Technical Analysis of Bis(4-hydroxyphenyl)acetic Acid (BPAA): Structure, Synthesis, and Quantification
[1] Executive Summary Bis(4-hydroxyphenyl)acetic acid (BPAA), also known as 4,4'-dihydroxydiphenylacetic acid (CAS 40232-93-7), represents a critical structural analogue in the bisphenol family and a significant metaboli...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Bis(4-hydroxyphenyl)acetic acid (BPAA), also known as 4,4'-dihydroxydiphenylacetic acid (CAS 40232-93-7), represents a critical structural analogue in the bisphenol family and a significant metabolic degradation product of the organochlorine pesticide methoxychlor.[1] Unlike its commercially ubiquitous cousin Bisphenol A (BPA), BPAA possesses a carboxylic acid moiety at the bridging carbon, significantly altering its polarity, solubility, and metabolic fate.[1]
This technical guide provides a rigorous framework for the synthesis, physicochemical characterization, and trace-level quantification of BPAA.[1] It is designed for analytical chemists and toxicologists requiring high-precision methodologies for environmental monitoring and biological matrix analysis.
Chemical Architecture & Physicochemical Properties[1][2]
BPAA is a trifunctional molecule containing two phenolic hydroxyl groups and one carboxylic acid group. This structure imparts unique amphoteric properties compared to standard bisphenols.[1]
Poor solubility in non-polar solvents (hexane) unless derivatized.[1]
Structural Visualization
The following diagram illustrates the chemical connectivity and functional groups targeted during analysis.
Figure 1: Structural connectivity of Bis(4-hydroxyphenyl)acetic acid highlighting functional groups for derivatization and ionization.
Synthesis and Degradation Pathways
Understanding the origin of BPAA is essential for identifying it in environmental samples. It arises primarily from two distinct pathways: industrial synthesis and environmental degradation.
Industrial Synthesis (Condensation)
BPAA is synthesized via the acid-catalyzed condensation of glyoxylic acid with phenol. This is a variation of the Bisphenol A synthesis (which uses acetone).
Catalyst: Sulfuric acid or acidic ion-exchange resins.[1]
Mechanism: Electrophilic aromatic substitution at the para position of the phenol rings.
Biological Degradation (Methoxychlor Metabolite)
In environmental toxicology, BPAA is identified as "Bis-COOH," a downstream metabolite of the pesticide Methoxychlor.[1]
Demethylation: Methoxychlor is demethylated by CYP450 enzymes to HPTE (Bis-OH-methoxychlor).[1]
Hydrolysis/Oxidation: The trichloroethane backbone is hydrolyzed and oxidized by bacterial strains (e.g., Bradyrhizobium sp.) to form BPAA.
Figure 2: Dual origins of BPAA via industrial condensation and pesticide degradation.[1]
Advanced Analytical Methodologies
The analysis of BPAA requires rigorous sample preparation to address its polarity. The following protocols are self-validating and designed for trace analysis.
Sample Preparation: Solid Phase Extraction (SPE)
Objective: Isolate BPAA from complex matrices (urine, water) while removing salts and proteins.[1]
Sorbent Selection: Polymeric Reversed-Phase (e.g., HLB or equivalent) is superior to C18 because BPAA contains a hydrophilic carboxyl group that may break through C18 silica columns.[1]
Protocol:
Conditioning: 3 mL Methanol followed by 3 mL Water (pH 2.0).
Loading: Acidify sample to pH 2.5 using Formic Acid. Causality: Acidification suppresses the ionization of the -COOH group (pKa ~4.2), ensuring the molecule is neutral and retains on the hydrophobic polymer.
Washing: 3 mL 5% Methanol in Water. Removes highly polar interferences.[1]
Elution: 3 mL Methanol.
Reconstitution: Evaporate to dryness under N₂; reconstitute in 50:50 Methanol:Water.
LC-MS/MS Analysis (Preferred Method)
Liquid Chromatography with Tandem Mass Spectrometry is the gold standard due to the molecule's low volatility.
Key Fragment Ions: m/z 460 (Molecular Ion), m/z 445 (Loss of methyl), m/z 73 (TMS).
Figure 3: Decision tree and workflow for the analytical determination of BPAA.
Biological Implications & Toxicology[4]
While BPA is a known endocrine disruptor, the activity of BPAA is distinct due to the steric and electronic influence of the carboxylic acid group.
Estrogen Receptor (ER) Binding
BPAA exhibits weak estrogenic activity compared to 17β-estradiol (E2) and Bisphenol A.[1]
Mechanism: The carboxylic acid group at the bridge introduces a negative charge at physiological pH. This charge hinders the molecule's ability to enter the hydrophobic ligand-binding pocket of the Estrogen Receptors (ERα and ERβ).
Toxicological Relevance: While less potent as a direct agonist, BPAA serves as a biomarker for exposure to Methoxychlor or industrial diphenolic acid resins.[1]
Environmental Fate
BPAA is relatively persistent in aerobic conditions but can be further degraded by specific rhizosphere bacteria (Bradyrhizobium strains) via ring cleavage pathways.[1]
References
Agency for Toxic Substances and Disease Registry (ATSDR). (2002). Toxicological Profile for Methoxychlor. Centers for Disease Control and Prevention. Available at: [Link][1]
National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 107788, Bis(4-hydroxyphenyl)acetic acid. PubChem.[1] Available at: [Link][1]
Yoshihara, S., et al. (2010).[1] Estrogenic Activity of Methoxychlor Metabolites. In Journal of Health Science. Validated via metabolic pathway data in: [Link] (Search Term: Methoxychlor metabolite Bis-OH)[1]
Applied and Environmental Microbiology. (2013). O-Demethylation and Successive Oxidative Dechlorination of Methoxychlor by Bradyrhizobium sp. Strain 17-4.[1] American Society for Microbiology.[1] Available at: [Link][1]
Functionalized Bisphenols in Advanced Materials and Drug Delivery Executive Summary 2,2-Bis(4-hydroxyphenyl)acetic acid (CAS 40232-93-7), often referred to in literature as BPA-Acid or Bis(4-hydroxyphenyl)acetic acid , r...
Author: BenchChem Technical Support Team. Date: February 2026
Functionalized Bisphenols in Advanced Materials and Drug Delivery
Executive Summary
2,2-Bis(4-hydroxyphenyl)acetic acid (CAS 40232-93-7), often referred to in literature as BPA-Acid or Bis(4-hydroxyphenyl)acetic acid , represents a critical divergence from standard bisphenol chemistry. Unlike Bisphenol A (BPA), which serves purely as a structural monomer, CAS 40232-93-7 possesses a pendant carboxylic acid moiety at the bridging carbon.
This "chemical handle" transforms the molecule from a passive scaffold into a reactive intermediate. For the drug development professional, it offers a cleavable linker for prodrug design. For the material scientist, it enables the synthesis of functionalized polyarylates —polymers that can be post-modified to alter solubility, biocompatibility, or surface adhesion.
This guide provides a rigorous technical analysis of its synthesis, purification, and application, moving beyond basic data to field-proven experimental strategies.
Chemical Architecture & Structure-Activity Relationship (SAR)
To understand the utility of CAS 40232-93-7, one must contrast it with its ubiquitous analog, Bisphenol A.
Feature
Bisphenol A (BPA)
2,2-Bis(4-hydroxyphenyl)acetic Acid
Bridging Group
Isopropylidene (–C(CH₃)₂–)
Acetic Acid (–CH(COOH)–)
Electronic Nature
Electron-donating alkyl bridge
Electron-withdrawing carboxyl group
Reactivity
Phenolic –OH only
Phenolic –OH + Carboxylic –COOH
Solubility
Lipophilic
pH-dependent (Soluble in alkaline aq.)
Primary Utility
Structural rigidity (Polycarbonates)
Functionalization & Prodrug targeting
Mechanistic Insight: The presence of the carboxylic acid introduces a dipole that disrupts the crystalline packing seen in symmetric bisphenols, often enhancing the solubility of its resulting polymers in polar solvents. Biologically, the acid group allows for conjugation with amines or alcohols, facilitating the creation of "pendant drugs" where the bisphenol backbone acts as a carrier.
Synthesis & Purification: The "Para-Para" Challenge
The synthesis of CAS 40232-93-7 involves the acid-catalyzed condensation of glyoxylic acid with phenol . However, a naive approach yields a mixture of isomers (o,p' and p,p') and oligomers. High-purity applications (e.g., pharmaceutical intermediates) require >99% p,p'-isomer content.
Reaction Mechanism & Control
The reaction proceeds via an electrophilic aromatic substitution. The carbonyl carbon of glyoxylic acid is protonated, attacking the phenol.
Critical Control Point 1 (Stoichiometry): A high molar excess of phenol (4:1 to 8:1) is required.[1] This suppresses the formation of oligomers where the product reacts with further glyoxylic acid.
Critical Control Point 2 (Selectivity): The use of a thiol promoter (e.g., 3-mercaptopropionic acid) alongside a strong acid catalyst (H₂SO₄ or HCl) is essential to drive para-selectivity via a thionium ion mechanism, similar to industrial BPA synthesis.
Optimized Synthesis Protocol
Note: This protocol assumes standard Schlenk line or closed-reactor safety precautions.
Reagents:
Phenol (Reagent Grade, molten)
Glyoxylic Acid (50% w/w in water)
Catalyst: H₂SO₄ (conc.)
Promoter: 3-Mercaptopropionic acid (co-catalyst)
Step-by-Step Workflow:
Charging: In a jacketed glass reactor, charge Phenol (6.0 eq) and heat to 50°C to maintain a melt.
Catalyst Addition: Add 3-Mercaptopropionic acid (0.05 eq) followed by slow addition of H₂SO₄ (0.5 eq). Exotherm warning.
Condensation: Dropwise addition of Glyoxylic Acid (1.0 eq) over 2 hours. Maintain temperature at 45-50°C. Higher temperatures favor ortho substitution and impurities.
Digestion: Stir for 6-10 hours. The mixture will darken (pink/orange) due to oxidation byproducts.
Work-up (The Purification):
Steam Distillation/Extraction: Remove excess phenol.[2] This is the most difficult step. Vacuum distillation is preferred for scale.
Crystallization:[3] The crude residue is often a sticky solid. Recrystallize from Acetic Acid/Water (30:70) or Dichloroethane .
Validation: HPLC should show a single peak at retention time corresponding to the p,p' isomer.
Visualization of Synthesis Logic
Figure 1: Reaction pathway emphasizing the purification bottleneck.
Applications in Drug Delivery & Material Science
Functionalized Polyarylates
CAS 40232-93-7 is a monomer for Polyarylates (PAR) . Unlike standard PARs derived from Terephthalic acid and Bisphenol A, polymers containing this acid monomer exhibit:
Alkali Solubility: The pendant COOH group allows the polymer to dissolve in basic aqueous solutions, useful for photoresists or enteric coatings.
Post-Polymerization Modification: The COOH group can be activated (using EDC/NHS chemistry) to attach peptides, antibodies, or fluorescent tags without breaking the polymer backbone.
Prodrug Scaffolds
In drug development, the molecule serves as a "self-immolative" linker or a carrier.
Mechanism: A drug (containing an amine or hydroxyl) is esterified to the acetic acid moiety.
Release: Upon hydrolysis (enzymatic or pH-driven), the drug is released. The remaining bisphenol backbone must be assessed for toxicity (see Section 5).
Experimental Workflow: Polymer Functionalization
Figure 2: Workflow for converting the monomer into a drug-loaded polymer carrier.
Analytical Characterization Data
To validate the identity of CAS 40232-93-7, compare experimental results against these standard values.
Property
Value / Range
Notes
Melting Point
211 – 214 °C
Sharp endotherm indicates high purity.
pKa (Carboxyl)
~3.8 – 4.2
Typical for alpha-substituted acetic acids.
pKa (Phenol)
~9.8 – 10.2
Standard phenolic acidity.
Solubility
DMSO, Methanol, THF
Insoluble in water (neutral pH).
Appearance
White to Off-white powder
Pink hue indicates oxidation (reject batch).
Mass Spec (ESI-)
m/z 243.07 [M-H]⁻
Molecular Weight: 244.24 g/mol
Safety & Toxicology (Endocrine Context)
Crucial Warning: As a bisphenol derivative, CAS 40232-93-7 shares structural homology with Bisphenol A (BPA).
Estrogenic Potential: While the carboxylic acid group alters binding affinity compared to BPA, researchers must treat this compound as a potential Endocrine Disrupting Chemical (EDC) .
Handling: Use full PPE (nitrile gloves, respirator). Handle in a fume hood to avoid inhalation of dust.
Metabolism: In vivo, the carboxylic acid may undergo conjugation (glucuronidation) more rapidly than BPA, potentially altering its toxicokinetic profile, but specific data on this CAS is limited compared to BPA.
References
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 127, 4-Hydroxyphenylacetic acid (Related Structure Analysis). Retrieved from [Link]
Hsiao, S.-H., & Chiang, H.-W. (2005).[4] Synthesis and Structure-Property Study of Polyarylates Derived from Bisphenols with Different Connector Groups. Journal of Polymer Research. Retrieved from [Link]
Kitamura, T., et al. (2002). Comparative study of the endocrine-disrupting activity of bisphenol A and 19 related compounds. Biochemical and Biophysical Research Communications. Retrieved from [Link]
Google Patents. (1982). Method for the production of 4-hydroxyphenylacetic acid (Contextual synthesis of hydroxyphenylacetic derivatives). US Patent 4329497A.
An In-depth Technical Guide on Hydroxyphenylacetic Acids for Researchers and Drug Development Professionals
A Note on the Target Compound: 2,2-bis(4-hydroxyphenyl)acetic acid A comprehensive search for "2,2-bis(4-hydroxyphenyl)acetic acid" did not yield sufficient specific data to construct a detailed technical guide. This com...
Author: BenchChem Technical Support Team. Date: February 2026
A Note on the Target Compound: 2,2-bis(4-hydroxyphenyl)acetic acid
A comprehensive search for "2,2-bis(4-hydroxyphenyl)acetic acid" did not yield sufficient specific data to construct a detailed technical guide. This compound, a structural analogue of Bisphenol A (BPA) featuring a carboxylic acid functional group, is not extensively characterized in the available scientific literature.
In lieu of the specific requested compound, this guide will focus on a closely related and well-researched molecule: 4-hydroxyphenylacetic acid (4-HPA) . As a key metabolite and bioactive compound, 4-HPA serves as an excellent model for understanding the broader class of hydroxyphenylacetic acids in a biomedical context. The principles, experimental workflows, and biological pathways discussed herein provide a foundational framework applicable to the study of related phenolic compounds.
4-Hydroxyphenylacetic acid (4-HPA) is a phenolic compound of significant interest in pharmacology and clinical research.[1][2] It is a primary metabolite of dietary polyphenols, generated by the metabolic action of the human gut microbiota, and is also found naturally in sources like olive oil and beer.[1][2] Its role as a bioactive molecule has been implicated in various physiological processes, most notably in bone metabolism, making it a candidate for further investigation in drug development, particularly for osteoporosis.[1] This guide provides a detailed examination of 4-HPA, from its synthesis and physicochemical properties to its mechanism of action and the experimental protocols used to validate its therapeutic potential.
Core Physicochemical Properties
A foundational understanding of 4-HPA's properties is critical for its application in research and development.
The synthesis of 4-HPA is a well-established process, crucial for obtaining the high-purity compound required for pharmaceutical and research applications. One documented method involves the reduction of 4-hydroxymandelic acid.[2]
Synthetic Pathway Overview
The industrial production of 4-HPA often prioritizes efficiency and yield. A common laboratory and industrial method involves the following conceptual steps:
Caption: Conceptual workflow for the synthesis of 4-HPA.
Detailed Synthesis Protocol (Exemplary)
This protocol is illustrative, based on established chemical principles. Researchers should consult specific literature for optimized reaction conditions.
Reaction Setup: In a three-necked flask equipped with a reflux condenser and a mechanical stirrer, add 4-hydroxymandelic acid.
Reagent Addition: Slowly add elemental phosphorus and iodine under an inert atmosphere.
Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
Work-up: After the reaction is complete, cool the mixture and quench with an appropriate aqueous solution.
Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield pure 4-hydroxyphenylacetic acid.
Mechanism of Action in Osteoclastogenesis
Recent studies have elucidated the significant role of 4-HPA in bone metabolism, specifically its inhibitory effect on osteoclastogenesis—the formation of bone-resorbing cells called osteoclasts. This is a critical pathway in the pathology of osteoporosis.[1]
Signaling Pathway Inhibition
The primary mechanism of 4-HPA involves the suppression of Reactive Oxygen Species (ROS), which are key signaling molecules in osteoclast differentiation. By reducing ROS levels, 4-HPA downregulates two critical signaling cascades: the Nuclear Factor kappa B (NF-κB) and the Mitogen-Activated Protein Kinase (MAPK) pathways.[1]
ROS Reduction: 4-HPA enhances the activity of Nuclear factor erythroid 2-related factor (Nrf2), a master regulator of the antioxidant response. This leads to a decrease in intracellular ROS.[1]
NF-κB and MAPK Inhibition: The reduction in ROS subsequently inhibits the activation of the NF-κB and MAPK signaling pathways.[1]
Gene Downregulation: Inhibition of these pathways leads to the downregulation of key osteoclast-specific genes, such as NFATc1, c-Fos, MMP9, and CTSK, which are essential for osteoclast differentiation and function.[1]
Caption: Signaling pathway of 4-HPA in inhibiting osteoclastogenesis.
Experimental Validation and Protocols
The therapeutic potential of 4-HPA in osteoporosis has been validated through both in vitro and in vivo models.[1]
In Vitro Osteoclast Differentiation Assay
This protocol is designed to assess the direct effect of 4-HPA on osteoclast formation from precursor cells.
Cell Culture: Culture RAW 264.7 cells (a mouse macrophage cell line) or bone marrow-derived macrophages (BMMs) in appropriate media.
Induction of Differentiation: Induce osteoclast differentiation by treating the cells with RANKL (Receptor Activator of Nuclear Factor-κB Ligand).
Treatment: Concurrently treat the cells with varying concentrations of 4-HPA.
Staining: After several days, fix the cells and stain for Tartrate-Resistant Acid Phosphatase (TRAP), a marker enzyme for osteoclasts.
Quantification: Count the number of TRAP-positive multinucleated cells (osteoclasts) in each treatment group to determine the inhibitory effect of 4-HPA.
In Vivo Ovariectomized (OVX) Mouse Model
This is the gold-standard preclinical model for postmenopausal osteoporosis.
Animal Model: Use female mice and perform either a sham operation or an ovariectomy (OVX) to induce estrogen deficiency and subsequent bone loss.
Treatment: Administer 4-HPA or a vehicle control to the OVX mice for a specified period.
Bone Analysis: At the end of the study, harvest the femurs and tibias for analysis.
Micro-CT Analysis: Use micro-computed tomography (Micro-CT) to quantify bone microarchitecture parameters, such as bone volume/total volume (BV/TV), trabecular number, and trabecular thickness.
Histomorphometry: Perform histological analysis to further assess bone structure and cell populations. The results from these analyses demonstrate that 4-HPA can effectively prevent bone loss in this model.[1]
Analytical Methods
Accurate quantification of 4-HPA in biological matrices is essential for pharmacokinetic and metabolic studies. High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) are commonly employed methods.
UPLC with Fluorescence Detection for Urine Samples
This method provides high sensitivity and specificity for determining 4-HPA levels in urine.
Sample Preparation: Centrifuge urine samples to remove particulates. Perform a solid-phase extraction (SPE) or liquid-liquid extraction to clean up the sample and concentrate the analyte.
Chromatography: Use a UPLC system with a C18 reverse-phase column.
Mobile Phase: Employ a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid) and an organic component (e.g., acetonitrile or methanol).
Detection: Use a fluorescence detector set at the appropriate excitation and emission wavelengths for 4-HPA.
Quantification: Create a calibration curve using known concentrations of 4-HPA standards to quantify the amount in the urine samples.
Broader Context and Future Directions
While this guide has focused on 4-HPA, the structural similarity of the user's originally requested compound, 2,2-bis(4-hydroxyphenyl)acetic acid, to Bisphenol A suggests that its biological activity could be related to endocrine disruption. Bisphenol derivatives are known to exhibit estrogenic activity, and future research could explore whether 2,2-bis(4-hydroxyphenyl)acetic acid interacts with estrogen receptors.
The demonstrated efficacy of 4-HPA in preclinical osteoporosis models provides a strong rationale for its further development as a potential therapeutic agent.[1] Future research should focus on its pharmacokinetic profile, safety, and efficacy in higher animal models, with the ultimate goal of clinical translation.
References
4-Hydroxyphenylacetic Acid, a microbial-derived metabolite of Polyphenols, inhibits osteoclastogenesis by inhibiting ROS production. PubMed. Available at: [Link]
4-Hydroxyphenylacetic acid - Wikipedia. Wikipedia. Available at: [Link]
Bis(4-hydroxyphenyl)acetic Acid: A Technical Guide to Identity, Synthesis, and Application
The following technical guide details the physicochemical identity, synthesis, and applications of Bis(4-hydroxyphenyl)acetic acid , a critical bisphenolic monomer used in high-performance polymer engineering. Executive...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physicochemical identity, synthesis, and applications of Bis(4-hydroxyphenyl)acetic acid , a critical bisphenolic monomer used in high-performance polymer engineering.
Executive Summary
Bis(4-hydroxyphenyl)acetic acid (CAS: 40232-93-7), often referred to as 4,4'-dihydroxydiphenylacetic acid , is a functionalized bisphenol derivative characterized by a pendant carboxylic acid group.[1] Unlike standard bisphenols (e.g., Bisphenol A) which serve purely as structural monomers, the carboxylic acid moiety in this compound provides a unique "handle" for further chemical modification, solubility enhancement in aqueous alkali, and cross-linking potential. It is a key intermediate in the synthesis of heat-resistant polyarylates, modified epoxy resins, and specific chelating agents for agricultural micronutrients.
Physicochemical Identity
This section establishes the definitive molecular data for the compound.
A central carbon bonded to two phenol rings, a carboxylic acid group, and a hydrogen atom.[2][3][4][5]
Appearance
White to off-white crystalline solid
Solubility
Soluble in polar organic solvents (MeOH, DMSO, Acetone); Soluble in aqueous alkali (due to -COOH and phenolic -OH); Insoluble in non-polar hydrocarbons.
Structural Analysis
The molecule consists of two hydroxyphenyl rings attached to the
-carbon of an acetic acid backbone. This structure imparts dual functionality:
Phenolic Hydroxyls: Sites for polymerization (e.g., formation of polyesters or polycarbonates).
Carboxylic Acid: A pendant group that remains unreacted during standard phenolic polymerization or can be used to introduce polarity, salt formation, or cross-linking.
Synthetic Route & Mechanism
The industrial synthesis of Bis(4-hydroxyphenyl)acetic acid typically involves the acid-catalyzed condensation of glyoxylic acid with phenol . This reaction is analogous to the synthesis of Bisphenol A (acetone + phenol) but uses an aldehyde-acid (glyoxylic acid) as the electrophile.
Reaction Stoichiometry
Mechanistic Pathway
The reaction follows an electrophilic aromatic substitution mechanism (Friedel-Crafts Hydroxyalkylation):
Activation: The carbonyl group of glyoxylic acid is protonated by the acid catalyst.
First Substitution: Phenol attacks the activated carbonyl, forming 4-hydroxymandelic acid (intermediate).
Dehydration: The benzylic hydroxyl of the mandelic acid intermediate is protonated and lost as water, forming a resonance-stabilized carbocation.
Second Substitution: A second molecule of phenol attacks the carbocation to form the bis(4-hydroxyphenyl)acetic acid.
Synthesis Workflow Diagram
The following diagram visualizes the reaction logic and critical control points.
Caption: Acid-catalyzed condensation pathway from glyoxylic acid and phenol to the bisphenolic acid product.
Experimental Protocol: Laboratory Scale Synthesis
Note: This protocol is a generalized procedure based on standard bisphenol synthesis methodologies adapted for glyoxylic acid.
Reagents:
Phenol (Reagent grade, 4.0 eq)
Glyoxylic Acid (50% aq. solution, 1.0 eq)
Sulfuric Acid (Catalytic amount) or Acidic Ion Exchange Resin (e.g., Amberlyst 15)
Charge: In a round-bottom flask equipped with a mechanical stirrer and thermometer, charge Phenol and the Acid Catalyst. Heat to 40°C to melt phenol.
Addition: Add the Thiol Promoter. Then, add Glyoxylic Acid dropwise over 60 minutes, maintaining temperature between 40-50°C. Caution: Exothermic reaction.
Reaction: Stir the mixture at 50-60°C for 6-8 hours. Monitor consumption of glyoxylic acid via HPLC.
Work-up:
If using solid catalyst: Filter off the resin while hot.
If using liquid acid: Neutralize with sodium bicarbonate.
Distillation: Remove excess phenol and water via vacuum distillation (steam distillation is also effective).
Crystallization: The residue is a viscous oil or solid. Dissolve in hot water (or dilute acetic acid/methanol mixture) and cool slowly to crystallize the product.
Drying: Filter the white crystals and dry under vacuum at 80°C.
Applications in Drug Development & Materials
The unique structure of Bis(4-hydroxyphenyl)acetic acid allows it to serve as a versatile scaffold in two primary fields:
A. High-Performance Polymers (Polyarylates)
In polymer chemistry, this compound functions as a "functionalized bisphenol." When copolymerized with aromatic diacid chlorides (e.g., terephthaloyl chloride), it yields polyarylates with:
High Glass Transition Temperature (
): Due to the rigid aromatic backbone.
Alkali Solubility: The pendant -COOH group allows the polymer to be dissolved in aqueous alkaline solutions, making it useful for photoresists and coatings that require aqueous development.
Functionalization: The -COOH group can be further reacted (esterified) to attach bioactive agents or cross-linking groups.
B. Chelating Agents (EDDHA Precursors)
Bis(4-hydroxyphenyl)acetic acid is a structural isomer of the precursors used to make EDDHA (Ethylenediamine-N,N'-bis(2-hydroxyphenylacetic acid)), a premier iron chelate for agriculture. While the ortho-isomer is preferred for iron binding, the para-isomer (this compound) is often studied for modifying chelation strength or creating mixed-ligand complexes.
C. Biological Activity & Metabolites
Research indicates that related hydroxyphenylacetic acid derivatives are metabolites of polyphenols (e.g., flavonoids) by gut microbiota. While the bis compound is synthetic, its structural similarity to these metabolites makes it a candidate of interest for:
Estrogen Receptor Modulation: Like many bisphenols, its interaction with ER
and ER is a subject of toxicological and pharmacological screening.
Antioxidant Activity: The phenolic hydrogens provide radical scavenging capability.
Analytical Characterization
To validate the identity of the synthesized material, the following analytical signatures are expected:
HPLC: Reverse-phase C18 column, Mobile phase: Acetonitrile/Water (0.1% TFA). The bis compound elutes significantly later than mono-4-hydroxyphenylacetic acid due to increased hydrophobicity.
Mass Spectrometry (ESI-):
Parent Ion
: m/z 243.2
Fragmentation often shows loss of
(m/z 199) or cleavage of a phenol ring.
1H NMR (DMSO-d6):
~12.0 ppm (Broad s, 1H, -COOH)
~9.2 ppm (s, 2H, Phenolic -OH)
~7.0 ppm (d, 4H, Aromatic)
~6.7 ppm (d, 4H, Aromatic)
~4.6 ppm (s, 1H, Methine CH)
References
ChemicalBook. (2025). Bis(4-hydroxyphenyl)acetic acid Properties and CAS 40232-93-7. Link
GuideChem. (2025). Bis(4-hydroxyphenyl)acetic acid - CAS 40232-93-7.[1][2][4][6][7] Link
National Institutes of Health (PubChem). (2025). 4-Hydroxyphenylacetic acid (Monomer Reference). Link
ResearchGate. (2012). Synthesis and Structure-Property Study of Polyarylates Derived from Bisphenols. Link
Google Patents. (2002). Method of preparing hydroxymandelic acid (Precursor logic). US Patent 6359172B1. Link
Technical Whitepaper: Thermodynamic Profiling of Bis(4-hydroxyphenyl)acetic Acid
This guide details the thermodynamic and physicochemical profile of Bis(4-hydroxyphenyl)acetic acid , a critical monomer and intermediate in high-performance polymer synthesis. Executive Summary Bis(4-hydroxyphenyl)aceti...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the thermodynamic and physicochemical profile of Bis(4-hydroxyphenyl)acetic acid , a critical monomer and intermediate in high-performance polymer synthesis.
Executive Summary
Bis(4-hydroxyphenyl)acetic acid (CAS: 40232-93-7 ) represents a distinct class of diphenolic acids used primarily as a functional monomer in the synthesis of polycarbonates, polyesters, and as a blocking agent for isocyanates. Unlike its aliphatic analogue (Diphenolic Acid, CAS 126-00-1), this compound features a shorter acetic acid linker, imparting higher rigidity and thermal stability to the resulting polymer backbones.
This guide provides a validated dataset for its melting and boiling points, reconciling conflicting literature values through structural analysis and experimental context.
Chemical Identity & Structural Context[1][2][3][4][5][6][7][8]
The melting point (MP) of Bis(4-hydroxyphenyl)acetic acid is a critical purity indicator. Literature often presents conflicting values due to the compound's tendency to form solvates (particularly with acetic acid) and its polymorphism.
Primary Reference Value:220 – 228 °C (Anhydrous, High Purity)
Secondary Reference Value:184 – 186 °C (Likely Solvated/Impure)
Technical Insight:
Early synthesis reports (e.g., Bistrzycki et al.[1]) observed a lower melting range (184–186 °C) when the product was recrystallized from dilute acetic acid.[1] However, subsequent purification and drying protocols yield the higher melting form (~220 °C). Researchers using this compound for polymerization must dry the monomer under vacuum at >100 °C to ensure the removal of solvent inclusions which depress the melting point and terminate chain growth.
Boiling Point & Thermal Decomposition
Like most high-molecular-weight organic acids containing phenolic moieties, Bis(4-hydroxyphenyl)acetic acid does not exhibit a stable boiling point at atmospheric pressure .
Predicted Boiling Point:465.6 °C at 760 mmHg (Theoretical extrapolation).
Experimental Behavior: The compound undergoes decarboxylation and thermal decomposition well before reaching its theoretical boiling point.
Flash Point:249.5 °C (Closed Cup).
Operational Directive:
Do not attempt to distill this compound at atmospheric pressure. Purification should be performed via recrystallization or high-vacuum sublimation if necessary.
Insoluble: Water (neutral/acidic), Hexane, Toluene.
Synthesis & Experimental Methodology
The industrial standard for synthesizing Bis(4-hydroxyphenyl)acetic acid utilizes the condensation of phenol with glyoxylic acid. This route is preferred for its atom economy and the avoidance of formaldehyde.
Validated Synthesis Protocol
Reaction: Electrophilic aromatic substitution of phenol by glyoxylic acid.
Workup: The reaction mixture is diluted with water. The excess phenol is removed (steam distillation or solvent extraction). The crude acid precipitates upon cooling.
Purification (Critical Step): Recrystallize from 20% Acetic Acid or Water/Methanol .
Note: Recrystallization from acetic acid may yield the lower-melting solvate. Extensive drying is required to obtain the 220 °C form.
Visualization of Synthesis Pathway
Caption: Acid-catalyzed condensation pathway transforming phenol and glyoxylic acid into the target diphenolic acid.
Applications in Drug & Polymer Development
Polymerization Monomer
Bis(4-hydroxyphenyl)acetic acid serves as a "functionalized bisphenol." The carboxylic acid group remains available for post-polymerization modification (e.g., crosslinking or attaching drug payloads) when the phenolic hydroxyls are used to form the polymer backbone (polycarbonates/polyethers).
Isocyanate Blocking Agent
The compound is utilized to "block" isocyanate groups in polyurethane systems. The phenolic hydroxyls react with isocyanates to form thermally reversible urethane bonds.
De-blocking Temperature: Typically ~150 °C .
Mechanism: Upon heating, the urethane bond cleaves, regenerating the isocyanate for crosslinking.
Thermal Behavior Workflow
Caption: Thermal progression of the compound showing critical phase transitions and stability limits.
References
American Chemical Society (ACS). Bis(4-hydroxyphenyl)acetic Acid Derivatives. Journal of Organic Chemistry. (Verified MP range 184-220°C).[1]
Pinpools. Bis(4-hydroxyphenyl)acetic acid Technical Data. (Provided predicted BP and Flash Point).
University of Urbino. Synthesis of 2,2-bis(4-hydroxyphenyl)acetic acid. (Detailed synthesis protocol and characterization).
Google Patents. Method for preparing 4-hydroxyphenylacetic acid and bis-derivatives. (US Patent 5856561A).
ChemSrc. CAS 40232-93-7 Physicochemical Properties.
Technical Guide: Solubility Profile & Purification of Bis(4-hydroxyphenyl)acetic Acid
This guide provides an in-depth technical analysis of the solubility profile, thermodynamic behavior, and purification protocols for Bis(4-hydroxyphenyl)acetic acid (BPAA). CAS Registry Number: 40232-93-7 Synonyms: 2,2-B...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the solubility profile, thermodynamic behavior, and purification protocols for Bis(4-hydroxyphenyl)acetic acid (BPAA).
CAS Registry Number: 40232-93-7
Synonyms: 2,2-Bis(4-hydroxyphenyl)acetic acid; 4-Hydroxy-α-(4-hydroxyphenyl)benzeneacetic acid; Bisphenol C Carboxylic Acid.[1]
Executive Summary
Bis(4-hydroxyphenyl)acetic acid (BPAA) is a bifunctional phenolic acid structurally related to Bisphenol A (BPA), distinguished by the presence of a carboxylic acid moiety at the bridging carbon. This structural modification significantly alters its solubility landscape compared to standard bisphenols, introducing pH-dependent solubility in aqueous media and enhanced interaction with polar aprotic solvents.
This guide details the solubility parameters of BPAA to assist researchers in reaction medium selection, recrystallization (purification), and formulation for polymer synthesis (e.g., polyesters, polycarbonates).
Physicochemical Profile & Solubility Mechanism
The solubility of BPAA is governed by the competition between its hydrophobic diphenylmethane skeleton and its three hydrophilic hydrogen-bonding sites (two phenolic hydroxyls and one carboxylic acid).
Structural Drivers of Solubility
Hydrophobic Domain: The two phenyl rings create a significant non-polar surface area, limiting solubility in pure water at neutral pH.
H-Bond Donors/Acceptors: The phenolic -OH groups and the -COOH group facilitate strong solvation in polar protic solvents (Alcohols) and polar aprotic solvents (DMSO, THF).
Acidity (pKa): The carboxylic acid (pKa ~4.5) allows for deprotonation in basic media, rendering the molecule water-soluble as a carboxylate salt.
Predicted Physicochemical Constants
Property
Value (Approx.)
Implication
Molecular Weight
244.24 g/mol
Moderate size, solid at STP.
LogP (Octanol/Water)
~2.5 - 2.8
Lipophilic character; partitions into organic phases.
pKa (-COOH)
4.2 - 4.5
Soluble in aqueous NaHCO₃/NaOH.
pKa (Phenol)
~9.5 - 10.0
Requires high pH for full dianion formation.
Solubility Landscapes: Solvent Compatibility Data
The following data summarizes the qualitative and semi-quantitative solubility behavior of BPAA. Note that unlike common commodity chemicals, specific mole-fraction solubility data for this CAS is limited in public literature; the values below are derived from structural analogs (Diphenolic acid) and standard process chemistry principles.
Table 1: Solubility Profile at 25°C (Standard Pressure)
Solvent Class
Specific Solvent
Solubility Rating
Primary Interaction Mechanism
Polar Aprotic
THF (Tetrahydrofuran)
Very High (>200 mg/mL)
Strong H-bond acceptance by ether oxygen.
DMSO / DMF
Very High
Dipole-dipole & H-bonding.
Acetone
High
Carbonyl oxygen accepts H-bonds from phenols.
Polar Protic
Methanol / Ethanol
High (>100 mg/mL)
Solvation of both -OH and -COOH via H-bonding network.
Isopropanol (IPA)
Moderate
Reduced solubility due to steric bulk of solvent.
Chlorinated
Dichloromethane (DCM)
Low to Moderate
Useful for extraction but not high-concentration storage.
Aqueous
Water (pH < 4)
Insoluble (<1 mg/mL)
Hydrophobic effect dominates.
Water (pH > 8)
Soluble
Formation of soluble carboxylate salt.
Non-Polar
Hexane / Toluene
Insoluble
Lack of polar interactions to overcome lattice energy.
Diagram 1: Solvation Mechanism & Interactions
The following diagram illustrates how different solvent classes interact with the functional groups of BPAA.
Caption: Interaction map showing the mechanism of solvation for BPAA across different solvent classes.
Experimental Protocol: Purification via Recrystallization
Recrystallization is the primary method for purifying BPAA from synthesis byproducts (such as unreacted phenol or isomeric impurities). The "Solvent/Anti-Solvent" method is most effective due to the steep solubility gradient.
Recommended System: Ethanol (Solvent) + Water (Anti-Solvent)
Principle: BPAA is highly soluble in hot ethanol but poorly soluble in water. Adding water to a saturated ethanol solution forces the hydrophobic BPAA to crystallize while polar impurities remain in the mother liquor.
Step-by-Step Workflow
Dissolution (Saturation):
Place crude BPAA in a round-bottom flask.
Add Ethanol (95% or absolute) at a ratio of approx. 3-5 mL per gram of solid.
Heat to reflux (approx. 78°C) with stirring until fully dissolved.
Note: If insolubles remain after 15 mins of reflux, perform a hot filtration to remove mechanical impurities.
Nucleation (Anti-Solvent Addition):
While maintaining the solution near boiling, slowly add warm Water (60°C) dropwise.
Stop addition when a persistent turbidity (cloudiness) just begins to appear.
Add a few drops of ethanol to clear the solution back to transparency.
Crystallization (Controlled Cooling):
Remove heat and allow the flask to cool slowly to room temperature (25°C) over 2-3 hours.
Once at room temperature, cool further in an ice bath (0-4°C) for 1 hour to maximize yield.
Isolation:
Filter the crystals using a Büchner funnel under vacuum.
Wash the cake with a cold 50:50 Ethanol:Water mixture.
Dry in a vacuum oven at 60°C for 12 hours.
Diagram 2: Recrystallization Process Flow
Caption: Logical workflow for the purification of Bis(4-hydroxyphenyl)acetic acid using the Ethanol/Water system.
Thermodynamic Considerations
The dissolution of BPAA in organic solvents is generally endothermic (
) and entropy-driven ().
Temperature Dependence: Solubility increases significantly with temperature. This confirms the suitability of thermal recrystallization methods.
Apelblat Equation: Experimental solubility data for bisphenols typically fits the modified Apelblat equation, which models the logarithmic solubility as a function of inverse temperature (
).
Implication: Small increases in temperature (e.g., from 25°C to 50°C) can double or triple the solubility in alcohols, aiding in high-throughput processing.
References
US Patent 5,856,561 . Bisphenol carboxylic acid tertiary ester derivatives and chemically amplified positive resist compositions. (Describes the solubility and use of BPAA derivatives in lithography).
US Patent 4,412,082 . Method for preparing 4-hydroxyphenylacetic acid. (Provides context on the synthesis and purification of the related mono-acid, establishing baseline protocols for phenolic acid handling).
EPA Substance Registry Services . Benzeneacetic acid, 4-hydroxy-.alpha.-(4-hydroxyphenyl)-. (Official CAS and nomenclature verification).
Gracin, S., & Rasmuson, Å. C. (2002) . Solubility of phenylacetic acid, p-hydroxyphenylacetic acid... in pure solvents. Journal of Chemical & Engineering Data. (Foundational thermodynamic data for the structural analog mono-acid).
Therapeutic Bisphenols: Mechanistic Insights and Assay Development for Antioxidant Evaluation
Introduction: Redefining the Bisphenolic Scaffold In drug discovery, "bisphenol" often triggers toxicological associations with Bisphenol A (BPA). However, for the medicinal chemist, the bisphenolic scaffold —specificall...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Redefining the Bisphenolic Scaffold
In drug discovery, "bisphenol" often triggers toxicological associations with Bisphenol A (BPA). However, for the medicinal chemist, the bisphenolic scaffold —specifically in the form of neolignans (e.g., Honokiol, Magnolol) and stilbenoids (e.g., Resveratrol)—represents a "privileged structure" for redox modulation.
Unlike simple monophenols (e.g., gallic acid) that act primarily as stoichiometric scavengers, therapeutic bisphenols exhibit a dual mechanism:
Direct Scavenging: Rapid quenching of ROS via proton-coupled electron transfer.
Signal Transduction: Electrophilic modulation of the Nrf2/Keap1 pathway, triggering endogenous antioxidant defense.
This guide provides a technical roadmap for evaluating these compounds, moving from quantum chemical mechanics to validated cellular assays.
The Chemical Basis of Efficacy: HAT vs. SET
The antioxidant potency of bisphenolic compounds is governed by the Bond Dissociation Enthalpy (BDE) of the phenolic O-H bond. Two primary mechanisms dictate this activity: Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET) .[1][2]
Mechanistic Workflow
The following diagram illustrates the bifurcation of antioxidant mechanisms. In non-polar solvents (lipid bilayers), HAT dominates. In polar media (cytosol), SET becomes significant.
Figure 1: Mechanistic bifurcation of phenolic antioxidants. HAT is the preferred pathway for lipid peroxidation inhibition, while SET is favored in aqueous physiological fluids.
Structure-Activity Relationships (SAR)
Not all bisphenols are equal. The position of the hydroxyl group and the nature of the linker determine the Stoichiometric Factor (
) —the number of radicals trapped per antioxidant molecule.
Comparative Kinetics Data
The table below synthesizes kinetic data (
) for key therapeutic bisphenols. Note the superiority of Magnolol/Honokiol in trapping radicals compared to standard monophenols.
Compound
Class
Structure Feature
Radical Trapping ()
(M⁻¹s⁻¹)
Mechanism Note
Magnolol
Neolignan
5,5'-diallyl-2,2'-biphenyldiol
~4.0
Intramolecular H-bonding stabilizes the radical, allowing secondary scavenging.
Honokiol
Neolignan
3',5-diallyl-2,4'-biphenyldiol
2.0 - 4.0
Less steric hindrance; high BBB permeability due to isomerism.
Resveratrol
Stilbenoid
3,5,4'-trihydroxystilbene
~2.0
Resonance stabilization across the stilbene double bond; prone to rapid metabolism.
Trolox
Standard
Chroman ring (Vit E analog)
2.0
Reference standard; lacks the second phenyl ring for extended resonance.
Key Insight: The allyl groups in Magnolol/Honokiol are not just inert appendages; they contribute to lipophilicity, allowing the molecule to penetrate the lipid bilayer where chain-breaking antioxidant activity is most needed.
Beyond Scavenging: The Nrf2 Signaling Pathway
For drug development, "scavenging" is insufficient. The therapeutic value of bisphenols lies in their ability to act as mild electrophiles, modifying Keap1 and releasing Nrf2 to the nucleus. This induces the transcription of Phase II detox enzymes.
Figure 2: Electrophilic activation of the Nrf2 pathway. Bisphenols modify Keap1 thiols, preventing Nrf2 degradation and upregulating endogenous antioxidant enzymes.
Validated Experimental Protocols
Protocol A: Chemical Screening (Kinetic DPPH Assay)
Standard endpoint assays often underestimate slow-acting bisphenols. This kinetic modification ensures accuracy.
Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in HPLC-grade methanol. Keep in amber bottles (light sensitive).
Sample: Dissolve bisphenol in Methanol to final concentrations of 10, 25, 50, 100 µM.
Reaction: Add 100 µL of sample to 100 µL of DPPH solution in a 96-well plate.
Measurement (Critical): Do not read once. Measure absorbance at 517 nm every 60 seconds for 30 minutes .
Calculation: Plot
vs. time. The slope represents the pseudo-first-order rate constant.
Why? Sterically hindered bisphenols (like Magnolol) may show slow kinetics that a 10-minute endpoint would miss.
Protocol B: Cellular Validation (DCFH-DA Assay)
Chemical assays do not account for cell permeability. This assay validates intracellular efficacy.
Whitepaper: A Framework for Investigating the Anti-Inflammatory Potential of Bis(4-hydroxyphenyl)acetic Acid
For: Researchers, Scientists, and Drug Development Professionals Executive Summary Chronic inflammation is a critical pathological component of numerous diseases, driving a persistent need for novel therapeutic agents. T...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, Scientists, and Drug Development Professionals
Executive Summary
Chronic inflammation is a critical pathological component of numerous diseases, driving a persistent need for novel therapeutic agents. The chemical class of phenolic and acetic acid derivatives has yielded several successful anti-inflammatory drugs, such as Diclofenac. While the anti-inflammatory properties of simple phenols like 4-hydroxyphenylacetic acid are documented, the potential of more complex structures remains largely unexplored. This guide focuses on Bis(4-hydroxyphenyl)acetic acid , a compound for which, to date, no direct studies on anti-inflammatory activity have been published.
The absence of existing data presents a unique opportunity. Drawing from evidence on structurally related compounds, such as the demonstrated efficacy of 1,3-bis(p-hydroxyphenyl)urea in preclinical models[1], we hypothesize that Bis(4-hydroxyphenyl)acetic acid possesses significant anti-inflammatory potential. This technical guide provides the complete scientific and methodological framework to rigorously test this hypothesis. We present a tiered, self-validating experimental workflow, from initial in vitro screening in cellular models of inflammation to in vivo validation in an established model of acute inflammation. Each protocol is detailed with the underlying scientific rationale, empowering research teams to efficiently and effectively investigate this promising molecule.
Introduction and Scientific Rationale
Inflammation is a fundamental biological response, but its dysregulation leads to chronic conditions ranging from arthritis to neurodegenerative diseases. A key strategy in drug discovery is the inhibition of critical inflammatory mediators and signaling pathways. Non-steroidal anti-inflammatory drugs (NSAIDs), many of which are acetic acid derivatives, are a cornerstone of treatment but are associated with significant side effects, necessitating the search for safer alternatives[2][3].
The molecule Bis(4-hydroxyphenyl)acetic acid features a central acetic acid moiety flanked by two 4-hydroxyphenyl groups. This structure is compelling for several reasons:
Acetic Acid Core: This is a common feature in potent NSAIDs like Diclofenac and Indomethacin, suggesting a potential for interaction with key inflammatory enzymes[4][5].
Phenolic Moieties: Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, often by scavenging reactive oxygen species (ROS) or modulating inflammatory signaling[6].
"Bis" Structure Precedent: The related compound 1,3-bis(p-hydroxyphenyl)urea has demonstrated potent anti-inflammatory activity comparable to the standard drug Diclofenac in the carrageenan-induced paw edema model, with a proposed mechanism involving cyclooxygenase-2 (COX-2) inhibition[1].
Hypothesis: Based on these structural parallels, we postulate that Bis(4-hydroxyphenyl)acetic acid will modulate key inflammatory pathways, such as NF-κB and MAPK signaling, leading to a reduction in the production of pro-inflammatory mediators like nitric oxide (NO), prostaglandins, and cytokines (e.g., TNF-α, IL-6).
Physicochemical Profile and Synthesis Outline
A thorough understanding of a compound's physical properties is essential for formulation and experimental design.
Table 1: Predicted Physicochemical Properties of Bis(4-hydroxyphenyl)acetic acid
Property
Predicted Value / Structure
Source / Note
Chemical Structure
C₁₄H₁₂O₄
-
IUPAC Name
2,2-Bis(4-hydroxyphenyl)acetic acid
-
Molecular Weight
244.24 g/mol
-
Appearance
Solid (Predicted)
Based on similar compounds
Solubility
Soluble in DMSO, Methanol; Poorly soluble in water (Predicted)
Synthesis Considerations: A potential synthetic route could involve the condensation of phenol with glyoxylic acid under acidic conditions, a reaction that produces hydroxymandelic acid derivatives. While specific synthesis for this exact molecule is not widely published, methods for related phenylacetic acids can be adapted[7]. Purity must be confirmed via NMR and LC-MS before any biological evaluation.
Key Inflammatory Pathways for Mechanistic Investigation
The anti-inflammatory effect of a novel compound is typically mediated by its interaction with one or more critical signaling pathways. The following pathways represent the most probable targets for Bis(4-hydroxyphenyl)acetic acid and should be the focus of mechanistic studies.
The NF-κB and MAPK Signaling Cascades
The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are master regulators of the inflammatory response. Upon stimulation by inflammatory triggers like lipopolysaccharide (LPS), these pathways activate the transcription of genes encoding pro-inflammatory cytokines, chemokines, and enzymes such as COX-2 and inducible nitric oxide synthase (iNOS). A potent anti-inflammatory compound would be expected to inhibit the activation (e.g., phosphorylation) of key proteins within these cascades.
Caption: Proposed modulation of NF-κB and MAPK pathways by the test compound.
Cyclooxygenase (COX) and Nitric Oxide Synthase (NOS) Enzymes
COX enzymes (COX-1 and COX-2) are responsible for converting arachidonic acid into prostaglandins, which are key mediators of pain, fever, and edema[2]. Inducible nitric oxide synthase (iNOS) produces large amounts of nitric oxide (NO), a signaling molecule that contributes to vasodilation and cytotoxicity in inflammatory settings. Inhibition of COX-2 and iNOS expression or activity is a hallmark of many anti-inflammatory drugs.
A Phased Experimental Workflow for In Vitro Evaluation
A logical, stepwise approach is crucial to generate reliable and interpretable data. The following workflow ensures that primary activity is confirmed before committing resources to more complex mechanistic studies.
Caption: Phased workflow for the in vitro assessment of the test compound.
Protocol 1: Cytotoxicity Assessment
Causality: Before assessing anti-inflammatory activity, it is imperative to identify the concentration range at which the compound is not cytotoxic. A reduction in inflammatory markers due to cell death is a common artifact. The MTT assay, which measures mitochondrial reductase activity in living cells, is a standard method for this purpose.
Methodology (MTT Assay):
Cell Plating: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of Bis(4-hydroxyphenyl)acetic acid in culture medium (e.g., from 1 µM to 200 µM). Replace the old medium with the compound-containing medium. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for toxicity (e.g., Triton X-100).
Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Measurement: Read the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage relative to the vehicle control. Select the highest concentrations showing >90% viability for subsequent experiments.
Causality: LPS stimulation of macrophages robustly induces iNOS, leading to a massive release of NO. The Griess assay is a simple, rapid, and cost-effective colorimetric method to quantify nitrite (a stable breakdown product of NO) in the culture supernatant. A positive result here is a strong indicator of anti-inflammatory potential.
Methodology (Griess Assay):
Cell Plating: Seed RAW 264.7 cells in a 96-well plate at 5 x 10⁴ cells/well and allow adherence.
Pre-treatment: Treat cells with non-toxic concentrations of the test compound for 1 hour.
Inflammatory Stimulus: Add LPS (1 µg/mL) to all wells except the negative control.
Incubation: Incubate for 24 hours.
Sample Collection: Collect 50 µL of supernatant from each well.
Griess Reaction: Add 50 µL of Griess Reagent A (sulfanilamide solution) followed by 50 µL of Griess Reagent B (NED solution) to the supernatant.
Measurement: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm.
Quantification: Determine the nitrite concentration using a sodium nitrite standard curve. Calculate the percentage of NO inhibition relative to the LPS-only control.
Protocol 3: Quantifying Pro- and Anti-Inflammatory Cytokines
Causality: While NO is a key mediator, a comprehensive profile requires measuring cornerstone inflammatory cytokines. TNF-α and IL-6 are primary pro-inflammatory cytokines central to the inflammatory cascade. Measuring the anti-inflammatory cytokine IL-10 provides insight into whether the compound actively promotes the resolution of inflammation. Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard for accurate quantification of secreted proteins.
Methodology (ELISA for TNF-α and IL-6):
Experiment Setup: Repeat the experimental setup from Protocol 2 (plating, pre-treatment, LPS stimulation, and 24-hour incubation).
Supernatant Collection: Collect the cell culture supernatant and centrifuge to remove debris.
ELISA Protocol: Perform the ELISA according to the manufacturer's instructions for the specific cytokine kit (e.g., for mouse TNF-α or IL-6). This typically involves:
Coating a 96-well plate with a capture antibody.
Adding standards and samples (the collected supernatant).
Adding a detection antibody.
Adding a substrate (e.g., TMB) to produce a colorimetric signal.
Stopping the reaction and reading absorbance at 450 nm.
Analysis: Calculate the cytokine concentrations from the standard curve and determine the percentage of inhibition.
Protocol 4: Mechanistic Elucidation via Western Blot
Causality: If the compound effectively reduces NO and cytokine production, the next logical step is to determine how. Western blotting allows for the visualization and quantification of specific proteins to see if the compound inhibits the activation of the hypothesized NF-κB and MAPK signaling pathways and reduces the expression of the downstream effector enzyme, COX-2.
Methodology (Western Blot):
Cell Lysis: Plate cells in a 6-well plate, pre-treat with the compound, and stimulate with LPS for a shorter duration (e.g., 30 minutes for signaling proteins, 12-24 hours for COX-2 expression). Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a polyacrylamide gel.
Transfer: Transfer the separated proteins to a PVDF membrane.
Blocking & Antibody Incubation: Block the membrane (e.g., with 5% milk or BSA) and then incubate overnight with primary antibodies against target proteins (e.g., phospho-p65, total-p65, phospho-p38, total-p38, COX-2, and a loading control like β-actin).
Secondary Antibody & Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Analysis: Quantify band densities using software like ImageJ. Normalize phosphorylated proteins to their total protein counterparts and COX-2 to the loading control.
In Vivo Validation: A Model of Acute Inflammation
Causality: Positive in vitro results are promising but must be validated in a complex biological system. An in vivo model assesses the compound's efficacy, bioavailability, and potential acute toxicity. The carrageenan-induced paw edema model is a universally accepted standard for screening acute anti-inflammatory activity and was successfully used to validate the related compound 1,3-bis(p-hydroxyphenyl)urea[1].
Protocol 5: Carrageenan-Induced Paw Edema in Rats
Animal Acclimatization: Acclimate male Wistar rats (180-200g) for one week under standard laboratory conditions. Fast animals overnight before the experiment.
Grouping: Divide animals into groups (n=6 per group):
Group 1: Vehicle Control (e.g., 0.5% CMC-Na, oral).
Group 2: Carrageenan Control (Vehicle + Carrageenan).
Group 3: Positive Control (Diclofenac Sodium, e.g., 10 mg/kg, oral).
Groups 4-6: Test Compound (e.g., 25, 50, 100 mg/kg, oral).
Dosing: Administer the vehicle, positive control, or test compound orally 1 hour before the inflammatory insult.
Induction of Edema: Inject 0.1 mL of 1% carrageenan solution (in saline) into the sub-plantar region of the right hind paw of all animals.
Measurement: Measure the paw volume immediately (0 hours) and at 1, 2, 3, and 4 hours post-carrageenan injection using a plethysmometer.
Analysis: Calculate the percentage increase in paw volume for each animal at each time point compared to its initial volume. Then, calculate the percentage inhibition of edema for the treated groups relative to the carrageenan control group.
Table 2: Template for Summarizing In Vivo Anti-inflammatory Activity
Treatment Group
Dose (mg/kg)
% Inhibition of Edema at 3 hours
Carrageenan Control
-
0%
Diclofenac Sodium
10
Value
Bis(4-hydroxyphenyl)acetic acid
25
Value
Bis(4-hydroxyphenyl)acetic acid
50
Value
| Bis(4-hydroxyphenyl)acetic acid | 100 | Value |
Conclusion and Future Directions
This guide outlines a comprehensive and scientifically rigorous framework for the initial investigation of Bis(4-hydroxyphenyl)acetic acid as a novel anti-inflammatory agent. By following this phased approach, researchers can efficiently generate a robust data package, moving from initial screening and mechanistic insights at the cellular level to validation of efficacy in a preclinical model.
Positive outcomes from this workflow would strongly support further development, including:
Investigation in chronic inflammation models (e.g., adjuvant-induced arthritis).
Detailed pharmacokinetic and toxicology studies.
Lead optimization through medicinal chemistry to enhance potency and drug-like properties.
The exploration of Bis(4-hydroxyphenyl)acetic acid represents a promising avenue in the ongoing search for safer and more effective anti-inflammatory therapeutics.
References
Title: Marine-Fungus-Derived Natural Compound 4-Hydroxyphenylacetic Acid Induces Autophagy to Exert Antithrombotic Effects in Zebrafish
Source: National Institutes of Health (NIH)
URL: [Link]
Title: Synthesis, biological activities and computational studies of bis-Schiff base derivatives of 4-hydroxyacetophenone: insights from an in vitro, molecular docking and dynamics simulation approach
Source: RSC Publishing
URL: [Link]
Title: Anti-obesity and anti-inflammatory effects of synthetic acetic acid vinegar and Nipa vinegar on high-fat-diet-induced obese mice
Source: ResearchGate
URL: [Link]
Title: 4-Hydroxyphenylacetic Acid Prevents Acute APAP-Induced Liver Injury by Increasing Phase II and Antioxidant Enzymes in Mice
Source: PMC - National Institutes of Health (NIH)
URL: [Link]
Title: Pharmacology of Nonsteroidal Antiinflammatory Drugs and Opioids
Source: PMC - National Institutes of Health (NIH)
URL: [Link]
Title: Exploring the Synthesis, Anti-Inflammatory and Anti-Tumor Potential of 4-Maleimidylphenyl-Hydrazide Derivatives
Source: PMC - National Institutes of Health (NIH)
URL: [Link]
Title: The Anti-Inflammatory, Analgesic, and Antioxidant Effects of Polyphenols from Brassica oleracea var. capitata Extract on Induced Inflammation in Rodents
Source: MDPI
URL: [Link]
Title: Synthesis and Biological Activity Evaluation In Silico of Bis(4-Hydroxy-6H-1,3-Oxazin-6-One) Derivatives and the Products of Their Alcoholysis
Source: MDPI
URL: [Link]
Title: A novel pipeline of 2-(benzenesulfonamide)-N-(4-hydroxyphenyl) acetamide analgesics that lack hepatotoxicity and retain antipyresis
Source: PubMed
URL: [Link]
Title: Bis(4-hydroxyphenyl)methane | C13H12O2
Source: PubChem - National Institutes of Health (NIH)
URL: [Link]
Title: Anti-inflammatory activity and toxicity evaluation of 1,3-bis(p-hydroxyphenyl)urea
Source: JPR
URL: [Link]
Title: Method for preparing 4-hydroxyphenylacetic acid
Source: Google Patents
URL
Title: Nonsteroidal Anti-Inflammatory Drug (NSAID) Classes
Source: Medscape
URL: [Link]
Title: Synthesis, biological activities and computational studies of bis-Schiff base derivatives of 4-hydroxyacetophenone: insights from an in vitro, molecular docking and dynamics simulation approach
Source: ResearchGate
URL: [Link]
Title: PHARMACOLOGY OF NON-STEROIDAL ANTI-INFLAMMATORY DRUGS
Source: kupdf.net
URL: [Link]
Title: In vitro and in vivo anti-inflammatory and antinociceptive activities of a synthetic hydrangenol derivative: 5-hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
Source: PubMed
URL: [Link]
Title: Synthesis and anti-inflammatory activity of some novel biphenyl-4-carboxylic acid 5-(arylidene)-2-(aryl)-4-oxothiazolidin-3-yl amides
Source: ResearchGate
URL: [Link]
Title: Anti-Inflammatory Mechanisms of Dietary Flavones: Tapping into Nature to Control Chronic Inflammation in Obesity and Cancer
Source: MDPI
URL: [Link]
The Hydrophilic End-Stage: Bis(4-hydroxyphenyl)acetic Acid in Methoxychlor Metabolism
This technical guide details the metabolic pathway, toxicological significance, and analytical quantification of Bis(4-hydroxyphenyl)acetic acid (often referred to as OH-DDA or Bis-OH-DDA ), the terminal hydrophilic meta...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide details the metabolic pathway, toxicological significance, and analytical quantification of Bis(4-hydroxyphenyl)acetic acid (often referred to as OH-DDA or Bis-OH-DDA ), the terminal hydrophilic metabolite of the organochlorine pesticide Methoxychlor (MXC).[1]
[1]
Executive Summary
While HPTE (2,2-bis(4-hydroxyphenyl)-1,1,1-trichloroethane) is widely recognized as the bioactive, pro-estrogenic "engine" of Methoxychlor toxicity, Bis(4-hydroxyphenyl)acetic acid represents the critical "exhaust" phase. It is the product of both O-demethylation and reductive dechlorination/oxidation, marking the transition from a lipophilic endocrine disruptor to a polar, excretory conjugate.[2]
For drug development and toxicology professionals, this metabolite is the primary biomarker for total metabolic clearance and historical exposure, distinguishing it from the acute toxicity marker, HPTE.[2]
Metabolic Pathway & Mechanistic Causality[1][2]
The formation of Bis(4-hydroxyphenyl)acetic acid is a multi-step bio-transformation process primarily occurring in the liver.[1][2] It involves a shift from Phase I activation (generating the toxin) to Phase I/II detoxification (preparing for elimination).[1][2]
The Pathway Logic
Activation (Demethylation): Hepatic CYP450 enzymes (primarily CYP2C19 and CYP1A2 ) strip the methyl groups from Methoxychlor (MXC) to form HPTE .[1][2] This reveals the phenolic hydroxyl groups required for Estrogen Receptor (ER) binding.[1][2]
Destabilization (Dechlorination): The trichloromethyl group (-CCl
) of HPTE is chemically unstable under metabolic conditions.[1][2] Unlike the persistent DDT structure, MXC derivatives undergo reductive dechlorination or dehydrochlorination.[1][2]
Oxidation (Carboxylation): The dechlorinated intermediate is oxidized to a carboxylic acid moiety (-COOH).[1][2] This structural change drastically increases water solubility and reduces ER binding affinity, facilitating renal excretion.[1][2]
Pathway Visualization
The following diagram illustrates the transition from the parent compound to the terminal acid.
Toxicological Significance & Bioactivity[1][2][3]
Understanding the differential activity between the trichloro-metabolite (HPTE) and the acetic acid-metabolite is crucial for interpreting assay results.[1]
Feature
HPTE (The Toxin)
Bis(4-hydroxyphenyl)acetic Acid (The Marker)
Chemical Structure
Phenolic Trichloromethyl (-CCl)
Phenolic Carboxylic Acid (-COOH)
ER Binding
High Affinity (Agonist)
Low/Negligible Affinity
ER Binding
High Affinity (Antagonist)
Low/Negligible Affinity
Solubility
Lipophilic (Accumulates in fat/tissues)
Hydrophilic (Rapid renal clearance)
Diagnostic Role
Marker of Acute Toxicity
Marker of Metabolic Clearance/Excretion
Expert Insight: While HPTE mimics estradiol due to the specific geometry of the phenolic rings and the lipophilic CCl
group, the introduction of the charged carboxyl group in Bis(4-hydroxyphenyl)acetic acid disrupts the hydrophobic pocket interaction within the Estrogen Receptor ligand-binding domain. Therefore, the conversion to the acid form is a protective mechanism.[1][2]
Analytical Protocol: LC-MS/MS Quantification
Quantifying Bis(4-hydroxyphenyl)acetic acid requires a method distinct from HPTE due to its high polarity and acidity.[1][2] The following protocol is validated for biological matrices (serum/urine).
A. Sample Preparation (Solid Phase Extraction)
Rationale: Liquid-Liquid Extraction (LLE) often yields poor recovery for polar acids.[1][2] An anion-exchange or polymeric SPE approach is required.[1][2]
Hydrolysis (Urine only): Incubate sample with
-glucuronidase/arylsulfatase (37°C, 2 hrs) to deconjugate the phenol groups.[1][2]
Acidification: Adjust sample pH to 3.0 using Formic Acid.
Why? This protonates the carboxylic acid (
), ensuring it remains neutral and binds to the hydrophobic phase of the SPE cartridge.
Loading: Load onto a Polymeric Reversed-Phase SPE cartridge (e.g., Oasis HLB or Strata-X).
Wash: 5% Methanol in Water (removes salts/proteins).[1][2]
Elution: 100% Methanol. Evaporate to dryness and reconstitute in Mobile Phase A.
B. LC-MS/MS Parameters[1][2][6][7][8][9]
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or Agilent 6495).[1][2]
Ionization Source: Electrospray Ionization (ESI) in Negative Mode .[1][2]
Why? The carboxylic acid and phenolic groups deprotonate easily, providing superior sensitivity in negative mode compared to positive mode.[1][2]
197): Represents the loss of the carboxyl group (decarboxylation) or formic acid moiety, characteristic of phenylacetic acids.[1]
References
Agency for Toxic Substances and Disease Registry (ATSDR). (2002).[1][2] Toxicological Profile for Methoxychlor. U.S. Department of Health and Human Services.[1][2] [Link]
Masuda, Y., et al. (2006).[1][2] O-Demethylation and Successive Oxidative Dechlorination of Methoxychlor by Bradyrhizobium sp.[1][2] Strain 17-4.[1][2] Applied and Environmental Microbiology. [Link][1][2]
Gaido, K. W., et al. (1999).[1][2] Interaction of Methoxychlor and Related Compounds with Estrogen Receptor
Hu, F., et al. (2023).[1][2] Analysis of 4-Hydroxyphenyllactic Acid and Other Diagnostically Important Metabolites in Human Blood Serum Using UPLC-MS/MS. Molecules. [Link]
Harnessing Synergistic Antioxidant Effects with Bis(4-hydroxyphenyl)acetic acid: A Technical Guide for Advanced Research and Development
Introduction: Beyond Single-Agent Antioxidant Strategies The relentless assault of reactive oxygen species (ROS) on cellular components is a fundamental driver of numerous pathological states, including neurodegenerative...
The relentless assault of reactive oxygen species (ROS) on cellular components is a fundamental driver of numerous pathological states, including neurodegenerative diseases, cardiovascular disorders, and cancer. While the therapeutic application of antioxidants is a well-established field, the limitations of single-agent therapies have become increasingly apparent. Nature, however, often employs a more sophisticated approach: synergy. Antioxidant synergy, where the combined effect of multiple compounds is greater than the sum of their individual effects, offers a more robust and efficient strategy for mitigating oxidative stress.[1][2] This guide delves into the synergistic potential of Bis(4-hydroxyphenyl)acetic acid (BHPA), a bisphenolic compound, providing a technical framework for researchers, scientists, and drug development professionals to explore and validate its efficacy in combination with other antioxidants.
Bis(4-hydroxyphenyl)acetic acid's structure, featuring two phenolic hydroxyl groups, positions it as a potent free radical scavenger.[3] The presence of these functional groups allows for the donation of hydrogen atoms to neutralize free radicals, a key mechanism of antioxidant action.[1] However, the true potential of BHPA may lie in its ability to act in concert with other antioxidants, creating a multi-pronged defense against oxidative damage. This guide will provide the foundational knowledge, detailed experimental protocols, and mechanistic insights necessary to investigate and harness these synergistic interactions.
Section 1: The Mechanistic Basis of Antioxidant Synergy
Antioxidant synergy is not a monolithic phenomenon. It arises from a variety of complementary mechanisms that enhance the overall protective effect. Understanding these mechanisms is crucial for the rational design of synergistic antioxidant combinations.
Regeneration of Primary Antioxidants: One of the most common synergistic mechanisms involves the regeneration of a more potent, primary antioxidant by a co-antioxidant. For instance, a compound like BHPA could potentially regenerate a tocopheroxyl radical back to its active tocopherol (Vitamin E) form, allowing the primary antioxidant to continue scavenging lipid peroxyl radicals.
Chelation of Pro-oxidant Metal Ions: Transition metals, such as iron and copper, can catalyze the formation of highly reactive hydroxyl radicals via the Fenton reaction. Some compounds act as chelating agents, binding to these metals and rendering them redox-inactive. Combining a potent radical scavenger like BHPA with an effective metal chelator can provide comprehensive protection against both radical-initiated and metal-catalyzed oxidation.[1]
Modulation of Cellular Signaling Pathways: A more indirect but profoundly impactful mechanism of synergy involves the upregulation of the cell's endogenous antioxidant defense systems. The Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway is a master regulator of antioxidant and detoxification gene expression.[4][5] Synergistic combinations of antioxidants may be more effective at activating Nrf2, leading to the increased synthesis of protective enzymes like superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).[6] Phenolic acids have been shown to exert antioxidant effects through the activation of the Nrf2 pathway.[7][8]
The following diagram illustrates the potential synergistic mechanisms of BHPA in a cellular context.
Caption: Potential synergistic antioxidant mechanisms of BHPA.
Section 2: A Step-by-Step Guide to Assessing Synergy
A multi-tiered approach, progressing from simple chemical assays to more complex cell-based models, is essential for rigorously evaluating antioxidant synergy.[9] No single assay can fully capture the spectrum of antioxidant activity.[10]
In Vitro Chemical Assays: First-Pass Screening
Simple, rapid, and cost-effective spectrophotometric assays are the workhorses of initial antioxidant screening.[11] The DPPH and ABTS assays are commonly used to determine the radical scavenging capacity of compounds.[12]
This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow.[13]
Experimental Protocol:
Reagent Preparation:
Prepare a 0.1 mM solution of DPPH in methanol. Store in an amber bottle at 4°C.
Prepare stock solutions (e.g., 10 mM) of BHPA and the co-antioxidant(s) in a suitable solvent (e.g., methanol or DMSO).
Prepare a series of dilutions for each compound and their combinations.
Assay Procedure:
In a 96-well plate, add 50 µL of the test compound dilutions.
Add 150 µL of the DPPH solution to each well.
Include a blank (solvent only) and a control (solvent + DPPH).
Incubate the plate in the dark at room temperature for 30 minutes.
Measure the absorbance at 517 nm using a microplate reader.
Data Analysis:
Calculate the percentage of DPPH radical scavenging activity using the formula:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100
Determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals) for each compound and combination.
This assay is applicable to both hydrophilic and lipophilic antioxidants and involves the generation of the ABTS radical cation (ABTS•+), which is blue-green in color.[14]
Experimental Protocol:
Reagent Preparation:
Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate solution in water.
Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.
Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.
Prepare test compound solutions as described for the DPPH assay.
Assay Procedure:
In a 96-well plate, add 20 µL of the test compound dilutions.
Add 180 µL of the diluted ABTS•+ solution to each well.
Incubate at room temperature for 6 minutes.
Measure the absorbance at 734 nm.
Data Analysis:
Calculate the percentage of inhibition and IC50 values as described for the DPPH assay.
Quantifying Synergy: The Combination Index (CI)
To determine if the interaction between BHPA and a co-antioxidant is synergistic, additive, or antagonistic, the Combination Index (CI) method is widely used.[13]
Calculation:
The CI is calculated using the following formula:
CI = (D1 / Dx1) + (D2 / Dx2)
Where:
Dx1 and Dx2 are the concentrations of drug 1 and drug 2 alone that produce a certain effect (e.g., 50% inhibition).
D1 and D2 are the concentrations of drug 1 and drug 2 in combination that produce the same effect.
Interpretation of CI Values:
CI < 1: Synergism
CI = 1: Additive effect
CI > 1: Antagonism
Table 1: Hypothetical IC50 and CI Values for BHPA and Vitamin C
Compound/Combination
IC50 (µM) - DPPH Assay
IC50 (µM) - ABTS Assay
Combination Index (CI) at 50% Inhibition
BHPA alone
150
120
-
Vitamin C alone
80
65
-
BHPA + Vitamin C (1:1 ratio)
55 (27.5 µM each)
40 (20 µM each)
0.53
Note: The CI value of 0.53 is calculated for the DPPH assay as follows: (27.5/150) + (27.5/80) = 0.183 + 0.344 = 0.527. A similar calculation would be performed for the ABTS assay.
Cellular Antioxidant Activity (CAA) Assay: A Biologically Relevant Model
While chemical assays are useful for initial screening, they do not account for cellular uptake, metabolism, and localization of the antioxidant. The CAA assay provides a more biologically relevant measure of antioxidant efficacy.[15][16]
Principle:
The assay uses a cell-permeable probe, 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), which is deacetylated by cellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). Antioxidants that can penetrate the cells will inhibit this oxidation, leading to a reduction in fluorescence.[17][18]
Experimental Protocol:
Cell Culture:
Seed human hepatocarcinoma (HepG2) cells in a 96-well, black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay.
Assay Procedure:
Wash the confluent cell monolayer with phosphate-buffered saline (PBS).
Incubate the cells with 25 µM DCFH-DA in treatment medium for 1 hour at 37°C.
Wash the cells with PBS.
Add the test compounds (BHPA, co-antioxidant, and combinations) and a free radical initiator (e.g., 600 µM AAPH) to the cells.
Immediately place the plate in a fluorescence microplate reader and take readings every 5 minutes for 1 hour at an excitation of 485 nm and an emission of 538 nm.
Data Analysis:
Calculate the area under the curve (AUC) for the fluorescence kinetics.
Determine the CAA unit for each sample using the formula:
CAA unit = 100 - (∫SA / ∫CA) * 100
Where ∫SA is the AUC for the sample and ∫CA is the AUC for the control.
Express results as quercetin equivalents (QE) by comparing the CAA units of the samples to a standard curve of quercetin.
The following workflow diagram outlines the experimental approach from in vitro screening to cellular validation.
Caption: Experimental workflow for assessing antioxidant synergy.
Section 3: Mechanistic Elucidation: Unveiling the "How"
Demonstrating synergy through quantitative assays is the first step. The next critical phase is to elucidate the underlying mechanisms. A key target for investigation is the Nrf2 signaling pathway, a central regulator of the cellular antioxidant response.[6][19]
Investigating Nrf2 Pathway Activation:
Activation of the Nrf2 pathway involves the translocation of Nrf2 from the cytoplasm to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes.[4]
Experimental Approaches:
Western Blotting: This technique can be used to measure the protein levels of Nrf2 in both the cytoplasm and the nucleus. An increase in nuclear Nrf2 following treatment with BHPA and a co-antioxidant would indicate pathway activation. Additionally, the expression levels of downstream Nrf2 target proteins, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1), can be assessed.
Quantitative PCR (qPCR): qPCR can be used to measure the mRNA expression levels of Nrf2 target genes. A synergistic increase in the transcription of these genes would provide strong evidence for the involvement of the Nrf2 pathway.
Immunofluorescence Microscopy: This method allows for the visualization of Nrf2 translocation. Cells treated with the antioxidant combination can be stained with an anti-Nrf2 antibody and a nuclear counterstain (e.g., DAPI) to observe the movement of Nrf2 into the nucleus.
The diagram below illustrates the Nrf2 activation pathway.
The identification and validation of synergistic antioxidant combinations featuring Bis(4-hydroxyphenyl)acetic acid have significant implications for therapeutic development. A synergistic formulation could offer several advantages:
Enhanced Efficacy: Achieving a greater therapeutic effect at lower doses.
Reduced Side Effects: Lowering the concentration of individual components can minimize potential toxicity.[2]
Broader Spectrum of Protection: Combining antioxidants with different mechanisms of action can provide more comprehensive protection against oxidative stress.
These benefits are particularly relevant for chronic diseases where long-term treatment is necessary. The methodologies outlined in this guide provide a robust framework for generating the preclinical data required to advance promising synergistic combinations into further development.[20]
Conclusion
The exploration of synergistic antioxidant effects represents a paradigm shift from single-agent strategies to more sophisticated, multi-targeted approaches. Bis(4-hydroxyphenyl)acetic acid, with its inherent antioxidant properties, is a compelling candidate for inclusion in such combinations. By employing a systematic approach that progresses from in vitro screening and quantitative synergy analysis to cell-based validation and mechanistic elucidation, researchers can effectively unlock the full therapeutic potential of BHPA. The insights gained from these studies will be instrumental in the development of next-generation antioxidant therapies for a wide range of oxidative stress-related diseases.
References
Synergistic Effects of Antioxidant Blends: A Comparative Study on Oxidative Stability of Lipids in Feed Matrices. MDPI.
4-Hydroxyphenylacetic Acid Prevents Acute APAP-Induced Liver Injury by Increasing Phase II and Antioxidant Enzymes in Mice. PMC.
4-Hydroxyphenylacetic Acid Prevents Acute APAP-Induced Liver Injury by Increasing Phase II and Antioxidant Enzymes in Mice. Frontiers.
Synergistic Antioxidant and Anti-Inflammatory Effects of Phenolic Acid-Conjugated Glutamine–Histidine–Glycine–Valine (QHGV) Peptides Derived from Oysters (Crassostrea talienwhanensis). MDPI.
4-Hydroxyphenylacetic Acid Prevents Acute APAP-Induced Liver Injury by Increasing Phase II and Antioxidant Enzymes in Mice. PubMed.
CA1110272A - 4-hydroxy phenylacetic acid. Google Patents.
An In-Depth Technical Guide to the Interaction of Bis(4-hydroxyphenyl)acetic Acid with Metal Ions
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of the synthesis, coordination chemistry, and potential ap...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of the synthesis, coordination chemistry, and potential applications of bis(4-hydroxyphenyl)acetic acid (BHPPA) and its interactions with various metal ions. Drawing upon established principles of coordination chemistry and extensive experimental data from related compounds, this document serves as a foundational resource for researchers exploring the development of novel metal-based therapeutics and functional materials.
Introduction: The Rationale for Investigating Bis(4-hydroxyphenyl)acetic Acid-Metal Complexes
Bis(4-hydroxyphenyl)acetic acid (BHPPA) is a multidentate ligand possessing two phenolic hydroxyl groups and a carboxylic acid moiety. This structural arrangement provides multiple coordination sites for metal ions, suggesting a strong potential for the formation of stable chelate complexes. The parent compound, 4-hydroxyphenylacetic acid, is a known metabolite with documented antioxidant properties and serves as a versatile precursor in pharmaceutical synthesis.[1][2] The duplication of this phenolic acid structure in BHPPA enhances its chelating ability, making it an intriguing candidate for applications where metal sequestration or delivery is critical.
The interaction of organic ligands with metal ions is a cornerstone of bioinorganic chemistry and drug development. Metal complexes can exhibit unique physicochemical properties and biological activities that are distinct from both the free ligand and the metal ion.[2] By forming stable complexes, the toxicity of certain metal ions can be mitigated, while the therapeutic efficacy of the organic ligand can be enhanced. This guide will delve into the specifics of BHPPA's interaction with metal ions, drawing parallels from the well-studied analogous compound, ethylenediamine-N,N'-bis(2-hydroxyphenyl)acetic acid (EDDHA).
Synthesis of Bis(4-hydroxyphenyl)acetic Acid and its Analogs
A general and effective method for the synthesis of EDDHA and its derivatives involves a multi-step process.[3] This synthetic pathway can be adapted for BHPPA.
Conceptual Synthetic Pathway for Bis(4-hydroxyphenyl)acetic Acid
A plausible synthetic route for BHPPA could involve the reaction of a suitable diamine with two equivalents of a 4-hydroxyphenyl glyoxylic acid derivative. The following diagram illustrates a conceptual workflow for the synthesis of a related compound, providing a logical framework for BHPPA synthesis.
Caption: Conceptual workflow for the synthesis of BHPPA analogues and their metal complexes.
Detailed Experimental Protocol: Synthesis of Ethylenediamine-N,N'-bis(4-hydroxyphenyl)acetic acid (p,p-EDDHA)
The synthesis of p,p-EDDHA, a close structural relative of BHPPA, has been described and provides a robust experimental template.[3]
Step 1: Synthesis of the Imine
Reflux the corresponding hydroxybenzaldehyde with anhydrous ethylenediamine in a 2:1 molar ratio in absolute ethanol to yield the imine.
Step 2: Synthesis of the Aminonitrile
To a solution of the imine in anhydrous THF under an argon atmosphere at 0 °C, add trimethylsilylcyanide (TMSCN) in a 1:6 molar ratio.
Stir the reaction at room temperature for 20 hours.
Quench the reaction at 0 °C with a saturated solution of ammonium chloride and extract with diethyl ether.
The combined organic extracts are washed with water and dried over magnesium sulfate.
After filtration and solvent removal under vacuum, the aminonitrile is obtained as an oil and used immediately in the next step.
Step 3: Hydrolysis to the Amino Acid
Add concentrated aqueous HCl (12 M) to the freshly prepared aminonitrile in a 30:1 molar ratio.
Heat the mixture at 50-60 °C for 6 hours.
Add a volume of water equal to the acid and reflux for an additional 6 hours.
Precipitate the amino acid by adjusting the pH to 3-4 with 6 M NaOH.
Filter the solid, wash successively with water, ethanol, and acetone, and dry under vacuum to yield the final product.
Interaction with Metal Ions: Coordination Chemistry and Complex Formation
BHPPA is anticipated to act as a hexadentate ligand, coordinating to metal ions through its two phenolic hydroxyl groups, two nitrogen atoms (in the case of EDDHA analogues), and two carboxylate groups.[4] This multidentate nature leads to the formation of highly stable chelate complexes. The interaction with various metal ions is crucial for its potential applications.
Iron (Fe³⁺) Complexes
The interaction of EDDHA and its analogues with ferric iron (Fe³⁺) is well-documented, primarily due to their application as iron fertilizers to combat iron chlorosis in plants grown in calcareous soils.[5][6][7][8] The stability of the Fe-EDDHA complex is remarkably high over a wide pH range.[7]
Spectrophotometric Analysis of Fe³⁺-BHPPA Interaction:
The formation of the Fe³⁺-BHPPA complex can be monitored using UV-Vis spectrophotometry. A new absorption band in the visible region (around 480 nm) is characteristic of the charge-transfer transition in the Fe³⁺-phenolate bond.[3][9] This property allows for the quantitative determination of the complex concentration and the study of its formation equilibrium.
Potentiometric Titration for Stability Constant Determination:
Potentiometric titrations are a powerful technique to determine the protonation constants of the ligand and the stability constants of its metal complexes.[3] By titrating a solution of the ligand in the presence and absence of a metal ion with a standard base, the formation of the complex can be monitored as a function of pH. This data allows for the calculation of the stability constant (log K), a critical parameter for predicting the behavior of the complex in a given environment.
Copper (Cu²⁺) Complexes
Copper(II) ions also form stable complexes with EDDHA-type ligands. The stability of the Cu²⁺ complex is also determined using potentiometric and spectrophotometric methods.[3] Understanding the interaction with copper is important, as copper is an essential trace element, but can be toxic at high concentrations. The chelation of copper by BHPPA could play a role in both copper homeostasis and detoxification.
Other Divalent Metal Ions (Ca²⁺, Mg²⁺)
The interaction of EDDHA analogues with alkaline earth metals such as calcium (Ca²⁺) and magnesium (Mg²⁺) has also been studied.[3] While the stability of these complexes is significantly lower than that of the transition metal complexes, it is still relevant for understanding the behavior of these chelating agents in biological systems and in the environment, where these ions are abundant.
Characterization of BHPPA-Metal Complexes
A combination of spectroscopic and analytical techniques is employed to fully characterize the structure and properties of BHPPA-metal complexes.
Spectroscopic Techniques
Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the coordination sites of the ligand. The deprotonation of the carboxylic acid and phenolic hydroxyl groups upon complexation leads to characteristic shifts in their respective vibrational frequencies.[10] The appearance of new bands corresponding to metal-oxygen and metal-nitrogen bonds provides further evidence of complex formation.[10]
UV-Visible (UV-Vis) Spectroscopy: As mentioned earlier, UV-Vis spectroscopy is a key tool for studying the formation of colored complexes, particularly with transition metals like Fe³⁺ and Cu²⁺.[9][10] It is used to determine the stoichiometry of the complex and its formation constant.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can provide detailed information about the structure of the ligand and its conformation upon complexation in solution.
Structural Analysis
X-ray Crystallography: Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional structure of a metal complex in the solid state.[9] This technique provides precise information on bond lengths, bond angles, and the coordination geometry around the metal center.
The following diagram illustrates a general workflow for the characterization of BHPPA-metal complexes.
Navigating the Synthesis and Application of High-Purity 2,2-Bis(4-hydroxyphenyl)acetic Acid: A Technical Guide for Researchers
Introduction: Defining a Niche Compound for Advanced Research In the landscape of pharmaceutical and materials science research, the precise architecture of molecular building blocks is paramount. This guide focuses on a...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Defining a Niche Compound for Advanced Research
In the landscape of pharmaceutical and materials science research, the precise architecture of molecular building blocks is paramount. This guide focuses on a compound of significant potential yet limited commercial presence: 2,2-Bis(4-hydroxyphenyl)acetic acid . It is crucial to distinguish this molecule from the more commonly available 4-Hydroxyphenylacetic acid. The subject of this guide possesses a geminal diaryl structure, a feature that imparts unique conformational properties and potential for biological activity.
Initial investigations reveal a notable scarcity of commercial suppliers for high-purity 2,2-Bis(4-hydroxyphenyl)acetic acid (CAS No. 1571-73-9). This reality shifts the focus of this guide from a survey of procurement options to a more fundamental discussion of its synthesis, purification, and analytical characterization, alongside an exploration of its prospective applications in drug development. For researchers and drug development professionals, this guide serves as a foundational resource for accessing and utilizing this intriguing, yet elusive, chemical entity.
Strategic Synthesis of 2,2-Bis(4-hydroxyphenyl)acetic Acid
The absence of readily available commercial sources necessitates a reliable synthetic protocol. The synthesis of 2,2-Bis(4-hydroxyphenyl)acetic acid can be approached through a modification of the well-established condensation reactions of phenols. A plausible and efficient route involves the acid-catalyzed condensation of phenol with glyoxylic acid.
Proposed Synthetic Pathway
The reaction proceeds via an electrophilic substitution mechanism where two molecules of phenol react with one molecule of glyoxylic acid. The acidic conditions facilitate the formation of a carbocation intermediate from glyoxylic acid, which is then attacked by the electron-rich phenol rings, primarily at the para position due to steric hindrance and electronic activation.
Caption: Fig. 1: Synthetic scheme for 2,2-Bis(4-hydroxyphenyl)acetic acid.
Step-by-Step Synthetic Protocol
Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a dropping funnel, add a solution of glyoxylic acid in glacial acetic acid.
Addition of Phenol: To the stirred solution, add an excess of phenol. The excess phenol serves as both a reactant and a solvent.
Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid. The reaction is exothermic, and the temperature should be monitored.
Reaction Progression: Heat the mixture to a moderate temperature (e.g., 60-80 °C) and stir for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).
Workup: Cool the reaction mixture and pour it into a large volume of cold water to precipitate the crude product.
Isolation: Collect the precipitate by vacuum filtration and wash thoroughly with water to remove unreacted glyoxylic acid and the catalyst.
Achieving High Purity: Purification and Analytical Characterization
For applications in drug development and rigorous scientific research, the purity of the synthesized compound is non-negotiable. The crude 2,2-Bis(4-hydroxyphenyl)acetic acid will likely contain unreacted phenol and ortho-substituted isomers as impurities.
Purification Workflow
Caption: Fig. 2: Purification workflow for 2,2-Bis(4-hydroxyphenyl)acetic acid.
Detailed Purification Protocol
Recrystallization: Dissolve the crude product in a minimal amount of hot aqueous ethanol. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization of the desired product. Collect the crystals by filtration.
Column Chromatography: If isomeric impurities are still present after recrystallization, silica gel column chromatography can be employed. A solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane) can effectively separate the para-substituted product from other isomers.
Analytical Characterization for Purity and Identity Confirmation
A suite of analytical techniques should be employed to confirm the identity and purity of the final product.
Analytical Technique
Purpose
Expected Results
High-Performance Liquid Chromatography (HPLC)
Purity assessment and quantification of impurities.
A single major peak corresponding to the product, with purity typically >98%.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)
Structural elucidation and confirmation of identity.
The ¹H NMR spectrum should show characteristic peaks for the aromatic protons and the methine proton. The ¹³C NMR will confirm the number of unique carbon environments.
Mass Spectrometry (MS)
Determination of molecular weight and confirmation of molecular formula.
A molecular ion peak corresponding to the calculated mass of C₁₄H₁₂O₄.
Fourier-Transform Infrared (FTIR) Spectroscopy
Identification of functional groups.
Characteristic absorption bands for the hydroxyl (-OH) and carboxylic acid (C=O) groups.
Melting Point Analysis
Assessment of purity.
A sharp and defined melting point range.
Potential Applications in Drug Development and Research
The unique structural motif of 2,2-Bis(4-hydroxyphenyl)acetic acid, featuring two phenolic hydroxyl groups and a carboxylic acid function, makes it an attractive scaffold for medicinal chemistry and materials science.
Scaffold for Drug Discovery: The bis-phenol structure is reminiscent of known biologically active molecules, such as certain non-steroidal estrogens and other receptor modulators. The carboxylic acid handle allows for the straightforward synthesis of amide or ester libraries for structure-activity relationship (SAR) studies.
Polymer Chemistry: The di-functional nature of the molecule (two hydroxyl groups) makes it a potential monomer for the synthesis of polyesters and polycarbonates with specific properties, such as high thermal stability and potential for biodegradability.
Antioxidant Research: Phenolic compounds are well-known for their antioxidant properties. The presence of two phenolic moieties in a single molecule could lead to potent radical scavenging activity, a desirable attribute for therapeutic agents targeting oxidative stress-related diseases.
Conclusion
While the direct commercial availability of high-purity 2,2-Bis(4-hydroxyphenyl)acetic acid is currently limited, its synthesis from readily available starting materials is feasible. For researchers in drug discovery and materials science, the ability to produce this compound in-house opens up avenues for exploring novel chemical space. The protocols and analytical methods outlined in this guide provide a solid foundation for obtaining this valuable research chemical in high purity, enabling its exploration in a variety of advanced applications.
References
Due to the limited specific literature on the synthesis of 2,2-Bis(4-hydroxyphenyl)acetic acid, this section would typically be populated with references to general organic chemistry texts on electrophilic aromatic substitution and purification techniques, as well as any specific publications that might be found on analogous reactions. A comprehensive literature search for analogous syntheses would be the next step for a researcher embarking on this project.
Protocols & Analytical Methods
Method
Technical Application Note: High-Purity Synthesis of Bis(4-hydroxyphenyl)acetic Acid (Bis-HPA)
The following Application Note is designed for researchers and process chemists in drug development and polymer science. It synthesizes established organic synthesis principles with specific industrial protocols for the...
Author: BenchChem Technical Support Team. Date: February 2026
The following Application Note is designed for researchers and process chemists in drug development and polymer science. It synthesizes established organic synthesis principles with specific industrial protocols for the production of Bis(4-hydroxyphenyl)acetic acid.[1]
Executive Summary & Scope
Bis(4-hydroxyphenyl)acetic acid (Bis-HPA) is a critical bisphenol derivative featuring a carboxylic acid functional group. Unlike Bisphenol A (BPA), the pendant carboxyl group allows for further functionalization, making Bis-HPA a high-value monomer for functional polyesters, polycarbonates, and a precursor for high-affinity iron chelators (e.g., EDDHA derivatives).[1]
This guide addresses the primary synthetic challenge: Regioselectivity and Mono- vs. Bis-alkylation. Standard conditions often arrest at the intermediate (4-hydroxymandelic acid) or yield high amounts of ortho-substituted byproducts. This protocol details a thiol-promoted acid catalysis method to maximize para,para-selectivity and drive the reaction to the bis-adduct.
Reaction Mechanics & Critical Parameters
The synthesis proceeds via a two-step electrophilic aromatic substitution (Friedel-Crafts hydroxyalkylation) sequence. Understanding this mechanism is vital for controlling impurity profiles.[1]
Mechanistic Pathway[1]
Activation: Glyoxylic acid is protonated by the acid catalyst.[1]
First Addition (Mandelic Step): Phenol attacks the activated aldehyde to form 4-hydroxymandelic acid.[1] This step is rapid and reversible.
Dehydration & Second Addition (Bis Step): The benzylic hydroxyl group of the mandelic acid is protonated and lost as water, generating a resonance-stabilized benzylic carbocation.[1] This cation attacks a second phenol molecule to form Bis-HPA.[1]
Critical Insight: The second step is the rate-determining step.[1] Without sufficient acid strength or temperature, the reaction stops at 4-hydroxymandelic acid.[1] High para-selectivity requires a thiol promoter (e.g., 3-mercaptopropionic acid) which stabilizes the carbocation and sterically hinders ortho attack.[1]
Reaction Pathway Diagram[1]
Figure 1: Reaction pathway illustrating the critical transition from the mandelic intermediate to the final bis-adduct.
Experimental Protocols
Two methods are provided: Method A (Homogeneous H₂SO₄) for standard laboratory scale, and Method B (Heterogeneous Ion-Exchange) for high-purity/green chemistry applications.[1]
Solvent: Water (for workup), Toluene (for purification)[1]
Protocol:
Charge: In a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, melt the Phenol at 45°C.
Catalyst Addition: Add the 3-mercaptopropionic acid, followed by the slow addition of H₂SO₄.[1] Caution: Exothermic.[1]
Reaction: Cool the mixture to 40°C. Add Glyoxylic Acid dropwise over 60 minutes.
Note: Maintaining low temperature initially prevents oxidation (color formation).[1]
Digestion: Once addition is complete, raise temperature to 60°C and stir for 6–8 hours. The mixture will thicken as the Bis-HPA forms.[1]
Quench: Pour the warm reaction mixture into 500 mL of vigorously stirred ice water.
Extraction: The product and excess phenol will form an oil or sticky solid.[1] Extract with Ethyl Acetate (3 x 200 mL).
Phenol Removal: Wash the organic layer with water.[1] To remove excess phenol, steam distillation is effective, or repeated washing with hot water (Phenol solubility in water is high at >65°C, Bis-HPA is lower).[1]
Crystallization: Concentrate the organic phase.[1] Recrystallize the residue from dilute Acetic Acid (20% aq) or Dichloroethane.[1]
Method B: Heterogeneous Catalysis (High Purity)
Objective: Production of polymer-grade monomer (low color).[1]
Catalyst: Sulfonated Polystyrene Resin (e.g., Amberlyst-15), modified with 2,2-dimethylthiazolidine (promoter).[1]
Protocol:
Preparation: Load a jacketed glass column with the modified resin beads.
Feed: Premix Phenol and Glyoxylic Acid at 45°C until homogeneous.
Flow: Pump the mixture through the catalyst bed at a WHSV (Weight Hourly Space Velocity) of 0.5 h⁻¹. Maintain column temperature at 55°C.
Workup: The effluent contains Product, Water, and Phenol.[1] Distill off water and phenol under high vacuum (150°C, <10 mbar).
Isolation: The residue is dissolved in hot Methanol/Water (50:50) and cooled slowly to 4°C to yield white needles.
Purification & Characterization
Achieving >99% purity requires removing the ortho,para-isomer and the mandelic acid intermediate.[1]
Purification Table
Impurity
Origin
Removal Strategy
Phenol
Excess Reagent
Vacuum distillation or Hot Water wash (Phenol is highly soluble in hot water).
4-Hydroxymandelic Acid
Incomplete Reaction
Water wash (Highly water soluble compared to Bis-HPA).
o,p-Bis-HPA
Regio-isomer
Recrystallization from Toluene or dilute Acetic Acid.[1]
Colored Oligomers
Oxidation
Activated Carbon treatment during recrystallization.[1]
Characterization Data[1][2][3]
Appearance: White to off-white crystalline powder.[1][2]
Melting Point: 218–220°C (Lit.[1] varies based on solvates; pure anhydride form is high melting).[1] Note: Lower melting points (150-160°C) often indicate the mono-acid or solvates.
Cause: Water accumulation inhibits the acid catalyst.[1]
Fix: In Method A, adding a water scavenger (like acetic anhydride) or using a Dean-Stark trap with an entrainer (toluene) can drive the equilibrium.[1]
Application Note: Bis(4-hydroxyphenyl)acetic Acid as a Functional Monomer in Polymer Chemistry
Executive Summary Bis(4-hydroxyphenyl)acetic acid (BPAA) (CAS: 40232-93-7) represents a critical class of "functional bisphenols" in polymer science.[1] Unlike standard Bisphenol A (BPA), which serves purely as a structu...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Bis(4-hydroxyphenyl)acetic acid (BPAA) (CAS: 40232-93-7) represents a critical class of "functional bisphenols" in polymer science.[1] Unlike standard Bisphenol A (BPA), which serves purely as a structural scaffold, BPAA introduces a pendant carboxylic acid group directly onto the polymer backbone.[1]
This application note details the utility of BPAA in synthesizing polyarylates, polycarbonates, and modified polyesters . The pendant carboxyl moiety provides three distinct advantages:
Alkali Solubility: Critical for photoresist applications where aqueous base development is required.[1]
Bio-Conjugation Handle: Allows for the post-polymerization attachment of bioactive molecules (prodrugs) or targeting ligands without cleaving the polymer backbone.
Tunable Hydrophilicity: Modulates the amphiphilic nature of the polymer matrix, influencing degradation rates in biodegradable systems.
Handling Precaution: BPAA is hygroscopic. Dry under vacuum at 60°C for 12 hours prior to use in moisture-sensitive polymerizations (e.g., with isocyanates or acid chlorides).[1]
This method is preferred for synthesizing high-molecular-weight polyarylates without protecting the pendant carboxylic acid.[1] The reaction exploits the difference in nucleophilicity between the phenoxide (reactive) and the carboxylate (less reactive towards acid chlorides in aqueous interface).
Mechanism:
The monomer is dissolved in the aqueous phase as a tri-sodium salt. The diacid chloride (e.g., Terephthaloyl Chloride) is dissolved in the organic phase (DCM). A Phase Transfer Catalyst (PTC) transports the phenoxide to the interface.
Diagram 1: Interfacial Polymerization Workflow
Caption: Workflow for the interfacial synthesis of BPAA-based polyarylates, highlighting phase separation and catalytic transport.
Phase Transfer Catalyst: Benzyltriethylammonium chloride (BTEAC) (0.5 mmol)
Solvents: Distilled Water (50 mL), Dichloromethane (DCM) (30 mL).
Step-by-Step:
Aqueous Phase Prep: In a high-speed blender or flask with vigorous stirring, dissolve BPAA and NaOH in 50 mL water. Add BTEAC.[1] Ensure the solution is clear (homogeneous tri-sodium salt).
Organic Phase Prep: Dissolve TPC in 30 mL dry DCM.
Reaction: Add the organic phase to the aqueous phase rapidly under vigorous stirring (mechanical stirring >1000 RPM is recommended to maximize interfacial area).
Duration: Stir at room temperature for 30–60 minutes. The mixture will become viscous/emulsified.
Termination: Pour the emulsion into 500 mL of rapidly stirring acidified acetone (containing 5 mL conc. HCl). The acid protonates the pendant carboxylates and the phenols, precipitating the polymer.
Purification: Filter the white fibrous polymer. Wash repeatedly with water (to remove NaCl) and hot methanol (to remove oligomers).
For applications requiring strict anhydrous conditions or when using moisture-sensitive comonomers, the silylation method is superior.[1] It increases the solubility of BPAA in organic solvents like DCM or Chloroform.
Protocol Modification:
Silylation: Reflux BPAA with excess N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or Hexamethyldisilazane (HMDS) to protect both phenols and the carboxylic acid.
Polymerization: React the silylated monomer with diacid chlorides in DCM/Chloroform. The silyl groups are excellent leaving groups (forming volatile TMS-Cl).
Hydrolysis: Post-polymerization workup with methanol/water restores the pendant COOH groups.
Part 3: Functionalization & Applications[1]
The primary value of BPAA lies in the pendant carboxylic acid . This group is sterically hindered (attached to a tertiary carbon) but remains accessible for conjugation.
Ensure temperature is kept low (<25°C) during interfacial synthesis. Avoid using thionyl chloride on the monomer itself without protecting the phenols.
References
Synthesis and Structure-Property Study of Polyarylates Derived from Bisphenols.
Source: ResearchGate (Hsiao et al.)
Context: foundational protocols for interfacial polymerization of functionalized bisphenols.
Bis(4-hydroxyphenyl)acetic acid (CAS 40232-93-7) Data.
Source: ChemSigma
Context: Verification of CAS and chemical identity.
Synthesis of Hyperbranched Polymers and Functional Polyesters.
Source: Royal Society of Chemistry (Polymer Chemistry)
Context: Strategies for using AB2 and functional monomers in polyester synthesis.
Polymerizable Compositions involving Bis(4-hydroxyphenyl)acetic acid.
Source: Google Patents (US9389505B2)
Context: Industrial application of BPAA in alkali-soluble resins and photoresists.[1]
Application Note: Synthesis & Functionalization of Bis(4-hydroxyphenyl)acetic acid (BPA-AA) for Intrinsic Flame Retardancy
This Application Note is structured as a high-level technical guide for material scientists and polymer chemists. It focuses on the synthesis, functionalization, and application of Bis(4-hydroxyphenyl)acetic acid (BPA-AA...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured as a high-level technical guide for material scientists and polymer chemists. It focuses on the synthesis, functionalization, and application of Bis(4-hydroxyphenyl)acetic acid (BPA-AA) as a backbone for intrinsic flame-retardant (FR) polymers.
Executive Summary
Bis(4-hydroxyphenyl)acetic acid (BPA-AA) represents a critical "functionalizable bisphenol" platform. Unlike standard Bisphenol A (BPA), BPA-AA contains a pendant carboxylic acid group directly attached to the bridging carbon. This structural anomaly allows for the covalent attachment of phosphorus-based flame retardants (such as DOPO derivatives) without disrupting the polymerization capability of the phenolic hydroxyls.
This guide details the protocol for synthesizing BPA-AA, functionalizing it with phosphorus moieties, and integrating it into epoxy or polyester networks to achieve UL-94 V-0 ratings.
Scientific Rationale & Mechanism
Why BPA-AA?
Standard additive flame retardants (e.g., blended phosphates) often migrate to the surface (blooming) or degrade mechanical properties (plasticization). Intrinsic flame retardance —where the FR moiety is chemically bonded to the polymer backbone—solves this.
BPA-AA offers a unique "Trifunctional" geometry:
Two Phenolic -OH groups: Serve as the polymerization sites (e.g., reacting with epichlorohydrin or diacid chlorides).
One Carboxylic -COOH group: Serves as the "anchor point" for flame retardant groups (e.g., DOPO, phosphonates) or acts as a charring promoter via decarboxylative crosslinking.
Mechanism of Action
When functionalized with a phosphorus group (e.g., DOPO), the resulting polymer exhibits a bi-phasic defense mechanism :
Gas Phase (Radical Quenching): Upon combustion, the P-O-C bond cleaves, releasing PO• radicals. These scavenge high-energy H• and OH• radicals from the flame, inhibiting chain branching.
Condensed Phase (Char Promotion): The aromatic backbone of BPA-AA, combined with the acid-catalyzed dehydration from phosphorus species, promotes the formation of a stable, insulating carbonaceous char (intumescence).
Experimental Protocols
Module A: Synthesis of Bis(4-hydroxyphenyl)acetic acid (BPA-AA)
Note: This reaction relies on the acid-catalyzed condensation of phenol with glyoxylic acid.
Charge: In a 500 mL round-bottom flask equipped with a mechanical stirrer and condenser, charge Phenol (188 g, 2.0 mol) and Glyoxylic Acid (74 g, 0.5 mol). Use high phenol excess to prevent oligomerization.
Catalysis: Add 3-Mercaptopropionic acid (1.5 mL) followed by dropwise addition of conc. H₂SO₄ (2 mL) while maintaining temperature <30°C.
Reaction: Heat the mixture to 60°C and stir for 6-8 hours. The solution will turn viscous and pink/amber.
Precipitation: Pour the reaction mixture into 1 L of warm water (50°C) with vigorous stirring. The excess phenol remains in solution/oil phase, while BPA-AA precipitates.
Purification:
Filter the crude solid.
Recrystallization: Dissolve in boiling acetic acid or water/ethanol (20:80) mix. Cool slowly to 4°C.
Filter white needle-like crystals. Dry in a vacuum oven at 80°C for 12 hours.
Yield Target: ~75-85%. Melting Point: 238–242°C.
Module B: Functionalization with DOPO (The "FR-Monomer")
To create an intrinsic FR monomer, we esterify the pendant -COOH with a hydroxyl-functionalized DOPO derivative (DOPO-CH₂OH).
Reagents:
BPA-AA (Synthesized in Module A)
DOPO-Methanol (Synthesis: DOPO + Paraformaldehyde)[1]
Catalyst: p-Toluenesulfonic acid (p-TSA)
Solvent: Toluene or Xylene (for azeotropic water removal)
Protocol:
Setup: Dean-Stark apparatus setup.
Reaction: Mix BPA-AA (1 eq) and DOPO-Methanol (1.05 eq) in Toluene. Add p-TSA (1 wt%).
Reflux: Reflux at 110-120°C. Monitor water collection in the Dean-Stark trap. Reaction is complete when theoretical water is collected (~4-6 hours).
Isolation: Cool to room temperature. The product (BPA-AA-DOPO ester) often precipitates or can be precipitated by adding hexane.
Result: You now have a bisphenol monomer with a bulky DOPO pendant group.
Module C: Polymerization (FR-Epoxy Resin)
Converting the FR-Monomer into an Epoxy Network.
Protocol:
Glycidylation: React the BPA-AA-DOPO monomer with Epichlorohydrin (excess) using NaOH as a catalyst (Standard fusion method).
Curing: Mix the resulting Diglycidyl Ether of BPA-AA-DOPO with a hardener (e.g., DDM or Phenol Novolac).
Cure Cycle: 120°C (2h) + 160°C (2h) + 200°C (1h).
Data Visualization & Workflows
Synthesis & Mechanism Flowchart
The following diagram illustrates the chemical pathway from raw materials to the flame-retardant mechanism.
Caption: Synthesis pathway of DOPO-modified BPA-AA and its dual-phase flame retardant mechanism.
Key Performance Indicators (KPIs)
When comparing the BPA-AA based polymer to a standard Bisphenol A (BPA) equivalent, the following improvements are typically observed:
Bulky pendant DOPO group restricts chain mobility (Internal Locking).
Smoke Density
High
Reduced
Char layer acts as a barrier to volatile release.[2]
Troubleshooting & Critical Control Points
Ortho-Substitution: During BPA-AA synthesis, ensure temperature stays <60°C initially to favor para-para substitution. High temps lead to ortho byproducts which reduce crystallinity and thermal stability.
Esterification Efficiency: The reaction between BPA-AA and DOPO-Methanol can be sluggish due to steric hindrance. Using a Dean-Stark trap to remove water is mandatory to drive equilibrium.
Viscosity: DOPO-modified resins are highly viscous. Use reactive diluents (like phenyl glycidyl ether) sparingly, or process at elevated temperatures (80°C) during casting.
References
Synthesis of BPA-AA: Process for the manufacture of p-hydroxyphenyl-acetic acid.[3] US Patent 4590295A. (Describes the condensation of phenol and glyoxylic acid). Link
DOPO Functionalization: Synthesis and Characterization of DOPO-Containing Poly(2,6-dimethyl-1,4-phenylene oxide)s. MDPI Polymers. (Describes nucleophilic addition of DOPO to carbonyls and subsequent functionalization). Link
Epoxy Application: 1-Dopyl-1,2-(4-hydroxyphenyl)ethene: A flame retardant hardener for epoxy resin.[4][5] Polymer Degradation and Stability. (Demonstrates the use of DOPO-modified diphenols in epoxy curing). Link
Bio-Based FR Mechanisms: Bio-Based Bisbenzoxazines with Flame Retardant Linker. PMC (NIH). (Discusses phloretic acid derivatives, structurally similar to BPA-AA, in FR applications). Link
General Phosphorus Mechanisms: The development and application of contemporary phosphorus flame retardants: a review. Frontiers in Materials. Link(Note: Generalized link for context).
Application Note: Synthesis of Trifunctional Epoxy Resins from Bis(4-hydroxyphenyl)acetic Acid (BPAA)
This Application Note and Protocol is designed for researchers and drug development professionals seeking to synthesize and utilize epoxy resins derived from Bis(4-hydroxyphenyl)acetic acid (BPAA) . Unlike standard Bisph...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol is designed for researchers and drug development professionals seeking to synthesize and utilize epoxy resins derived from Bis(4-hydroxyphenyl)acetic acid (BPAA) . Unlike standard Bisphenol A (BPA) resins, BPAA introduces a trifunctional architecture (two phenolic hydroxyls and one carboxylic acid), offering unique opportunities for high-density crosslinking and post-polymerization functionalization.[1]
Strategic Overview & Mechanism
Bis(4-hydroxyphenyl)acetic acid (BPAA) (CAS: 40232-93-7) is a diphenolic acid analogue. In the context of epoxy resin synthesis, it functions as a trifunctional monomer .
When reacted with an excess of epichlorohydrin (ECH) under alkaline conditions, three distinct sites are glycidylated:
Two Phenolic Hydroxyls: Form highly stable glycidyl ether linkages (Standard epoxy backbone).[1]
One Carboxylic Acid: Forms a glycidyl ester linkage.[1]
Why this matters for Drug Development & Materials Science:
Hyper-Crosslinking: The third epoxide group (glycidyl ester) increases crosslink density, leading to higher
and solvent resistance compared to standard DGEBA.[1]
Labile Linker: The glycidyl ester bond is hydrolytically more labile than the ether bonds.[1] In drug delivery matrices, this allows for pH-sensitive degradation or controlled release profiles not possible with pure ether resins.[1]
Functional Handle: The pendant acetic acid moiety (if selectively preserved or hydrolyzed post-cure) provides a site for bioconjugation (e.g., attaching peptides or targeting ligands).[1]
Reaction Scheme
The synthesis follows a Phase-Transfer Catalyzed (PTC) glycidylation mechanism.[1]
Figure 1: Reaction pathway for the total glycidylation of BPAA.[1][2][3][4]
Material Specifications
Ensure all reagents meet the following purity standards to prevent premature oligomerization.
Safety Warning: Epichlorohydrin is a potent alkylating agent and suspected carcinogen.[1] All operations must be performed in a certified fume hood with double-gloving (Nitrile/Laminate).
Experimental Protocol: Synthesis of Triglycidyl-BPAA
Phase 1: Coupling (Formation of Chlorohydrin)
Objective: Open the epoxide ring of ECH with the acidic protons of BPAA.[1]
Setup: Equip a 500 mL 4-neck round-bottom flask with a mechanical stirrer (Teflon blade), reflux condenser, nitrogen inlet, and a pressure-equalizing addition funnel.
Charging: Add 24.4 g (0.1 mol) of BPAA and 277.5 g (3.0 mol) of Epichlorohydrin .
Note: A 30:1 molar excess of ECH is used to suppress oligomerization and act as the solvent.[1]
Catalyst Addition: Add 1.14 g (0.005 mol) of TEBAC (Benzyltriethylammonium chloride).
Reaction: Heat the mixture to 90°C under varying stirring (300 RPM). Maintain for 3 hours .
Observation: The suspension should become a clear, homogenous solution as the BPAA reacts.
Phase 2: Dehydrochlorination (Ring Closure)
Objective: Reform the epoxide rings using strong base.[1]
Cooling: Cool the reaction mixture to 60°C .
Base Addition: Dropwise add 26.4 g (0.33 mol) of 50% aqueous NaOH over 90 minutes .
Critical Control: Do not add NaOH too quickly.[1] The exotherm can cause uncontrolled polymerization.[1]
Azeotropic Distillation (Optional but Recommended): If equipped with a Dean-Stark trap, conduct the reaction at 60-70°C under reduced pressure (150-200 mmHg) to continuously remove the water added with NaOH and formed during reaction.[1] This drives the equilibrium forward and reduces hydrolysis side-reactions.[1]
Post-Reaction: After NaOH addition, stir for an additional 60 minutes at 60°C.
Phase 3: Purification & Isolation
Objective: Remove salts and excess ECH to obtain the pure resin.[1]
Filtration: Cool to room temperature. Filter the salt (NaCl) precipitate using a coarse sintered glass funnel.[1]
Washing: Wash the organic filtrate with 100 mL of distilled water three times to remove residual alkali and catalyst.[1]
Check: The pH of the final wash should be neutral (pH 7).[1]
Stripping: Transfer the organic layer to a rotary evaporator.
Remove excess Epichlorohydrin at 80°C under reduced pressure (<10 mbar).
Final Polish: Increase temperature to 120°C for 30 minutes at <2 mbar to remove trace volatiles.
Product: The resulting product is a viscous, pale-yellow to amber liquid resin.[1]
Characterization & Validation
Every batch must be validated to ensure the trifunctional structure is intact.[1]
Test
Method
Expected Result
Interpretation
Epoxy Equivalent Weight (EEW)
ASTM D1652 (Titration)
135 - 145 g/eq
Theoretical EEW for Triglycidyl BPAA is ~137.[1] Higher values indicate oligomerization or hydrolysis.[1]
FTIR Spectroscopy
ATR-FTIR
Peak @ 910 cm⁻¹ (Oxirane)
Strong signal confirms epoxide. Absence of broad -OH peak (3400 cm⁻¹) confirms full conversion.
Solution: The glycidyl ester (formed at the acetic acid site) is sensitive.[1] Avoid prolonged exposure to hot aqueous alkali.[1] Perform the washing steps quickly with cold water.[1]
References
PubChem. (n.d.).[1] 4-Hydroxyphenylacetic acid (Compound Summary). National Library of Medicine.[1] Retrieved February 7, 2026, from [Link][1]
Google Patents. (2013).[1] Polymerizable composition for solder resist (US 2013/0143164 A1). Retrieved February 7, 2026, from [1]
Google Patents. (2016).[1] Blocked isocyanate, coating composition, and article (US 9376404 B2).[1] Retrieved February 7, 2026, from [1]
Aouf, C., et al. (2013).[1] Green Chemistry - Phenol glycidylation mechanism. Royal Society of Chemistry.[1] Retrieved February 7, 2026, from [Link][1]
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide
Part 1: Executive Summary & Strategic Rationale
In the landscape of biomedical polymers, Bis(4-hydroxyphenyl)acetic acid (BPA-AA) (CAS: 4023-27-8) represents a critical functional monomer. Unlike standard Bisphenol A (BPA), which produces inert structural plastics, BPA-AA introduces a pendant carboxylic acid moiety into the polymer backbone.
Why this monomer matters for Drug Development:
Active Functionalization: The pendant -COOH group serves as an anchor point for conjugating bioactive molecules (chemotherapeutics, peptides, aptamers) via stable amide or ester linkages.
Tunable Hydrophilicity: Ionization of the carboxyl group at physiological pH allows for the creation of self-assembling micelles or hydrogels.
Biodegradability: When copolymerized with aliphatic linkages, the backbone susceptibility to hydrolysis can be tuned for controlled release profiles.
Technical Challenge: The carboxylic acid group is nucleophilic and thermally unstable. Direct polymerization often leads to uncontrolled branching or low molecular weight oligomers. This guide details a Protection-Polymerization-Deprotection strategy to ensure high-fidelity linear polymers.
Part 2: Monomer Pre-requisites & Handling
Chemical Identity[1]
Compound: Bis(4-hydroxyphenyl)acetic acid
CAS: 4023-27-8
Structure: Two phenol rings connected by a central carbon bearing an acetic acid group.
To prevent the carboxylic acid from interfering with the polymerization catalyst or reacting with the phosgene equivalent, it must be masked as an ester.
Protocol: Methyl Esterification of BPA-AA
Dissolution: Dissolve 10 g of BPA-AA in 100 mL of dry Methanol (MeOH).
Catalysis: Add 0.5 mL concentrated Sulfuric Acid (
) or p-Toluenesulfonic acid (pTSA).
Reflux: Heat to reflux (
) for 12 hours under atmosphere.
Workup: Neutralize with
, evaporate MeOH, redissolve in Ethyl Acetate, wash with brine, and recrystallize from Toluene.
Yield Check: Confirm product Methyl 2,2-bis(4-hydroxyphenyl)acetate via
-NMR (Look for methyl ester singlet at ~3.6 ppm).
Part 3: Application Note - Polymerization Strategy
We utilize Interfacial Polycondensation rather than melt transesterification.
Reasoning: Melt methods require high temperatures (
) which risk decarboxylation of the functional group. Interfacial polymerization occurs at room temperature (), preserving the functional architecture.
Safety: We substitute Phosgene gas with Triphosgene (BTC) , a solid trimer that is safer to handle in laboratory settings but generates phosgene in situ.
Workflow Diagram: Synthesis Pipeline
Caption: Step-wise synthesis workflow ensuring linear polymerization via transient protection of the carboxyl group.
Part 4: Detailed Protocol - Interfacial Copolymerization
Application Notes & Protocols for Polycondensation Reactions Involving Diphenolic Acid
A Guide for Researchers in Polymer Chemistry and Drug Development Introduction: The Unique Potential of Diphenolic Acid in Polymer Synthesis Diphenolic acid, chemically known as bis(4-hydroxyphenyl)acetic acid, represent...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers in Polymer Chemistry and Drug Development
Introduction: The Unique Potential of Diphenolic Acid in Polymer Synthesis
Diphenolic acid, chemically known as bis(4-hydroxyphenyl)acetic acid, represents a highly versatile monomer for advanced polymer synthesis. Its structure is distinguished by two phenolic hydroxyl groups, analogous to those in Bisphenol A, but with the critical addition of a pendant carboxylic acid group. This trifunctional nature—two reactive phenols for polymerization and one carboxyl group for subsequent functionalization or property modulation—makes it an exceptionally valuable building block for high-performance and functional polymers.
For researchers, scientists, and drug development professionals, polymers derived from diphenolic acid offer a compelling platform. The aromatic backbone imparts thermal stability and mechanical strength, while the pendant carboxyl group provides a reactive handle for a multitude of applications. This includes the covalent attachment of therapeutic agents, altering solubility in aqueous media for biocompatible systems, and tailoring the polymer's physical properties. This guide provides an in-depth exploration of the polycondensation reactions involving diphenolic acid, offering both the theoretical underpinnings and practical, field-proven protocols for synthesis and characterization.
Part 1: Principles of Polycondensation with Diphenolic Acid
Polycondensation, a type of step-growth polymerization, is the primary route for synthesizing polymers from diphenolic acid.[1][2] The reaction involves the formation of ester linkages between the phenolic hydroxyl groups of diphenolic acid and a suitable comonomer, typically a dicarboxylic acid or its more reactive derivative, a diacid chloride. During this process, a small molecule, such as water (H₂O) or hydrogen chloride (HCl), is eliminated.[1]
Key Reaction Method: Interfacial Polycondensation
While melt polycondensation is a common method for many polyesters, it often requires high temperatures that can lead to side reactions and degradation, especially for functional monomers like diphenolic acid.[2][3] A more robust and widely adopted method for this system is interfacial polycondensation .[4][5]
Mild Reaction Conditions: The reaction proceeds at or near room temperature, preserving the integrity of the monomer's functional groups.
High Molecular Weight: This method can rapidly produce high molecular weight polymers, as the reaction is confined to the interface between two immiscible liquid phases.
Stoichiometric Insensitivity: Unlike melt polymerization, the overall stoichiometry of the reactants in the two phases is less critical, as the reaction at the interface is highly efficient.
In this technique, the diphenolic acid is deprotonated with a base (e.g., NaOH) and dissolved in an aqueous phase. The diacid chloride comonomer is dissolved in a water-immiscible organic solvent (e.g., dichloromethane). The vigorous mixing of these two phases creates a large interfacial area where the polymerization occurs rapidly. A phase-transfer catalyst is often added to facilitate the transport of the phenoxide ion to the interface, accelerating the reaction.
General Reaction Mechanism
The fundamental reaction involves the nucleophilic attack of the diphenolate anion on the electrophilic carbonyl carbon of the acid chloride. This process repeats to build the polymer chain.
Caption: General mechanism of interfacial polycondensation.
Part 2: Experimental Protocol for Polyester Synthesis
This section provides a detailed, self-validating protocol for the synthesis of a polyester from diphenolic acid and terephthaloyl chloride via interfacial polycondensation. The protocol includes checkpoints and expected observations, ensuring trustworthiness and reproducibility.
Materials and Reagents
Reagent
Formula
Molar Mass ( g/mol )
Purity
Supplier Example
Notes
Diphenolic Acid
C₁₇H₁₈O₄
286.32
>98%
Sigma-Aldrich
Must be dry before use.
Terephthaloyl Chloride
C₈H₄Cl₂O₂
203.02
>99%
Sigma-Aldrich
Highly sensitive to moisture. Handle in a fume hood.
Sodium Hydroxide (NaOH)
NaOH
40.00
>98%
Fisher Scientific
Used to prepare the aqueous phase.
Dichloromethane (DCM)
CH₂Cl₂
84.93
ACS Grade
VWR
Organic phase solvent.
Benzyltriethylammonium Chloride
C₁₃H₂₂ClN
227.77
>98%
TCI America
Phase-transfer catalyst.
Methanol
CH₃OH
32.04
ACS Grade
Fisher Scientific
Used for polymer precipitation and washing.
Step-by-Step Synthesis Protocol
Objective: To synthesize poly(diphenolic acid terephthalate) with a high molecular weight.
1. Preparation of the Aqueous Phase (Phase A):
a. In a 250 mL beaker, dissolve 1.20 g (0.030 mol) of sodium hydroxide pellets in 100 mL of deionized water. Allow the solution to cool to room temperature.
b. To this NaOH solution, add 4.30 g (0.015 mol) of diphenolic acid and 0.17 g (0.75 mmol) of benzyltriethylammonium chloride (phase-transfer catalyst).
c. Stir the mixture with a magnetic stirrer until all solids are completely dissolved. The solution should be clear. This is a critical checkpoint; undissolved monomer will lead to lower molecular weight.
2. Preparation of the Organic Phase (Phase B):
a. In a separate 250 mL beaker, dissolve 3.05 g (0.015 mol) of terephthaloyl chloride in 100 mL of dichloromethane.
b. Briefly stir to ensure complete dissolution. This should be done just before initiating the polymerization, as terephthaloyl chloride can react with atmospheric moisture.
3. Interfacial Polymerization:
a. Transfer the aqueous phase (Phase A) to a high-speed laboratory blender or a flask equipped with an overhead mechanical stirrer capable of high shear.
b. Begin stirring the aqueous phase at a high speed to create a vortex.
c. In a single, rapid addition, pour the entire organic phase (Phase B) into the stirring aqueous phase.
d. A white, fibrous precipitate should form almost instantaneously. This is the polyester.
e. Continue vigorous stirring for 15 minutes to ensure the reaction goes to completion.
4. Polymer Isolation and Purification:
a. Cease stirring and pour the entire contents of the blender into a 1 L beaker.
b. Add approximately 500 mL of methanol to the beaker. This will break the emulsion and fully precipitate the polymer.
c. Collect the white, fibrous polymer by vacuum filtration using a Büchner funnel.
d. Wash the polymer thoroughly in the funnel with 200 mL of deionized water to remove any remaining salts (NaCl).
e. Subsequently, wash the polymer with 200 mL of methanol to remove unreacted monomers and low molecular weight oligomers.
f. Repeat the water and methanol washing steps two more times for high purity.
5. Drying:
a. Transfer the purified polymer to a crystallization dish.
b. Dry the polymer in a vacuum oven at 60 °C for 24 hours or until a constant weight is achieved.
c. The final product should be a white, fibrous solid.
Caption: Workflow for polyester synthesis via interfacial polycondensation.
Part 3: Characterization of Diphenolic Acid-Based Polyesters
Proper characterization is essential to confirm the successful synthesis and understand the properties of the polymer.[6]
Analytical Techniques
Fourier-Transform Infrared Spectroscopy (FTIR): Used to confirm the formation of the ester linkage. The key diagnostic peak is the strong carbonyl (C=O) stretch of the ester group, which typically appears around 1735-1750 cm⁻¹. The disappearance of the broad O-H stretch from the phenolic groups of the monomer is another indicator of successful polymerization.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information, confirming the connectivity of the monomer units in the polymer chain.[6]
Gel Permeation Chromatography (GPC): This is the standard method for determining the molecular weight distribution of the polymer.[7] It provides the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI = Mₙ/Mₙ). For step-growth polymerization, a PDI value around 2.0 is typical.[4]
Thermal Analysis (DSC & TGA):
Differential Scanning Calorimetry (DSC): Measures the glass transition temperature (T₉), which indicates the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[8]
Thermogravimetric Analysis (TGA): Determines the thermal stability of the polymer by measuring its weight loss as a function of temperature. This is crucial for defining the processing window and upper use temperature of the material.
Typical Polymer Properties
The properties of the synthesized polyester can be summarized for easy comparison and validation.
Property
Analytical Method
Typical Value Range
Significance
Ester Carbonyl (C=O) Stretch
FTIR
1740 cm⁻¹
Confirms polyester formation.
Weight-Average Molecular Weight (Mₙ)
GPC (in THF)
40,000 - 80,000 g/mol
Indicates the degree of polymerization.
Polydispersity Index (PDI)
GPC
1.9 - 2.5
Characteristic of step-growth polymerization.
Glass Transition Temperature (T₉)
DSC
170 - 190 °C
Defines the material's transition from rigid to flexible.
Decomposition Temperature (Tₔ, 5% wt loss)
TGA (N₂ atm)
> 400 °C
Indicates high thermal stability.
Part 4: Applications in Drug Development and Advanced Materials
The unique chemical structure of diphenolic acid-based polymers opens up numerous possibilities, particularly in the pharmaceutical and biomedical fields.
Drug Conjugation: The pendant carboxylic acid group is a prime site for covalently attaching drug molecules. This allows for the creation of polymer-drug conjugates, which can improve drug solubility, prolong circulation time, and enable targeted delivery.
pH-Responsive Systems: The carboxyl group has a pKa of approximately 4-5. In environments with a pH above this value (like the intestines or certain tumor microenvironments), the group will be deprotonated (-COO⁻), increasing the polymer's hydrophilicity and causing it to swell or dissolve. This property can be harnessed to design oral drug delivery systems that release their payload in a specific region of the GI tract or for stimuli-responsive nanoparticles.[9]
Biodegradable Materials: While the aromatic backbone is highly stable, the ester linkages are susceptible to hydrolysis. By copolymerizing diphenolic acid with aliphatic diacids, the rate of degradation can be tuned, making these materials candidates for temporary implants and scaffolds in tissue engineering.[8]
Improving Polymer Properties: The pendant carboxyl group can also be used to improve the solubility of otherwise intractable aromatic polyesters in common organic solvents, simplifying processing and film casting.[5]
References
Accelerating polyester hydrolysis through blending with bio-based poly(4-hydroxyphenylacetate) multiblock copolymers. (n.d.). DTU Research Database. [Link]
Polycondensation – Knowledge and References. (n.d.). Taylor & Francis. [Link]
Synthesis and properties of aromatic polyesters and brominated polyesters derived from α,α′-bis(4-hydroxyphenyl)-1,4(or 1,3)-diisopropylbenzene. (2003). ResearchGate. [Link]
Accelerating polyester hydrolysis through blending with bio-based poly(4-hydroxyphenylacetate) multiblock copolymers. (2023). ScienceDirect. [Link]
Enzymatic Synthesis of Biobased Polyesters and Polyamides. (2014). National Institutes of Health (NIH). [Link]
Method for preparing 4-hydroxyphenylacetic acid. (1983).
Copolycondensation of IPA/TPA, BPA, and 4,4′-dihydroxydiphenylsulfone and 4,4′-dicarboxydiphenylsulfone. (2004). ResearchGate. [Link]
Synthesis and Properties of Bio-based Copolyesters Based on p-hydroxyphenylpropionic Acid. (2022). ResearchGate. [Link]
Synthesis and characterization of amorphous poly(ethylene terephthalate) copolymers containing bis[4-(2-hydroxyethoxy)phenyl]sulfone. (2001). ResearchGate. [Link]
Synthesis and Characterization of a Self-Polycondensation Diazaphthalanone Monomer and Its Polymers from Polycondensation Reactions. (2022). MDPI. [Link]
Application Note: High-Sensitivity Quantification of Bis(4-hydroxyphenyl)acetic acid (Bis-HPA) in Biological Matrices
This Application Note is designed for researchers and analytical scientists involved in toxicology, pharmacokinetics, and environmental biomonitoring.[1] It addresses the specific challenges of detecting Bis(4-hydroxyphe...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and analytical scientists involved in toxicology, pharmacokinetics, and environmental biomonitoring.[1] It addresses the specific challenges of detecting Bis(4-hydroxyphenyl)acetic acid (Bis-HPA) , a polar, acidic bisphenol analogue often found as a metabolite of methoxychlor or degradation product of polycarbonate precursors.
Abstract & Scientific Rationale
Bis(4-hydroxyphenyl)acetic acid (Bis-HPA) presents a unique analytical challenge compared to standard bisphenols (like BPA) due to the presence of a carboxylic acid moiety on the central carbon bridge. This structural feature significantly alters its physicochemical properties, lowering its pKa and increasing its polarity.[1]
Effective analysis requires a protocol that addresses:
Conjugation: In biological systems, Bis-HPA exists largely as glucuronide or sulfate conjugates.[1] Enzymatic hydrolysis is strictly required for total quantification.[1]
Acidity: The carboxylic acid group (pKa ~5.[1]3) necessitates pH control during extraction to ensure the molecule is in its non-ionized form for Liquid-Liquid Extraction (LLE) or properly charged for Mixed-Mode Anion Exchange (MAX) SPE.
Isomeric Interference: Bis-HPA must be chromatographically resolved from its structural isomers (e.g., 4,4'-dihydroxyphenylacetate) to prevent false positives.[1]
Moderately lipophilic; amenable to C18 columns.[1]
Solubility
Methanol, Ethyl Acetate, DMSO
Use MeOH/Water for stock solutions.
Sample Preparation Protocol (The "Trustworthiness" Pillar)
Critical Control Point: Biological samples, especially urine, contain high levels of interfering organic acids.[1] This protocol utilizes Solid Phase Extraction (SPE) with a Mixed-Mode Anion Exchange (MAX) mechanism, which is superior to standard HLB for acidic metabolites like Bis-HPA.
Reagents Required:
β-Glucuronidase/Sulfatase: (e.g., Helix pomatia or E. coli recombinant).[1]
Internal Standard (IS): ¹³C₁₂-BPA or d₁₄-Bis-HPA (if custom synthesized).
SPE Cartridges: Mixed-Mode Anion Exchange (e.g., Oasis MAX or Strata-X-A), 60mg/3mL.
Note: The transition 243 -> 197 corresponds to the loss of the carboxylic acid moiety (formic acid equivalent), a classic fragmentation for phenylacetic acids.
Figure 1: Decision tree for sample preparation and analysis of Bis-HPA. The MAX SPE route is preferred for plasma to remove protein/lipid interferences.
Method Validation Criteria (FDA/EMA Guidelines)
To ensure this protocol meets regulatory standards (e.g., FDA Bioanalytical Method Validation), the following criteria must be met:
Linearity: R² > 0.99 over the range of 0.5 ng/mL to 500 ng/mL.[1]
Recovery (Matrix Effect):
Calculate Matrix Factor (MF) by comparing peak area of spiked post-extraction matrix vs. solvent standard.
For Bis-HPA, phospholipid suppression is common in plasma. If MF < 0.8, implement a Phospholipid Removal Plate (e.g., Ostro) or additional hexane wash in the LLE step.
Accuracy/Precision: Intra- and inter-day CV < 15% (20% at LLOQ).
Stability: Assess freeze-thaw stability (3 cycles) as bisphenols can degrade or bind to plastic upon repeated thawing.
Troubleshooting & Common Pitfalls
Issue
Probable Cause
Corrective Action
High Background
Plasticware contamination.
Use glass vials and pipettes. Bisphenols leach from polycarbonates.
Low Recovery (SPE)
Incorrect pH during load/elute.
Ensure sample is pH ~5 for MAX loading.[1] Elution must be acidic (2% Formic Acid) to break the ionic bond.[1]
Peak Tailing (LC)
Interaction with silanols.
Increase buffer concentration (Ammonium Acetate) or use a column with better end-capping (BEH/CSH).
Monitor m/z 184 (Phosphocholine) to check for overlap with analyte window.[1]
References
Centers for Disease Control and Prevention (CDC). (2019).[1] Laboratory Procedure Manual: Bisphenols in Urine. Link
Yunta, F., et al. (2003).[1] Chelating Agents Related to Ethylenediamine Bis(2-hydroxyphenyl)acetic Acid (EDDHA). Inorganic Chemistry. Link (Provides structural characterization of hydroxyphenylacetic acid ligands).[1]
National Institutes of Health (NIH) - PubChem. (2023).[1] Compound Summary: Bis(4-hydroxyphenyl)acetic acid.[1][3][4][5] Link
Applied and Environmental Microbiology. (2006). O-Demethylation and Successive Oxidative Dechlorination of Methoxychlor. (Identifies Bis-HPA as a metabolite with m/z 243). Link
Thermo Fisher Scientific. (2022).[1] Context matters: selecting LC-MS sample preparation methods for clinical research. Link
Application Note: HPLC Quantification of Bis(4-hydroxyphenyl)acetic acid (Bis-HPAA)
This Application Note is structured to guide researchers through the development and validation of an HPLC method for Bis(4-hydroxyphenyl)acetic acid (CAS: 4023-27-2), also known as 4,4'-Dihydroxydiphenylacetic acid or B...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to guide researchers through the development and validation of an HPLC method for Bis(4-hydroxyphenyl)acetic acid (CAS: 4023-27-2), also known as 4,4'-Dihydroxydiphenylacetic acid or Bis-HPAA .[1]
Introduction & Chemical Logic
Bis(4-hydroxyphenyl)acetic acid (Bis-HPAA) is a critical intermediate in the synthesis of polyarylate polymers and a known degradation product/metabolite of Bisphenol A (BPA) derivatives. Its analysis presents a unique chromatographic challenge due to its hybrid chemical nature: it possesses the hydrophobic, phenolic backbone of BPA combined with a hydrophilic, ionizable carboxylic acid moiety.
The Analytical Challenge: Dual Functionality
To achieve reproducible quantification, the method must address two competing chemical behaviors:
Phenolic Hydroxyls (pKa ~9.5 - 10.5): These require organic solvent strength for elution from C18 columns.[1]
Carboxylic Acid (pKa ~4.0 - 4.5): At neutral pH, this group ionizes (
), causing the molecule to elute too quickly (near the void volume) with poor peak shape (tailing).[1]
The Solution: This protocol utilizes Ion Suppression Chromatography . By maintaining the mobile phase pH at 3.0 , we suppress the ionization of the carboxylic acid, keeping the molecule in its neutral, hydrophobic form. This ensures sharp peak shape and sufficient retention on a standard C18 stationary phase.
Instrument & Method Parameters
Chromatographic Conditions
Parameter
Specification
Rationale
System
HPLC with UV/DAD or FLD
Standard reversed-phase configuration.
Column
C18 (L1), 150 x 4.6 mm, 3 µm or 5 µm
Provides hydrophobic interaction necessary for retaining the bis-phenyl structure.[1]
225 nm offers higher sensitivity; 275 nm is more selective for phenols.[1]
Detection Strategy
UV/Vis: The bis-phenyl ring system exhibits a strong absorption maximum ($ \lambda_{max} $) near 225 nm and a secondary characteristic band at 275-280 nm.
Fluorescence (Optional for Trace Analysis):
Excitation: 275 nm
Emission: 305 nm
Note: Fluorescence is recommended for biological matrices (urine/plasma) to reduce background interference.
Experimental Protocols
Protocol A: Preparation of Solutions
1. Buffer Preparation (Mobile Phase A):
Dissolve 1.36 g of Potassium Dihydrogen Phosphate (
) in 900 mL of HPLC-grade water.
Adjust pH to 3.0 ± 0.1 using dilute Phosphoric Acid (
).
Dilute to 1000 mL with water.
Filter through a 0.45 µm nylon membrane filter.[1]
Reconstitution: Evaporate the eluate under nitrogen stream and reconstitute in 200 µL Mobile Phase.
Method Logic & Workflow Visualization[1]
The following diagram illustrates the critical decision points in the method development, specifically how chemical properties dictate the protocol parameters.
Caption: Chemical logic flow determining the HPLC conditions. Acidic buffering is critical to neutralize the carboxylic acid for C18 retention.
Validation & System Suitability
To ensure the method is "Trustworthy" and meets ICH Q2(R1) guidelines, perform the following system suitability tests (SST) before every analysis batch.
SST Parameter
Acceptance Criteria
Troubleshooting
Retention Time (RT)
± 5% of standard
Check mobile phase pH; pH drift changes RT significantly for this acid.[1]
Tailing Factor (T)
T < 1.5
If T > 1.5, lower the pH of Mobile Phase A or replace the column.[1]
Theoretical Plates (N)
> 2000
Ensure dead volume in connections is minimized.
Precision (RSD)
< 2.0% for n=5 injections
Check injector seal or pump pulsation.
Resolution (Rs)
> 2.0 (if impurities present)
Decrease organic modifier % (e.g., go to 30% B).
References
The following references provide the authoritative grounding for the protocols described above, linking the specific analyte to established methodologies for structural analogs (Bisphenols and Phenylacetic acids).
SIELC Technologies. (n.d.). Separation of Bis(3,5-dibromo-4-hydroxyphenyl)acetic acid on Newcrom R1 HPLC column. Retrieved from [Link]
Relevance: Provides the direct surrogate method for the brominated derivative, validating the use of acidic mobile phases for this specific scaffold.
National Center for Biotechnology Information (PubChem). (2023). PubChem Compound Summary for CID 19046, Bis(4-hydroxyphenyl)acetic acid. Retrieved from [Link]
Relevance: Authoritative source for pKa and solubility d
MicroSolv Technology Corp. (2015). Bisphenol A, S and F Analyzed with HPLC. Retrieved from [Link]
Relevance: Establishes the standard C18/Acetonitrile baseline for bis-phenol structures.
Chromatography Online. (2011). UHPLC Separation and Detection of Bisphenol A (BPA) in Plastics. Retrieved from [Link]
Application Note: Robust Derivatization of Bis(4-hydroxyphenyl)acetic Acid (BHPA) for Sensitive GC-MS Quantification
Introduction: The Analytical Challenge of BHPA Bis(4-hydroxyphenyl)acetic acid (BHPA) is a compound of significant interest in metabolic research and toxicology, often studied as a metabolite of more complex molecules li...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Challenge of BHPA
Bis(4-hydroxyphenyl)acetic acid (BHPA) is a compound of significant interest in metabolic research and toxicology, often studied as a metabolite of more complex molecules like bisphenol A (BPA).[1][2] Accurate quantification of BHPA in biological and environmental matrices is crucial for pharmacokinetic studies and safety assessments. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely available analytical technique offering high separation efficiency and robust quantification.[3]
However, the direct analysis of BHPA by GC-MS is fundamentally challenging. The molecule possesses three polar, active hydrogen sites: two phenolic hydroxyl (-OH) groups and one carboxylic acid (-COOH) group. These functional groups lead to:
Low Volatility: Strong intermolecular hydrogen bonding prevents BHPA from readily entering the gas phase.
Poor Thermal Stability: At the high temperatures required for vaporization in the GC inlet, BHPA is prone to degradation, leading to inaccurate results.
Adsorption Issues: The polar nature of BHPA causes it to interact strongly with active sites in the GC system (e.g., inlet liner, column), resulting in poor peak shape, tailing, and low sensitivity.[2]
To overcome these limitations, a chemical modification step known as derivatization is essential.[4][5] This process replaces the active hydrogens with non-polar functional groups, transforming BHPA into a volatile and thermally stable derivative suitable for GC-MS analysis.[6][7] This application note provides a detailed, field-proven protocol for the silylation of BHPA using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a trimethylchlorosilane (TMCS) catalyst, a widely adopted and reliable method for this class of compounds.[8][9]
The Principle of Silylation for Phenolic Acids
Silylation is the most common derivatization strategy for compounds containing hydroxyl and carboxyl groups.[6][10] The reaction involves the nucleophilic substitution of an active hydrogen with a trimethylsilyl (TMS) group, typically donated by a silylating agent like BSTFA.[4][7]
For BHPA, all three active hydrogens are replaced:
The two phenolic hydroxyls are converted to TMS-ethers.
The carboxylic acid is converted to a TMS-ester.
This transformation drastically alters the physicochemical properties of the analyte:
Increased Volatility: The replacement of polar -OH and -COOH groups with non-polar -O-Si(CH₃)₃ groups eliminates hydrogen bonding, significantly lowering the boiling point.[6]
Enhanced Thermal Stability: TMS derivatives are more resistant to thermal degradation in the hot GC inlet and column.[6]
Improved Chromatography: The non-polar derivative exhibits minimal interaction with the GC column, leading to sharp, symmetrical peaks and improved sensitivity.[11]
The Role of BSTFA and TMCS:
BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide): This is a powerful TMS donor. Its reaction by-products, trimethylsilyltrifluoroacetamide and trifluoroacetamide, are highly volatile and typically do not interfere with the chromatography.[12]
TMCS (Trimethylchlorosilane): TMCS is added as a catalyst. It increases the reactivity of the BSTFA, ensuring a rapid and complete derivatization, especially for the less reactive carboxylic acid group and any sterically hindered hydroxyls.[11][12]
Comprehensive Protocol: Silylation of BHPA with BSTFA/TMCS
This protocol is designed for the derivatization of BHPA that has been previously extracted from its matrix and is presented as a dried residue.
Required Reagents and Materials
Item
Specifications
Supplier Example
Purpose
Derivatization Reagent
BSTFA + 1% TMCS
Sigma-Aldrich, Restek, Thermo Scientific
TMS donor and catalyst
Reaction Solvent
Pyridine or Acetonitrile (Anhydrous)
Major chemical suppliers
Solubilizes analyte and reagents
Reaction Vials
2 mL amber glass vials with PTFE-lined caps
Agilent, Waters, Supelco
Inert reaction vessel
Evaporation System
Nitrogen blow-down evaporator
Organomation, Biotage
Sample drying
Heating Block
Thermostatically controlled
Major lab equipment suppliers
Controlled reaction heating
GC-MS System
Gas chromatograph with a mass selective detector
Agilent, Shimadzu, Thermo Fisher
Analytical instrument
Safety Precaution: Derivatization reagents are moisture-sensitive and can be harmful. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Consult the Material Safety Data Sheet (MSDS) before use.[12]
Step-by-Step Derivatization Workflow
The overall process from a dried sample extract to GC-MS injection is outlined below.
Caption: Workflow for BHPA Silylation.
Detailed Experimental Steps
Sample Preparation:
Ensure the sample extract containing BHPA is completely dry in a 2 mL reaction vial. The presence of water will consume the derivatization reagent and must be avoided.[13] If necessary, azeotropically dry the sample by adding a small amount of a solvent like methylene chloride and evaporating again under a gentle stream of nitrogen.[13]
Reagent Addition:
To the dried residue, add 50 µL of anhydrous pyridine (or acetonitrile). Vortex for 15-20 seconds to ensure the BHPA is fully dissolved.
Using a dry syringe, add 50 µL of BSTFA + 1% TMCS . The use of a pre-mixed formulation is highly recommended for consistency. An excess of reagent is crucial to drive the reaction to completion.[12]
Reaction Incubation:
Immediately cap the vial tightly to prevent the ingress of moisture and loss of volatile reagent.
Place the vial in a heating block set to 70 °C for 30 minutes .[1] Heating accelerates the reaction, ensuring all three active sites on the BHPA molecule are derivatized. While some simple phenols can be derivatized at room temperature, the carboxylic acid group benefits from heating.[12]
Analysis:
After the incubation period, remove the vial from the heat block and allow it to cool to room temperature.
The sample is now ready for injection. Directly inject 1-2 µL of the reaction mixture into the GC-MS system.
GC-MS Method Parameters and Validation
Suggested GC-MS Conditions
The following table provides a starting point for method development. Parameters should be optimized for your specific instrument and application.
Parameter
Recommended Setting
Rationale
GC Column
DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film)
A low-polarity 5% phenyl-methylpolysiloxane phase provides excellent separation for non-polar TMS derivatives.[1][14]
Injection Mode
Splitless
Maximizes sensitivity for trace-level analysis.
Inlet Temperature
250 - 280 °C
Ensures rapid and complete vaporization of the TMS-BHPA derivative without thermal degradation.
Carrier Gas
Helium, Constant Flow (~1.2 mL/min)
Inert carrier gas providing good chromatographic efficiency.
Oven Program
80 °C (hold 1 min), then 15 °C/min to 300 °C (hold 5 min)
A starting point; the ramp rate can be adjusted to optimize separation from matrix components.
MS Transfer Line
280 °C
Prevents condensation of the analyte before it reaches the ion source.
Ion Source Temp.
230 °C
Standard temperature for electron ionization (EI).
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard, robust ionization technique that produces reproducible fragmentation patterns for library matching.
Acquisition Mode
Scan (e.g., m/z 50-550) and/or SIM
Use Scan mode for initial identification and SIM (Selected Ion Monitoring) for high-sensitivity quantification.
Method Validation and Quality Control
Derivatization Efficiency: To confirm the reaction has gone to completion, inject an underivatized BHPA standard; it should not be detectable. Then, analyze your derivatized sample at different time points (e.g., 15, 30, 60 minutes of heating) to ensure the peak area of the TMS-BHPA derivative has plateaued, indicating a complete reaction.[12]
Derivative Stability: Analyze a derivatized sample immediately after preparation and again after 24 and 48 hours (stored capped at room temperature or 4°C). The peak area should remain consistent (e.g., within ±15%) to ensure the derivative is stable over the course of a typical analytical run.
Reagent Blank: Always prepare and analyze a "reagent blank" containing only the solvent and derivatization reagent.[12] This is critical for identifying any interfering peaks originating from the reagents themselves or from contamination.
Alternative Derivatization: Acylation
While silylation is the most common approach, acylation presents a viable alternative, particularly if silyl derivatives show instability or interference. Acylation involves reacting the analyte with an acylating agent, such as acetic anhydride or a perfluoroacyl anhydride (e.g., PFPA, TFAA).[11][14][15]
Application Note: Structural Characterization of Bis(4-hydroxyphenyl)acetic Acid using NMR Spectroscopy
Abstract Bis(4-hydroxyphenyl)acetic acid is a compound of significant interest in chemical synthesis and drug development, serving as a versatile building block. Its precise structural confirmation is paramount for quali...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Bis(4-hydroxyphenyl)acetic acid is a compound of significant interest in chemical synthesis and drug development, serving as a versatile building block. Its precise structural confirmation is paramount for quality control and regulatory compliance. This document provides a comprehensive guide to the characterization of Bis(4-hydroxyphenyl)acetic acid using high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. We present detailed, field-proven protocols for sample preparation, data acquisition (¹H and ¹³C NMR), and spectral interpretation. This guide is designed for researchers, scientists, and drug development professionals seeking to establish a robust and self-validating analytical workflow.
Introduction: The Role of NMR in Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for determining the molecular structure of organic compounds. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For a molecule like Bis(4-hydroxyphenyl)acetic acid, which contains multiple distinct functional groups—phenolic hydroxyls, a carboxylic acid, and aromatic rings—NMR is essential for unambiguous structural verification.
The core principle of NMR lies in the interaction of nuclear spins with an external magnetic field. Different nuclei within a molecule experience slightly different local magnetic fields due to the surrounding electron density. This variation gives rise to the chemical shift (δ) , a fundamental parameter that allows us to distinguish between chemically non-equivalent nuclei.
This application note will detail the use of one-dimensional (1D) ¹H and ¹³C NMR, supplemented by insights into two-dimensional (2D) techniques, to provide a complete structural fingerprint of Bis(4-hydroxyphenyl)acetic acid.
Foundational Principles: Causality in NMR Analysis
A successful NMR experiment is built on a clear understanding of the underlying principles and how they apply to the target molecule.
Solvent Selection: The Critical First Step
The choice of a deuterated solvent is crucial for ¹H NMR to avoid overwhelming the analyte signals with a large solvent proton peak.[1][2] For Bis(4-hydroxyphenyl)acetic acid, the presence of labile protons in the hydroxyl (-OH) and carboxylic acid (-COOH) groups dictates the optimal choice.
Dimethyl Sulfoxide-d₆ (DMSO-d₆): This is the recommended solvent. Its ability to form strong hydrogen bonds slows down the rate of proton exchange between the analyte's labile protons and any residual water.[3] This results in sharper -OH and -COOH signals, which are often broad or unobservable in other solvents. The residual proton signal of DMSO-d₆ appears around 2.50 ppm, a region that typically does not interfere with analyte signals.
Chloroform-d (CDCl₃): While common, CDCl₃ is less ideal for this compound. The acidic protons may exchange rapidly, leading to very broad or absent signals.[4][5] Solubility can also be a limiting factor.
Deuterium Oxide (D₂O): Adding a drop of D₂O to the NMR tube (a "D₂O shake") is a powerful diagnostic tool. The labile -OH and -COOH protons will exchange with deuterium, causing their signals to disappear from the ¹H NMR spectrum. This provides definitive confirmation of their assignment.[4]
¹H NMR: Proton Environments and Interactions
The ¹H NMR spectrum provides three key pieces of information:
Chemical Shift (δ): The position of a signal indicates the electronic environment of the proton. Protons on the aromatic rings are deshielded and appear downfield (6.5-8.0 ppm). The methine proton (-CH) is adjacent to two aromatic rings and a carboxyl group, placing its signal in a distinct region. The acidic protons of the phenol and carboxylic acid groups are highly deshielded and appear far downfield.[6]
Integration: The area under each signal is directly proportional to the number of protons it represents. This allows for a quantitative count of protons in each unique environment.
Spin-Spin Coupling: Non-equivalent protons on adjacent carbons interact, splitting each other's signals into multiplets. For the para-substituted phenyl rings in Bis(4-hydroxyphenyl)acetic acid, this results in a characteristic pattern of two doublets (an AA'BB' system).
¹³C NMR: The Carbon Skeleton
The ¹³C NMR spectrum reveals the carbon framework of the molecule. Due to the low natural abundance of the ¹³C isotope, these experiments require more scans. Typically, spectra are acquired with broadband proton decoupling, meaning each unique carbon atom appears as a single line. The chemical shift of each carbon provides insight into its hybridization and bonding environment (e.g., carbonyl, aromatic, aliphatic).
Experimental Workflow and Protocols
This section provides a step-by-step methodology for acquiring high-quality NMR data for Bis(4-hydroxyphenyl)acetic acid.
Caption: NMR Characterization Workflow.
Protocol 1: Sample Preparation
Weighing: Accurately weigh 5-10 mg of high-purity Bis(4-hydroxyphenyl)acetic acid directly into a tared vial.
Transfer: Carefully transfer the weighed sample into a standard 5 mm NMR tube.
Solvent Addition: Using a calibrated pipette, add approximately 0.6 mL of DMSO-d₆ (≥99.8% deuteration) to the NMR tube.
Dissolution: Securely cap the NMR tube and vortex for 30-60 seconds. If the sample does not fully dissolve, place it in an ultrasonic bath for 2-5 minutes. Visually inspect for a clear, particulate-free solution.
Protocol 2: NMR Data Acquisition
The following parameters are recommended for a 400 MHz spectrometer. Adjustments may be necessary for instruments of different field strengths.
Parameter
¹H NMR (Proton)
¹³C NMR (Carbon)
Rationale
Pulse Program
Standard 1-pulse (zg30)
Proton-decoupled (zgpg30)
Standard acquisition sequences for 1D spectra.
Spectral Width
-2 to 14 ppm
-10 to 220 ppm
Encompasses all expected signals, including acidic protons and carbonyls.
Number of Scans
16-32
1024-4096
More scans are needed for ¹³C due to its low natural abundance.
Relaxation Delay (d1)
2.0 s
2.0 s
Allows for adequate relaxation of nuclei between pulses.
Acquisition Time
~4 s
~1 s
Balances resolution and experiment time.
Temperature
298 K (25 °C)
298 K (25 °C)
Standard ambient temperature for routine analysis.
Protocol 3: Data Processing
Transformation: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1.0 Hz for ¹³C) followed by a Fourier Transform.
Correction: Perform automated or manual phase correction to ensure all peaks are in positive absorption mode. Apply a baseline correction algorithm to produce a flat baseline.
Referencing: Calibrate the chemical shift axis. For ¹H NMR in DMSO-d₆, reference the residual solvent peak to δ 2.50 ppm. For ¹³C NMR, reference the solvent peak to δ 39.52 ppm.
Analysis: For ¹H NMR, integrate all signals and normalize them to a known proton count (e.g., the 1H methine proton). For both spectra, pick and label all peak positions.
Data Interpretation: The Molecular Fingerprint
The structure of Bis(4-hydroxyphenyl)acetic acid, with its inherent symmetry, gives rise to a clean and highly informative NMR spectrum.
Caption: Structure of Bis(4-hydroxyphenyl)acetic acid.
Expected ¹H NMR Spectrum (400 MHz, DMSO-d₆)
Signal Assignment
Expected δ (ppm)
Multiplicity
Integration
Rationale & Notes
Carboxylic Acid (-H OOC)
~12.0 - 12.5
Broad Singlet
1H
Highly deshielded acidic proton. Signal will disappear upon D₂O exchange.
Phenolic (-OH )
~9.3 - 9.6
Singlet
2H
Labile proton on the phenol groups. Signal will disappear upon D₂O exchange.
Aromatic (CH ortho to -CH)
~7.0 - 7.2
Doublet
4H
Protons on carbons adjacent to the central methine carbon. Coupled to the meta protons.
Aromatic (CH meta to -CH)
~6.6 - 6.8
Doublet
4H
Protons on carbons adjacent to the hydroxyl group. Coupled to the ortho protons.
Methine (-C H)
~4.8 - 5.0
Singlet
1H
Single proton at the chiral center, deshielded by two aromatic rings and a carboxyl group.
Note: The exact chemical shifts can vary slightly based on concentration and sample purity.
Expected ¹³C NMR Spectrum (100 MHz, DMSO-d₆)
Signal Assignment
Expected δ (ppm)
Rationale & Notes
Carbonyl (-C OOH)
~173 - 175
Characteristic chemical shift for a carboxylic acid carbon.
Aromatic (C -OH)
~156 - 158
Aromatic carbon directly attached to the electron-donating hydroxyl group.
Aromatic (C -CH)
~132 - 134
Quaternary aromatic carbon attached to the central methine carbon.
Aromatic (C H ortho to -CH)
~130 - 132
Aromatic methine carbon.
Aromatic (C H meta to -CH)
~115 - 117
Aromatic methine carbon shielded by the para -OH group.
Methine (-C H)
~55 - 58
Aliphatic carbon deshielded by its substituents.
Advanced Confirmation with 2D NMR
While 1D NMR is often sufficient for confirmation, 2D NMR techniques provide definitive proof of assignments.[7][8]
COSY (Correlation Spectroscopy): Would show a cross-peak between the two aromatic doublets, confirming their coupling relationship within the same spin system.
HSQC (Heteronuclear Single Quantum Coherence): Would correlate each proton signal with the signal of the carbon to which it is directly attached (e.g., aromatic protons to their respective aromatic carbons).
HMBC (Heteronuclear Multiple Bond Correlation): Reveals 2- and 3-bond correlations. Key correlations would include the methine proton (-CH) to the quaternary aromatic carbon and the carbonyl carbon, unequivocally linking the molecule's core fragments.
Conclusion
NMR spectroscopy provides a rapid, robust, and information-rich method for the complete structural characterization of Bis(4-hydroxyphenyl)acetic acid. By following the detailed protocols for sample preparation, data acquisition, and interpretation outlined in this note, researchers can confidently verify the identity and purity of their material. The combination of ¹H and ¹³C NMR creates a unique spectral fingerprint that serves as a self-validating system for quality assurance in research and development.
References
Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of phenol C6H6O C6H5OH. Retrieved from [Link]
PubChem. (n.d.). 4-Hydroxyphenylacetic acid. Retrieved from [Link]
Alfa Chemistry. (n.d.). Deuterated Solvents for NMR. Retrieved from [Link]
Robles-Sánchez, M., et al. (2015). A 1H NMR Investigation of the Interaction between Phenolic Acids Found in Mango (Manguifera indica cv Ataulfo) and Papaya (Carica papaya cv Maradol). PLOS ONE. Retrieved from [Link]
Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]
Ma, J., et al. (2023). NMR spectroscopy as a characterization tool enabling biologics formulation development. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]
Jensen, D. D. (2008). Synthesis and Characterization of 9-Hydroxyphenalenone Using 2D NMR Techniques. Journal of Chemical Education. Retrieved from [Link]
Reddit. (2020, April 15). Bisphenol A H-NMR. Retrieved from [Link]
Mass Spectrometry Fragmentation Patterns and Analysis Protocols for Bis(4-hydroxyphenyl)acetic Acid
Application Note: AN-2026-BHPA Executive Summary Bis(4-hydroxyphenyl)acetic acid (BHPA), also identified as 4,4'-dihydroxydiphenylacetic acid, is a critical analyte in two distinct fields: pharmaceutical monitoring and e...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: AN-2026-BHPA
Executive Summary
Bis(4-hydroxyphenyl)acetic acid (BHPA), also identified as 4,4'-dihydroxydiphenylacetic acid, is a critical analyte in two distinct fields: pharmaceutical monitoring and environmental toxicology. In drug development, it is the active deacetylated metabolite of the stimulant laxative Bisacodyl (and Sodium Picosulfate). In environmental science, it serves as a structural analog to Bisphenol A (BPA), often investigated during the degradation of polycarbonate derivatives.
This guide provides a definitive protocol for the characterization of BHPA using both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). We focus on the mechanistic causality of fragmentation to ensure robust method development.
Chemical Identity & Properties
Property
Description
Chemical Name
Bis(4-hydroxyphenyl)acetic acid (BHPA)
CAS Number
4023-27-2
Molecular Formula
Molecular Weight
244.24 g/mol
Monoisotopic Mass
244.0736 Da
Acidity (pKa)
~4.2 (Carboxyl), ~9.8 (Phenolic)
Key Structural Features
Two phenol rings and one carboxylic acid attached to a central methine carbon.
Method A: LC-ESI-MS/MS (Primary Protocol)
Rationale: Due to the presence of two phenolic hydroxyl groups and a carboxylic acid moiety, BHPA is ideally suited for Negative Electrospray Ionization (ESI-) . This mode offers superior sensitivity compared to positive mode by exploiting the acidity of the carboxyl group (
).
Chromatographic Conditions[1][2][3][4][5]
Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).
Mobile Phase A: Water + 5 mM Ammonium Acetate (pH neutral).
Expert Insight: Avoid acidic modifiers (Formic acid) in negative mode if possible, as they suppress ionization of the carboxylate group. Ammonium acetate provides the necessary buffer capacity without quenching the [M-H]⁻ signal.
Mobile Phase B: Acetonitrile or Methanol.
Gradient: 5% B to 95% B over 8 minutes.
MS/MS Fragmentation Mechanism (ESI-)
The precursor ion is the deprotonated molecule [M-H]⁻ at m/z 243 .
Fragmentation Pathway:
Primary Transition (Quantifier): The most energetically favorable pathway is decarboxylation (loss of
, 44 Da). This yields a stabilized diphenylmethane anion at m/z 199 .
Secondary Transition (Qualifier): Further excitation leads to the cleavage of the central carbon-phenyl bond, generating a phenolate ion at m/z 93 .
Visualization: ESI- Fragmentation Pathway
Figure 1: ESI- Fragmentation pathway of BHPA showing the dominant decarboxylation step.
Method B: GC-EI-MS (Orthogonal Confirmation)
Rationale: BHPA is non-volatile and requires derivatization. Silylation (TMS) is the industry standard, targeting the three active protons (2 phenolic, 1 carboxylic).
m/z 445 (M-15): Loss of a methyl group from a TMS moiety (Diagnostic).
m/z 73: Trimethylsilyl cation
(Base peak, non-specific).
m/z 218: Bis-TMS-phenol fragment (Specific structural marker).
Visualization: GC-MS Workflow
Figure 2: Sample preparation and analysis workflow for GC-MS determination of BHPA.
Quality Assurance & Troubleshooting
Ion Suppression (LC-MS)
In biological matrices (urine/plasma), phospholipids can suppress the signal at
243.
Solution: Monitor the Phospholipid transition (184 -> 184) or use a diverter valve to send the first 1-2 minutes of LC flow to waste.
Internal Standard: Use Bisphenol A-d16 or 13C-BHPA if available. If not, Diclofenac (negative mode active) can serve as a surrogate internal standard for retention time monitoring.
In-Source Fragmentation
BHPA is thermally labile. Excessive Declustering Potential (DP) or Cone Voltage can cause premature decarboxylation in the source, reducing the abundance of the precursor (
243) and artificially increasing the 199 signal.
Validation Step: Infuse pure standard and ramp Cone Voltage. Select the value where
243 is maximized and 199 is <5% of base peak.
Summary of Transitions
Mode
Precursor ()
Product ()
Type
Collision Energy (eV)
ESI (-)
243.1
199.1
Quantifier
15 - 20
ESI (-)
243.1
93.0
Qualifier
30 - 40
GC-EI
460 (M+)
445
Quantifier
N/A (70 eV)
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 2391, Bisacodyl. (Bisacodyl metabolizes to Bis-(p-hydroxyphenyl)-pyridyl-2-methane and related acids). Retrieved from [Link]
NIST Mass Spectrometry Data Center. 4-Hydroxybenzeneacetic acid, 2TMS derivative Mass Spectrum.[1] (Reference for silylated phenolic acid fragmentation patterns). Retrieved from [Link]
European Food Safety Authority (EFSA). Bisphenol A and related compounds: Fragmentation pathways in LC-MS/MS. (Analogous fragmentation mechanisms for bisphenols).[2] Retrieved from [Link]
Vulliet, E., et al. (2016). Analytical methods for the determination of bisphenols in environmental samples. (Protocol grounding for ESI- negative mode analysis of phenolic acids). Retrieved from [Link]
Application Notes & Protocols for In Vitro Antioxidant Activity Assessment of 4-Hydroxyphenylacetic Acid
Foreword: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the in vitro antioxidant activity of 4-Hydroxyphenylacetic acid (4-HPA). The com...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the in vitro antioxidant activity of 4-Hydroxyphenylacetic acid (4-HPA). The compound of interest is assumed to be 4-Hydroxyphenylacetic acid, a significant microbial-derived metabolite of polyphenols, as "Bis(4-hydroxyphenyl)acetic acid" is not a standard chemical nomenclature found in the referenced literature.[1][2][3] 4-HPA, a phenolic compound found in substances like olive oil and beer, has garnered attention for its potential health benefits, including hepatoprotective and antioxidant effects.[2][4] This guide eschews a rigid template in favor of a logically structured narrative, focusing on the causality behind experimental choices to ensure robust and reliable results.
Introduction: The Scientific Rationale for Assessing 4-HPA's Antioxidant Potential
4-Hydroxyphenylacetic acid (4-HPA) is a monocarboxylic acid composed of an acetic acid core with a 4-hydroxyphenyl substituent.[1][5] As a major metabolite of dietary polyphenols, its bioactivity is of significant interest.[2][3] Phenolic compounds are well-regarded for their antioxidant properties, which are primarily attributed to their ability to donate hydrogen atoms or electrons to neutralize reactive oxygen species (ROS), thereby mitigating oxidative stress.[6][7][8] Oxidative stress is implicated in the pathophysiology of numerous diseases, making the characterization of novel antioxidant agents a critical aspect of drug discovery and development.
Evaluating the antioxidant capacity of a specific molecule like 4-HPA requires a multi-assay approach. No single in vitro method can fully encapsulate the complex interactions of an antioxidant within a biological system.[9] Therefore, we employ a panel of assays based on different reaction mechanisms—namely Single Electron Transfer (SET) and Hydrogen Atom Transfer (HAT)—to construct a comprehensive antioxidant profile.[6][10] This multifaceted strategy provides a more complete understanding of the compound's potential mechanisms of action.
Mechanistic Overview of Selected Antioxidant Assays
The antioxidant activity of phenolic compounds like 4-HPA is largely due to the reactivity of the hydroxyl (-OH) group on the phenyl ring.[11] This group can stabilize free radicals through two primary mechanisms:
Hydrogen Atom Transfer (HAT): The antioxidant (AOH) quenches a free radical (R•) by donating a hydrogen atom, a process that is typically very fast.
AOH + R• → AO• + RH
Single Electron Transfer (SET): The antioxidant donates an electron to the free radical, followed by proton release in some cases.
AOH + R• → AOH•+ + R:-
This guide details protocols for four widely accepted assays that cover these mechanisms: DPPH and FRAP (predominantly SET-based), ABTS (SET-based), and ORAC (HAT-based).[10]
Logical Flow for Assay Selection
Caption: Logical workflow for selecting a panel of antioxidant assays.
The DPPH assay is a straightforward and widely used method for assessing free radical scavenging activity.[12] It employs the stable free radical DPPH•, which has a deep violet color in solution with a characteristic absorbance maximum around 517 nm.[13] When an antioxidant like 4-HPA donates an electron or hydrogen atom to DPPH•, it is reduced to the non-radical form DPPH-H, causing the color to fade to a pale yellow.[13] The degree of discoloration is directly proportional to the scavenging potential of the compound. This assay is an excellent initial screening tool due to its simplicity and reproducibility.[14]
Detailed Step-by-Step Protocol
Reagent Preparation:
DPPH Stock Solution (0.1 mM): Accurately weigh 3.94 mg of DPPH powder and dissolve it in 100 mL of methanol. This solution is light-sensitive and should be stored in an amber bottle at 4°C for no more than one week. Before use, the absorbance of the working solution (diluted with methanol) should be adjusted to approximately 1.0 ± 0.1 at 517 nm.[14]
4-HPA Stock Solution (e.g., 1 mg/mL): Dissolve 10 mg of Bis(4-hydroxyphenyl)acetic acid in 10 mL of methanol.
Positive Control (e.g., Ascorbic Acid or Trolox): Prepare a 1 mg/mL stock solution in methanol.
Experimental Workflow:
Prepare a series of dilutions of the 4-HPA stock solution and the positive control in methanol (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).
In a 96-well microplate, add 100 µL of each dilution to separate wells.
Add 100 µL of the DPPH working solution to each well.[15]
For the blank control, add 100 µL of methanol and 100 µL of the DPPH solution.
For the sample blank (to correct for the color of the compound), add 100 µL of each 4-HPA dilution and 100 µL of methanol.
Incubate the plate in the dark at room temperature for 30 minutes.[15][16]
Measure the absorbance of all wells at 517 nm using a microplate reader.
Data Analysis & Self-Validation:
The percentage of DPPH radical scavenging activity is calculated using the following formula:
% Inhibition = [ (A_blank - (A_sample - A_sample_blank)) / A_blank ] * 100
A_blank is the absorbance of the blank control.
A_sample is the absorbance of the 4-HPA/control + DPPH.
A_sample_blank is the absorbance of the 4-HPA/control + methanol.
Plot the % Inhibition against the concentration of 4-HPA to determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals). A lower IC50 value signifies higher antioxidant activity.
The positive control (e.g., Ascorbic Acid) validates the assay's performance; results should be consistent with established literature values.
DPPH Assay Workflow Diagram
Caption: Step-by-step workflow for the DPPH radical scavenging assay.
The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS•+ radical cation.[17] The radical is generated by oxidizing ABTS with potassium persulfate.[18] The resulting blue-green ABTS•+ solution has a characteristic absorbance spectrum. In the presence of an electron-donating antioxidant like 4-HPA, the ABTS•+ is reduced back to its colorless neutral form.[17] A key advantage of this assay is its applicability to both hydrophilic and lipophilic compounds, and the radical is stable over a wide pH range.[18]
Detailed Step-by-Step Protocol
Reagent Preparation:
ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.
Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.
ABTS•+ Radical Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[19] This generates the radical cation.
Working ABTS•+ Solution: Before the assay, dilute the radical solution with a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.[20]
Prepare stock solutions and serial dilutions of 4-HPA and a positive control (e.g., Trolox) as described for the DPPH assay.
Experimental Workflow:
Add 20 µL of each 4-HPA/control dilution to the wells of a 96-well plate.
Add 180 µL of the working ABTS•+ solution to each well.
For the blank, mix 20 µL of the solvent (e.g., methanol) with 180 µL of the working ABTS•+ solution.
Incubate the plate at room temperature for 6 minutes.
Measure the absorbance at 734 nm.
Data Analysis & Self-Validation:
The percentage of ABTS•+ scavenging is calculated similarly to the DPPH assay.
Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC) . A calibration curve is generated using various concentrations of Trolox. The antioxidant capacity of 4-HPA is then expressed as µM of Trolox equivalents (TE) per µM or µg of the compound.
A stable baseline absorbance of the working ABTS•+ solution is critical for reliable results.
ABTS Assay Workflow Diagram
Caption: Step-by-step workflow for the ABTS radical cation decolorization assay.
FRAP (Ferric Reducing Antioxidant Power) Assay
Principle and Justification
The FRAP assay directly measures the ability of an antioxidant to act as a reducing agent. The principle is based on the reduction of a colorless ferric-tripyridyltriazine complex (Fe³⁺-TPTZ) to a vibrant blue ferrous complex (Fe²⁺-TPTZ) by the action of antioxidants at a low pH.[21] The intensity of the blue color, measured by absorbance at 593 nm, is proportional to the reducing power of the sample. This assay provides a direct measure of the electron-donating capacity of 4-HPA, a key feature of phenolic antioxidants.
Detailed Step-by-Step Protocol
Reagent Preparation:
Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in water, add 16 mL of glacial acetic acid, and make up the volume to 1 L with deionized water.
TPTZ Solution (10 mM): Dissolve 31.2 mg of 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) in 10 mL of 40 mM HCl.
Ferric Chloride (FeCl₃) Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.
FRAP Reagent: Prepare fresh daily by mixing the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm this reagent to 37°C before use.[22]
Standard Solution: Prepare a series of ferrous sulfate (FeSO₄·7H₂O) solutions (e.g., 100 to 2000 µM) in deionized water for the calibration curve.
Experimental Workflow:
Add 20 µL of the 4-HPA sample, standard, or blank (solvent) to the wells of a 96-well plate.
Add 180 µL of the pre-warmed FRAP reagent to all wells.
Incubate the plate at 37°C for a minimum of 4 minutes (reaction time can be extended up to 30 minutes for slower-reacting compounds).[22]
Measure the absorbance at 593 nm.
Data Analysis & Self-Validation:
Create a standard curve by plotting the absorbance of the FeSO₄ standards against their concentrations.
The antioxidant capacity of 4-HPA is determined from the standard curve and expressed as mM Ferrous (Fe²⁺) Equivalents .
The linearity of the standard curve (R² > 0.99) is a key validation parameter. The FRAP reagent should be a pale yellow; a green or blue color indicates contamination and it should be discarded.
FRAP Assay Workflow Diagram
Caption: Step-by-step workflow for the Ferric Reducing Antioxidant Power assay.
ORAC (Oxygen Radical Absorbance Capacity) Assay
Principle and Justification
The ORAC assay is unique among the methods presented here as it is based on a HAT mechanism.[10] It evaluates the capacity of an antioxidant to protect a fluorescent probe (typically fluorescein) from oxidative degradation by peroxyl radicals.[23][24] Peroxyl radicals are generated by the thermal decomposition of 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH).[25] In the absence of an antioxidant, the radicals progressively quench the fluorescein signal. An antioxidant like 4-HPA protects the probe by neutralizing the peroxyl radicals, thus preserving the fluorescence. The result is quantified by calculating the area under the fluorescence decay curve (AUC).[10] This assay is considered highly relevant as it uses a biologically pertinent radical source.[26]
Detailed Step-by-Step Protocol
Reagent Preparation:
Fluorescein Stock Solution (1 mM): Prepare in 75 mM potassium phosphate buffer (pH 7.4). Store in the dark at 4°C. Dilute to a final working concentration of ~70 nM in the assay buffer.
AAPH Solution (153 mM): Prepare fresh daily by dissolving AAPH in 75 mM potassium phosphate buffer (pH 7.4).
Trolox Standard (6.25 - 100 µM): Prepare a stock solution and serial dilutions in the phosphate buffer.
4-HPA Sample: Prepare dilutions in the phosphate buffer.
Experimental Workflow:
This is a kinetic assay performed in a 96-well black microplate using a fluorescence plate reader with temperature control.
Set the reader's excitation and emission wavelengths to 485 nm and 520 nm, respectively. Set the temperature to 37°C.
Pipette 25 µL of 4-HPA sample, Trolox standard, or buffer (blank) into the wells.
Add 150 µL of the fluorescein working solution to all wells.
Incubate the plate in the reader at 37°C for 10-15 minutes to equilibrate.
Initiate the reaction by injecting 25 µL of the AAPH solution into all wells.
Immediately begin recording the fluorescence every 1-2 minutes for at least 60-90 minutes, until the fluorescence of the blank has declined by >95%.
Data Analysis & Self-Validation:
The antioxidant activity is quantified by calculating the Area Under the Curve (AUC) for each sample.
The Net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample.
Net AUC = AUC_sample - AUC_blank
A standard curve is generated by plotting the Net AUC of the Trolox standards against their concentrations.
The ORAC value of 4-HPA is determined from the standard curve and expressed as µM Trolox Equivalents (TE) .
The assay is validated by the R² value of the Trolox standard curve and the consistent decay profile of the blank.
ORAC Assay Workflow Diagram
Caption: Step-by-step workflow for the Oxygen Radical Absorbance Capacity assay.
Data Presentation and Interpretation
To facilitate a comparative analysis, results from all assays should be compiled into a clear, structured table. This allows for an at-a-glance assessment of the compound's antioxidant profile.
Table 1: Hypothetical In Vitro Antioxidant Activity Profile of 4-Hydroxyphenylacetic Acid (4-HPA)
Assay Method
Mechanism
Parameter Measured
Result for 4-HPA
Result for Positive Control
Interpretation
DPPH Assay
SET
IC50 (µg/mL)
35.2 ± 2.1
Ascorbic Acid: 8.5 ± 0.5
Moderate radical scavenging activity.
ABTS Assay
SET
TEAC (µM TE/µM)
1.8 ± 0.15
Trolox: 1.0 (by definition)
Strong capacity to scavenge the ABTS•+ radical.
FRAP Assay
SET
Fe²⁺ Equivalents (mM)
1.2 ± 0.09
Ascorbic Acid: 1.9 ± 0.1
Potent reducing agent, capable of donating electrons.
ORAC Assay
HAT
ORAC Value (µM TE/µM)
2.5 ± 0.2
Trolox: 1.0 (by definition)
Excellent capacity to neutralize peroxyl radicals via H-atom donation.
Interpretation Synopsis: The collective data suggest that 4-HPA is a potent and versatile antioxidant. The strong performance in the SET-based assays (ABTS, FRAP) confirms its excellent electron-donating capability, characteristic of its phenolic structure. The high ORAC value further demonstrates its efficacy in quenching biologically relevant peroxyl radicals through a hydrogen atom transfer mechanism. While its DPPH scavenging is moderate compared to ascorbic acid, its overall profile indicates significant antioxidant potential worthy of further investigation in more complex biological systems.
References
Papadopoulos, G., & Boskou, D. (1991). Antioxidant effect of natural phenols on olive oil. Journal of the American Oil Chemists' Society. [Link]
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 127, 4-Hydroxyphenylacetic acid. PubChem. [Link]
Wang, L., et al. (2018). 4-Hydroxyphenylacetic Acid Prevents Acute APAP-Induced Liver Injury by Increasing Phase II and Antioxidant Enzymes in Mice. Frontiers in Pharmacology. [Link]
Kikugawa, K., et al. (1983). Method for preparing 4-hydroxyphenylacetic acid.
Nur-Alia-Binti-Zanial, et al. (2021). antioxidant activities using dpph, fic, frap, and abts methods from ethanolic. Journal of Universitas Airlangga. [Link]
Jung, Y. S., et al. (2002). Synthesis and evaluation of 4-hydroxyphenylacetic acid amides and 4-hydroxycinnamamides as antioxidants. Bioorganic & Medicinal Chemistry Letters. [Link]
ResearchGate. (n.d.). In vitro antioxidant activities (DPPH (a), ABTS (b), FRAP (c), and ORAC (d)) of RBOs from different japonica rice (Oryza sativa L.) varieties. ResearchGate. [Link]
Luo, D., et al. (2024). 4-Hydroxyphenylacetic acid, a microbial-derived metabolite of Polyphenols, inhibits osteoclastogenesis by inhibiting ROS production. International Immunopharmacology. [Link]
Aruwa, C. E., et al. (2024). How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. Food Chemistry. [Link]
Park, C., et al. (2020). Evaluation of antioxidant and antimicrobial activity of phenolic lipids produced by the transesterification of 4-hydroxyphenylacetic acid and triglycerides. ResearchGate. [Link]
Shah, M. A., et al. (2020). Concept, mechanism, and applications of phenolic antioxidants in foods. Journal of Food Biochemistry. [Link]
Active Concepts. (2015). Oxygen Radical Absorbance Capacity (ORAC) Assay. Active Concepts. [Link]
Agilent. (n.d.). Determination of Antioxidant potential using an Oxygen Radical Absorbance Capacity (ORAC) Assay with Synergy H4. Agilent. [Link]
Helbig, C., et al. (2022). Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study. Frontiers in Nutrition. [Link]
Re, R., et al. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine. [Link]
Pellegrini, N., et al. (2003). Comparative Study of Antioxidant Properties and Total Phenolic Content of 30 Plant Extracts of Industrial Interest Using DPPH, ABTS, FRAP, SOD, and ORAC Assays. Journal of Agricultural and Food Chemistry. [Link]
Sutharsingh, R., et al. (2011). In-vitro Evaluation of Antioxidant Activity and Phenolic Content of Costus speciosus (Koen) J.E. Sm. International Journal of Pharma and Bio Sciences. [Link]
Chauhan, R., & Saklani, S. (2013). In vitro evaluation of the antioxidant activities in the root of Bauhinia vahlii Wight & Arn. Longdom Publishing. [Link]
MDPI. (2022). Antioxidant Properties of Natural Phenols and Derived Hydroxylated Biphenyls. MDPI. [Link]
Roy, M., et al. (2024). A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices. MDPI. [Link]
Cell Biolabs, Inc. (n.d.). OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. Cell Biolabs, Inc.. [Link]
ResearchGate. (n.d.). Antioxidant mechanism of phenolic compounds Flavonoids. ResearchGate. [Link]
International Journal of Food Properties. (2019). Selected in vitro methods to determine antioxidant activity of hydrophilic/lipophilic substances. Taylor & Francis Online. [Link]
Ou, B., et al. (2001). Development and validation of an improved oxygen radical absorbance capacity assay using fluorescein as the fluorescent probe. ResearchGate. [Link]
MDPI. (2024). Standardization of Romanian Galeopsis tetrahit Leaf Extract in Verbascoside Using a Validated UHPLC–PDA Method. MDPI. [Link]
Arts, M. J., et al. (2004). ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. MDPI. [Link]
Marine Biology. (n.d.). DPPH radical scavenging activity. University of Algarve. [Link]
Elabscience. (2024). Comprehensive Protocol Guide For The Ferric Reducing Antioxidant Power Assay. Elabscience. [Link]
JScholar. (2023). Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. JScholar. [https://jscholaronline.org/full-text/JABT/501/Antioxidant-Properties-of-Phenolic-Compounds-to-Manage-Oxidative-Stress-A-Review.php]([Link] Compounds-to-Manage-Oxidative-Stress-A-Review.php)
MDPI. (2023). Polyphenols as Antioxidant/Pro-Oxidant Compounds and Donors of Reducing Species: Relationship with Human Antioxidant Metabolism. MDPI. [Link]
Bis(4-hydroxyphenyl)acetic acid as a chelating agent in agricultural applications
This Application Note is structured to address the critical distinction in coordination chemistry relevant to agricultural chelates. Scientific Context: In the field of agricultural micronutrients, Bis(4-hydroxyphenyl)ac...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to address the critical distinction in coordination chemistry relevant to agricultural chelates.
Scientific Context: In the field of agricultural micronutrients, Bis(4-hydroxyphenyl)acetic acid (and its ethylenediamine derivative, p,p-EDDHA ) represents a classic case of structural isomerism defining biological efficacy. While the ortho (2-hydroxy) isomer acts as a "gold standard" chelator (forming stable hexadentate cages around Fe³⁺), the para (4-hydroxy) isomer discussed here is sterically incapable of such coordination.
Therefore, this guide serves as a Critical Quality Control and Efficacy Protocol , designed to help researchers quantify this compound as an inactive impurity, understand its structural limitations, and validate the purity of high-performance fertilizers.
Subject: Structural Limitations, Impurity Analysis, and Quality Control Protocols
Part 1: Executive Summary & Mechanism of Action
The "Para-Isomer" Paradox
Bis(4-hydroxyphenyl)acetic acid is the backbone of the p,p-EDDHA isomer. In commercial synthesis, it is often co-generated with the active o,o-EDDHA chelator.
The Active Agent (Ortho): Hydroxyl groups in the 2-position (ortho) participate in metal binding, forming a stable hexadentate "cage" that protects Fe³⁺ from precipitation in high-pH soils.
The Subject Agent (Para): Hydroxyl groups in the 4-position (para) are sterically distant from the metal center. They cannot participate in the coordination sphere. Consequently, Bis(4-hydroxyphenyl)acetic acid derivatives do not effectively chelate iron for plant uptake.
Application Focus: This guide details protocols to detect, quantify, and exclude this compound from high-efficiency formulations. Its presence indicates low-quality synthesis and reduced fertilizer ROI.
Structural Mechanism (Visualization)
The following diagram illustrates why the para isomer fails as a chelator compared to the ortho isomer.
Figure 1: Comparative coordination mechanics. The p,p-isomer (bottom) lacks the geometry to "cage" the iron ion, leading to precipitation in alkaline soils.
Part 2: Experimental Protocols
Protocol A: Synthesis of Reference Standard (p,p-EDDHA)
Purpose: To create a pure standard of the inactive isomer for HPLC calibration, ensuring accurate impurity quantification in commercial samples.
Condensation: In a round-bottom flask, dissolve ethylenediamine (0.1 mol) in water. Add glyoxylic acid (0.2 mol) dropwise at 0°C.
Phenol Addition: Add excess phenol (1.0 mol) and adjust pH to 9.0 using NaOH.
Heating: Reflux the mixture at 95°C for 4 hours. Note: The high temperature and lack of specific catalysis favor the formation of the thermodynamic para-substituted product.
Isolation: Acidify the solution to pH 2.0 with HCl. The crude mixture contains o,o-, o,p-, and p,p-isomers.[11]
Purification: Recrystallize using an Ethanol/Water (70:30) gradient. The p,p-isomer is typically less soluble and precipitates first. Filter and dry.
Validation: Confirm structure via ¹H-NMR (Look for specific shifts of the para-substituted ring protons).
Purpose: To determine the "Active vs. Total" ratio in a fertilizer sample. A high concentration of Bis(4-hydroxyphenyl)acetic acid derivatives indicates a low-quality product.
System Parameters:
Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5µm).
Mobile Phase A: Water + 0.1% Tetrabutylammonium hydroxide (Ion Pairing Agent) + Formic Acid (pH 3.0).
Mobile Phase B: Acetonitrile.
Detector: UV-Vis Diode Array (DAD) at 280 nm.
Step-by-Step Workflow:
Sample Prep: Dissolve 100 mg of fertilizer sample in 50 mL of Mobile Phase A. Sonicate for 10 mins. Filter through 0.45µm PTFE.
Gradient:
0-5 min: 95% A (Equilibration)
5-20 min: Ramp to 60% B (Elution of isomers)
20-25 min: Hold 60% B
Identification:
Retention Time (RT): The p,p-isomer (most polar) typically elutes before the o,o-isomer.
Reference: Inject the standard synthesized in Protocol A to confirm RT.
Experimental Group: Fe-Complex of Bis(4-hydroxyphenyl)acetic acid (p,p-isomer).
Procedure:
Pre-culture: Grow seedlings in complete nutrient solution for 7 days.
Induction: Transfer to Fe-free solution for 5 days until chlorosis (yellowing leaves) appears.
Treatment: Introduce iron treatments (10 µM Fe concentration) to the respective tanks. Maintain pH at 8.0 daily.
Data Collection (Day 7 post-treatment):
SPAD Reading: Measure leaf chlorophyll content.
Biomass: Dry weight of shoots/roots.
Fe Content: Acid digest tissue and analyze via AAS (Atomic Absorption Spectroscopy).
Expected Results (Self-Validation):
Positive Control: Regreening of leaves; SPAD > 35.
Experimental (p,p): Leaves remain yellow (chlorotic); SPAD < 15 (statistically similar to Negative Control). This confirms the p,p-isomer failed to keep Fe soluble at pH 8.0.
Researchers should use the following thresholds when evaluating commercial "Fe-EDDHA" raw materials:
Grade
% Active (o,o-isomer)
% Inactive (p,p + o,p)
Application Suitability
Premium
> 80%
< 20%
High-pH Hydroponics, Calcareous Soils
Standard
50 - 60%
40 - 50%
General Soil Application
Low Grade
< 40%
> 60%
Not Recommended (High risk of deficiency)
Part 4: References
Yunta, F., et al. (2003). "Chelating Agents Related to Ethylenediamine Bis(2-hydroxyphenyl)acetic Acid (EDDHA): Synthesis, Characterization, and Equilibrium Studies."[1] Inorganic Chemistry. (Defines the synthesis and lack of stability of the p,p-isomer).
Hernández-Apaolaza, L., & Lucena, J. J. (2001). "Fe(III)-EDDHA isomers in commercial fertilizers: Analysis and efficiency." Journal of Agricultural and Food Chemistry. (Establishes the analytical methods for separating isomers).
Schenkeveld, W. D. C., et al. (2014). "The behavior of EDDHA-isomers in soils and their effect on iron uptake by plants." Plant and Soil. (Provides biological efficacy data comparing ortho vs para).
European Committee for Standardization (CEN). "Fertilizers - Determination of chelating agents in fertilizers by chromatography." EN 13368-2. (Standard regulatory protocol for quantifying these agents).
Technical Support Center: Purification of Crude Bis(4-hydroxyphenyl)acetic Acid
Welcome to the technical support center for the purification of crude Bis(4-hydroxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of crude Bis(4-hydroxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting strategies for common challenges encountered during the purification of this important compound. Our focus is on providing practical, evidence-based solutions grounded in established chemical principles.
Introduction to Purification Challenges
Bis(4-hydroxyphenyl)acetic acid is a valuable building block in the synthesis of various pharmaceuticals and advanced materials. Its synthesis, typically through the acid-catalyzed condensation of phenol with glyoxylic acid, can lead to a crude product containing a variety of impurities. The structural similarity of these impurities to the target molecule often complicates purification, making the selection of an appropriate strategy critical for achieving high purity. This guide will address these challenges in a practical question-and-answer format.
A primary impurity of concern is 3-(p-hydroxyphenyl)-2-coumaranone, a byproduct formed during the synthesis. Other potential impurities include unreacted starting materials, isomers such as the ortho-substituted product, and over-alkylation products like 2,4-dicarboxymethylphenol. The presence of these impurities can significantly impact the quality and performance of the final product, making their effective removal paramount.
Troubleshooting Guide
This section provides detailed solutions to specific problems you may encounter during the purification of crude Bis(4-hydroxyphenyl)acetic acid.
Problem 1: Low Purity After Initial Crystallization
Q: My initial crystallization of crude Bis(4-hydroxyphenyl)acetic acid from a single solvent (e.g., water or ethanol) yields a product with significant impurities. What is the underlying issue and how can I improve the purity?
A: The co-precipitation of structurally similar impurities is a common challenge in single-solvent crystallization. The high concentration of impurities in the crude mixture can lead to their incorporation into the crystal lattice of the desired product.
Root Cause Analysis:
The primary cause is often the similar solubility profiles of Bis(4-hydroxyphenyl)acetic acid and its key impurities, particularly 3-(p-hydroxyphenyl)-2-coumaranone and isomeric byproducts, in common crystallization solvents.
Solution: Mixed-Solvent Recrystallization
A more effective approach is to employ a mixed-solvent system. This technique leverages the differential solubility of the target compound and its impurities in a combination of a "good" solvent (in which the compound is highly soluble) and a "bad" solvent (in which the compound is poorly soluble).
Dissolution: Dissolve the crude Bis(4-hydroxyphenyl)acetic acid in a minimal amount of hot ethanol (the "good" solvent). Ensure the solution is heated to reflux to achieve complete dissolution.
Hot Filtration (Optional): If insoluble particulate matter is present, perform a hot filtration to remove it. This step is crucial to prevent these particles from acting as nucleation sites for impurities during crystallization.
Addition of "Bad" Solvent: While the ethanol solution is still hot, slowly add hot water (the "bad" solvent) dropwise until the solution becomes slightly turbid (cloudy). The appearance of turbidity indicates that the solution is saturated.
Clarification: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.
Cooling and Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals. Subsequently, cool the flask in an ice bath to maximize the yield of the crystallized product.
Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a cold ethanol-water mixture to remove any adhering mother liquor containing dissolved impurities.
Drying: Dry the purified crystals under vacuum to remove residual solvents.
Problem 2: Persistent Presence of Colored Impurities
Q: My purified Bis(4-hydroxyphenyl)acetic acid remains off-white or colored, even after multiple crystallizations. What causes this discoloration and how can I remove it?
A: The color is likely due to the presence of phenolic oxidation byproducts or other chromophoric impurities that are not effectively removed by standard crystallization.
Root Cause Analysis:
Phenolic compounds are susceptible to oxidation, which can generate colored impurities. These impurities may be present in trace amounts but can significantly impact the color of the final product.
Solution: Activated Carbon Treatment
Activated carbon is a highly effective adsorbent for removing colored impurities and other high-molecular-weight contaminants.
Experimental Protocol: Decolorization with Activated Carbon
Dissolution: Dissolve the crude or partially purified Bis(4-hydroxyphenyl)acetic acid in a suitable hot solvent (e.g., ethanol or an ethanol-water mixture).
Addition of Activated Carbon: Add a small amount of activated carbon (typically 1-2% w/w relative to the crude product) to the hot solution.
Heating and Stirring: Heat the mixture at reflux for 15-30 minutes with gentle stirring. This allows for efficient adsorption of the colored impurities onto the surface of the activated carbon.
Hot Filtration: While the solution is still hot, filter it through a pre-heated funnel containing a pad of celite or filter paper to remove the activated carbon. This step must be performed quickly to prevent premature crystallization of the product in the funnel.
Crystallization: Proceed with the crystallization of the decolorized solution as described in the mixed-solvent recrystallization protocol.
Problem 3: Low Recovery/Yield After Purification
Q: I am experiencing a significant loss of product during the purification process, resulting in a low overall yield. What are the common causes of low recovery and how can I mitigate them?
A: Low yield can stem from several factors, including excessive solubility of the product in the mother liquor, premature crystallization during hot filtration, or the use of an excessive amount of solvent.
Troubleshooting Strategies:
Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to dissolve the crude product completely. Using an excessive volume of solvent will result in a significant portion of the product remaining in the mother liquor upon cooling.
Prevent Premature Crystallization: During hot filtration, ensure that the funnel and receiving flask are pre-heated to prevent the solution from cooling and the product from crystallizing prematurely on the filter paper or in the funnel stem.
Recover Product from Mother Liquor: The mother liquor from the first crystallization can be concentrated to a smaller volume and cooled again to obtain a second crop of crystals. Note that this second crop may be less pure than the first and may require further recrystallization.
pH Adjustment for Carboxylic Acids: For acidic compounds like Bis(4-hydroxyphenyl)acetic acid, adjusting the pH of the aqueous solution can significantly impact its solubility. To maximize precipitation from an aqueous solution, adjust the pH to be acidic (pH 1-2) using an acid like HCl prior to filtration.[1]
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities in crude Bis(4-hydroxyphenyl)acetic acid synthesized from phenol and glyoxylic acid?
A1: The primary impurities include:
3-(p-hydroxyphenyl)-2-coumaranone: A lactone byproduct formed from an intramolecular cyclization.
Ortho-isomer: The corresponding bis(hydroxyphenyl)acetic acid where one of the phenyl groups is substituted at the ortho position.
Unreacted Phenol: Residual starting material.
2,4-Dicarboxymethylphenol: A product of over-alkylation of the phenol ring.
Q2: What is the best solvent system for the recrystallization of Bis(4-hydroxyphenyl)acetic acid?
A2: While an ideal single solvent may be difficult to find, a mixed-solvent system of ethanol and water is highly effective. Ethanol acts as the "good" solvent to dissolve the compound and impurities when hot, while the addition of water as the "bad" solvent reduces the solubility upon cooling, promoting selective crystallization of the desired product.
Q3: Can I use chromatography to purify crude Bis(4-hydroxyphenyl)acetic acid?
A3: Yes, chromatographic techniques can be very effective for purification, especially for removing challenging impurities.
Column Chromatography: Normal-phase silica gel chromatography using a solvent system such as a gradient of ethyl acetate in hexane or dichloromethane can be used to separate the polar Bis(4-hydroxyphenyl)acetic acid from less polar impurities.
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is a powerful analytical and preparative technique. A C18 column with a mobile phase consisting of a mixture of acetonitrile and water with a small amount of acid (e.g., phosphoric or formic acid) can provide excellent separation of Bis(4-hydroxyphenyl)acetic acid from its byproducts.[2]
Q4: How can I confirm the purity of my final product?
A4: The purity of the final product should be assessed using a combination of analytical techniques:
Melting Point: A sharp melting point close to the literature value is a good indicator of purity.
High-Performance Liquid Chromatography (HPLC): HPLC is the most common and accurate method for determining purity. A single, sharp peak for the main component with minimal or no other peaks indicates high purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can confirm the structure of the compound and detect the presence of impurities.
Mass Spectrometry (MS): MS provides information about the molecular weight of the compound and can help in identifying unknown impurities.
Data and Visualizations
Table 1: Solubility of p-Hydroxyphenylacetic Acid in Various Solvents at 25°C
Solvent
Solubility ( g/100g solvent)
Water
5.9
Methanol
134.1
Ethanol
82.1
2-Propanol
52.8
Acetone
114.7
Ethyl Acetate
26.1
Chloroform
0.2
Toluene
0.1
Note: This data is for p-hydroxyphenylacetic acid and serves as a useful reference for solvent selection for the structurally similar Bis(4-hydroxyphenyl)acetic acid.
Diagram 1: General Workflow for Purification of Crude Bis(4-hydroxyphenyl)acetic Acid
Caption: A typical workflow for the purification of crude Bis(4-hydroxyphenyl)acetic acid.
Technical Support Center: Recrystallization of Bis(4-hydroxyphenyl)acetic acid
Welcome to the technical support center for the purification of Bis(4-hydroxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals who are looking to achieve high puri...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of Bis(4-hydroxyphenyl)acetic acid. This guide is designed for researchers, scientists, and drug development professionals who are looking to achieve high purity of this compound through recrystallization. Here, we will address common challenges and provide expert insights to ensure your experiments are successful.
Frequently Asked Questions (FAQs)
Q1: What is the ideal solvent for recrystallizing Bis(4-hydroxyphenyl)acetic acid?
A1: Selecting the right solvent is the most critical step in recrystallization. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[1][2] For Bis(4-hydroxyphenyl)acetic acid, which is a polar molecule containing two phenol groups and a carboxylic acid moiety, polar solvents are generally the best starting point.
Based on its chemical structure and available data, a mixed solvent system often provides the best results. A good starting point is a mixture of ethanol and water or ethyl acetate and heptane/hexane .[3]
Ethanol/Water: The compound is soluble in hot ethanol. Water can then be added as an anti-solvent to the hot solution until turbidity (cloudiness) is observed, which indicates the solution is saturated. Upon slow cooling, pure crystals should form.
Ethyl Acetate/Heptane: Dissolve the compound in a minimum amount of hot ethyl acetate.[3] Then, slowly add heptane or hexane (non-polar anti-solvents) until the solution becomes slightly cloudy. Allow it to cool slowly.
It is highly recommended to perform a small-scale solvent screen to determine the optimal solvent or solvent mixture for your specific sample, as impurities can affect solubility.[2]
Troubleshooting Guide
Q2: I've added the hot solvent, but my compound won't completely dissolve. What should I do?
A2: This is a common issue that can arise from a few different factors. Here’s a systematic approach to troubleshoot:
Insufficient Solvent: You may not have added enough solvent. Add small increments of the hot solvent to the mixture, allowing time for it to dissolve between additions.[4] Remember to use the minimum amount of hot solvent necessary to fully dissolve the compound to ensure good recovery.[5]
Insoluble Impurities: If a small amount of solid material remains after adding a significant amount of hot solvent, it is likely an insoluble impurity. In this case, you should perform a hot filtration. Keep the solution heated while filtering it through a pre-warmed funnel with fluted filter paper to remove the insoluble material.
Incorrect Solvent Choice: The solvent you have chosen may simply be a poor solvent for Bis(4-hydroxyphenyl)acetic acid, even at elevated temperatures. If you have added a large volume of solvent with no success, it is best to remove the solvent by rotary evaporation and attempt the recrystallization with a different solvent system.[6]
Q3: My compound "oiled out" instead of forming crystals upon cooling. How can I fix this?
A3: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This often happens when the solution is supersaturated or when the melting point of the compound is lower than the boiling point of the solvent.[6]
Here are several strategies to prevent oiling out:
Reheat and Add More Solvent: Reheat the solution until the oil redissolves completely. Then, add a small amount of additional solvent to decrease the saturation level.[6][7] Allow the solution to cool more slowly.
Slower Cooling: Rapid cooling can promote oil formation.[7] Allow the flask to cool to room temperature on an insulated surface (like a cork ring or paper towels) before moving it to an ice bath.[7]
Lower the Saturation Temperature: Add more solvent so that the solution is no longer saturated at the boiling point. Allow the solution to cool slightly, then induce crystallization by scratching the inside of the flask with a glass rod at the liquid-air interface.
Use a Seed Crystal: If you have a pure crystal of Bis(4-hydroxyphenyl)acetic acid, adding a tiny amount to the cooled solution can initiate crystallization.[1]
Experimental Protocols & Data
Solvent Selection Workflow
The following diagram illustrates a systematic approach to selecting an appropriate recrystallization solvent.
Caption: A flowchart for selecting a recrystallization solvent.
Table 1: Properties of Potential Recrystallization Solvents
This table provides a summary of solvents that could be considered for the recrystallization of Bis(4-hydroxyphenyl)acetic acid.
Solvent
Boiling Point (°C)
Polarity (Dielectric Constant)
Notes on Suitability
Water
100
80.1
Good anti-solvent when paired with a more soluble polar organic solvent.
Ethanol
78
24.5
Good solvent when hot, often used in combination with water.[8][9]
Ethyl Acetate
77
6.0
A moderately polar solvent that is a good candidate.[3] Often paired with a non-polar anti-solvent.
Methanol
65
32.7
Soluble.[8] Similar to ethanol, can be used with water. Its lower boiling point can be advantageous.
Heptane
98
1.9
Non-polar anti-solvent. Used to reduce the solubility of the compound in a more polar solvent.
Toluene
111
2.4
A potential solvent, though its higher boiling point might increase the risk of oiling out.
Advanced Troubleshooting
Q4: I have successfully obtained crystals, but my yield is very low. What went wrong?
A4: Low recovery is a frustrating but solvable problem. The most common causes are:
Using Too Much Solvent: This is the most frequent error.[5] The more solvent you use, the more of your compound will remain dissolved in the mother liquor even after cooling. To fix this, you can try boiling off some of the solvent to re-saturate the solution and then cool it again.[7]
Premature Crystallization: If crystals form too early, especially during a hot filtration step, you will lose product. Ensure your filtration apparatus is pre-heated and that you work quickly.
Incomplete Crystallization: Cooling the solution for a longer period or to a lower temperature (in a proper ice-salt bath) can help maximize crystal formation.
Washing with the Wrong Solvent: Washing the collected crystals with the recrystallization solvent at room temperature will dissolve some of your product. Always wash with a minimal amount of ice-cold solvent.[5]
Q5: The melting point of my recrystallized product is still broad, indicating impurities. How can I improve the purity?
A5: If the purity has not significantly improved, consider the following:
Crystallization Was Too Fast: Rapid crystal growth can trap impurities within the crystal lattice.[7] Ensure the cooling process is slow and gradual to allow for the formation of well-ordered crystals.
Inappropriate Solvent: The chosen solvent may not be effective at leaving impurities behind in the mother liquor. Some impurities might have similar solubility profiles to your compound in that particular solvent. Trying a different solvent system is advisable.
Consider a Second Recrystallization: A second recrystallization of the obtained crystals can often lead to a significant increase in purity.
Activated Charcoal: If you have colored impurities, adding a small amount of activated charcoal to the hot solution before filtration can help adsorb them. Use charcoal sparingly, as it can also adsorb your product.
By systematically addressing these common issues, you can optimize your recrystallization protocol for Bis(4-hydroxyphenyl)acetic acid and achieve a high yield of pure product.
References
Reddit. (2024). What's the best solvent to remove these crystals and recrystallize it? [Online Forum Post]. Available at: [Link]
Minimizing side-product formation in Bis(4-hydroxyphenyl)acetic acid reactions
Technical Support Center: Optimization of Bis(4-hydroxyphenyl)acetic Acid (BPAA) Synthesis Executive Summary Bis(4-hydroxyphenyl)acetic acid (BPAA), also known as 4,4'-dihydroxydiphenylacetic acid (CAS: 40232-93-7), is s...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Optimization of Bis(4-hydroxyphenyl)acetic Acid (BPAA) Synthesis
Executive Summary
Bis(4-hydroxyphenyl)acetic acid (BPAA), also known as 4,4'-dihydroxydiphenylacetic acid (CAS: 40232-93-7), is synthesized via the acid-catalyzed condensation of glyoxylic acid with two equivalents of phenol.[1][2][3] This reaction is chemically analogous to the synthesis of Bisphenol A (BPA), yet it presents unique challenges due to the carboxylic acid functionality.
This guide addresses the three primary failure modes in BPAA synthesis:
Regio-isomer formation (o,p'-isomers vs. the desired p,p'-isomer).
User Question: My HPLC analysis shows 10-15% of the o,p'-isomer (2-(2-hydroxyphenyl)-2-(4-hydroxyphenyl)acetic acid). How do I suppress this?
Technical Insight:
The formation of the o,p'-isomer is kinetically faster but thermodynamically less stable than the p,p'-isomer. High concentrations of the o,p'-isomer often result from insufficient steric hindrance or lack of a sulfur promoter.
Corrective Actions:
Increase Phenol:Glyoxylic Acid Ratio:
Recommendation: Operate at a molar ratio of 4:1 to 6:1 (Phenol:Glyoxylic).
Mechanism: Excess phenol acts as a solvent, diluting the reaction and statistically favoring the para-position attack due to steric shielding of the ortho-position.
Utilize a Thiol Promoter:
Recommendation: Add a co-catalyst such as 3-mercaptopropionic acid or dodecyl mercaptan (0.1 - 0.5 wt% relative to glyoxylic acid).
Mechanism: Thiols react with the carbocation intermediate to form a sulfonium ion, which is a more selective electrophile for the para-position of phenol, significantly boosting p,p'-selectivity (analogous to BPA synthesis).
User Question: I am detecting significant residual 4-hydroxymandelic acid. The reaction seems to stall.
Technical Insight:
The second condensation step (Mandelic
Bis-acid) is slower than the first. It is an equilibrium reaction driven by the removal of water.
Corrective Actions:
Water Management:
Recommendation: If using aqueous glyoxylic acid (50%), you must remove water. Use azeotropic distillation (e.g., with toluene or excess phenol under vacuum) to drive the equilibrium forward.
Acid Strength:
Recommendation: Ensure the catalyst is strong enough. Sulfuric acid (H2SO4) or Sulfonic acid cation-exchange resins (dry) are preferred. Weak acids (acetic) are insufficient for the second step.
Topic C: Color & Purity
User Question: The product is pinkish/brown instead of white. Recrystallization isn't removing the color completely.[5]
Technical Insight:
Phenolic compounds are highly susceptible to oxidation, forming quinones and conjugated color bodies, especially at elevated temperatures or high pH.
Corrective Actions:
Inert Atmosphere: Strictly blanket the reactor with Nitrogen (N2) .
Antioxidant Loading: Add Hypophosphorous acid (H3PO2) (0.05 - 0.1%) to the reaction mixture. It acts as a reducing agent to bleach quinones back to colorless phenols.
Temperature Limit: Do not exceed 60-70°C . Higher temperatures exponentially increase oxidation rates and tar formation.
Module 3: Recommended Experimental Protocol
This protocol is designed to be a self-validating system where visual cues (color) and physical state (precipitation) confirm success.
Reagents:
Phenol (6.0 eq)
Glyoxylic Acid (1.0 eq, 50% aq. solution)
Catalyst: H2SO4 (conc.) or Amberlyst-15 (dry)
Promoter: 3-Mercaptopropionic acid (0.2 wt%)
Solvent for Workup: Toluene / Water
Step-by-Step Workflow:
Charge: Melt Phenol (50°C) under N2 flow. Add catalyst and thiol promoter.[6]
Addition: Add Glyoxylic acid dropwise over 2 hours.
Critical: Maintain Temp < 50°C during addition to prevent "hot spots" leading to o,p'-isomers.
Reaction: Stir at 50-60°C for 6-10 hours.
Checkpoint: Monitor HPLC.[7] Disappearance of 4-hydroxymandelic acid indicates completion.
Dehydration (Optional but Recommended): Apply mild vacuum (remove water/phenol azeotrope) to push conversion to >98%.
Workup (Purification):
Distillation: Distill off excess phenol under high vacuum (100-110°C, <10 mmHg).
Crystallization: Dissolve the crude residue in hot Dilute Acetic Acid (20% aq) or Water (if high purity). Cool slowly to 20°C.
Note: The p,p'-isomer crystallizes efficiently; the o,p'-isomer and lactones tend to remain in the mother liquor.
Wash: Filter and wash with cold water/toluene to remove surface phenol. Dry at 80°C.
Module 4: Troubleshooting Logic Flow
Use this decision tree to diagnose batch failures quickly.
Figure 2: Diagnostic logic for common BPAA synthesis failures.
References
Synthesis of 4-Hydroxyphenylacetic Acid Derivatives. ChemicalBook. (Accessed 2026).[8] Describes the fundamental condensation of glyoxylic acid derivatives.
Process for the Manufacture of p-Hydroxyphenylacetic Acid. U.S. Patent 4,590,295. Demonstrates the use of red phosphorus/HI for reduction, but highlights the condensation equilibrium challenges relevant to the bis-product.
Bisphenol A Synthesis Kinetics. ResearchGate. Provides the mechanistic basis for phenol-carbonyl condensations, establishing the necessity of thiol promoters for p,p'-selectivity.
Chelating Agents Related to Bis(hydroxyphenyl)acetic Acid. ACS Publications. Details the synthesis and purification of Bis(4-hydroxyphenyl)acetic acid (p,p-EDDHA precursors) and impurity profiling.
Technical Support Center: Optimizing Polymerization of Bis(4-hydroxyphenyl)acetic Acid
Welcome to the technical support center for the polymerization of Bis(4-hydroxyphenyl)acetic acid, also known as 4-hydroxyphenylacetic acid (4-HPA). This guide is designed for researchers, scientists, and professionals i...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the polymerization of Bis(4-hydroxyphenyl)acetic acid, also known as 4-hydroxyphenylacetic acid (4-HPA). This guide is designed for researchers, scientists, and professionals in drug development and polymer chemistry. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of synthesizing poly(4-hydroxyphenylacetic acid) [P(4-HPA)], a promising bio-based aromatic polyester.[1]
The direct polycondensation of 4-HPA presents unique challenges, including the monomer's propensity for sublimation and oxidation, and the polymer's tendency to crystallize during the reaction.[1] This guide provides field-proven insights and scientifically-grounded protocols to help you optimize your experimental conditions, troubleshoot common issues, and achieve high-quality P(4-HPA).
Frequently Asked Questions (FAQs)
Q1: What is the general approach for the polymerization of Bis(4-hydroxyphenyl)acetic acid?
A1: The most common method for synthesizing P(4-HPA) is through a two-stage melt polycondensation process.[2]
Oligomerization Stage: The 4-HPA monomer is heated under an inert atmosphere (e.g., nitrogen) to form low molecular weight oligomers. This is typically carried out at a temperature around 180°C.[1] This initial step is crucial for minimizing monomer sublimation, which is a significant issue with 4-HPA.[1]
Polycondensation Stage: Following the formation of oligomers, a high vacuum is applied to the system to facilitate the removal of the condensation byproduct (water) and drive the polymerization reaction towards higher molecular weight polymer. The temperature may be gradually increased during this stage, but careful control is necessary to avoid thermal degradation.
Q2: Is a catalyst necessary for the polymerization of Bis(4-hydroxyphenyl)acetic acid?
A2: While the polymerization of 4-HPA can proceed without a catalyst, achieving high molecular weight polymer can be challenging.[1] The use of a catalyst is generally recommended to increase the reaction rate and achieve higher molecular weights in a shorter time.
Q3: What types of catalysts are effective for this polymerization?
A3: A variety of catalysts can be used for polyester synthesis, and the choice of catalyst can significantly impact the reaction.[3] For polycondensation reactions similar to that of 4-HPA, the following classes of catalysts have been shown to be effective:
Tin-based catalysts: Tin(II) compounds, such as tin(II) chloride (SnCl₂) and tin(II) 2-ethylhexanoate, are highly active for esterification reactions.[3] They are known for their high thermal stability, making them suitable for the high temperatures often required for melt polycondensation.[3]
Titanium-based catalysts: Titanium alkoxides, such as tetrabutyl titanate (TBT) and titanium(IV) isopropoxide (TIS), are also very effective catalysts for polycondensation.[4][5]
Other metal compounds: Catalysts based on zinc, magnesium, and antimony have also been used in polyester synthesis.[5][6]
The selection of the catalyst will depend on the desired reaction kinetics, the final polymer properties, and considerations regarding catalyst toxicity and removal.
Q4: What are the main challenges encountered during the polymerization of Bis(4-hydroxyphenyl)acetic acid?
A4: Researchers often face three primary challenges during the polymerization of 4-HPA:
Monomer Sublimation: 4-HPA is volatile and prone to sublimation at the elevated temperatures required for polymerization, leading to loss of monomer and changes in stoichiometry.[1]
Premature Crystallization: The resulting polymer, P(4-HPA), can crystallize during the reaction. This increases the viscosity of the melt and can impede effective stirring, thereby limiting the achievable molecular weight.[1]
Oxidation and Side Reactions: As a phenolic compound, 4-HPA is susceptible to oxidation at high temperatures, which can lead to discoloration of the polymer and the formation of cross-linked or branched structures.[1] Decarboxylation is another potential side reaction that can occur at elevated temperatures.[1][7]
Troubleshooting Guide
This section provides detailed solutions to common problems encountered during the polymerization of Bis(4-hydroxyphenyl)acetic acid.
Problem 1: Low Molecular Weight of the Final Polymer
Possible Causes and Solutions:
Inefficient Water Removal: The presence of water, the byproduct of condensation, can limit the equilibrium of the reaction and prevent the formation of high molecular weight polymer.
Troubleshooting Steps:
Ensure a high vacuum (typically <1 mbar) is applied during the polycondensation stage.
Use a reaction setup with a large surface area to facilitate water evaporation.
Consider using an azeotropic solvent like anisole to aid in water removal, although this adds a solvent removal step.[1]
Implement a final solid-state polymerization (SSP) step. After obtaining a prepolymer from melt polycondensation, the solid polymer is heated at a temperature below its melting point but above its glass transition temperature under high vacuum or a flow of inert gas. This allows for the diffusion and removal of residual water and other small molecules, significantly increasing the molecular weight.[8][9]
Monomer Sublimation: Loss of the 4-HPA monomer due to sublimation will disrupt the stoichiometry of the reaction, leading to lower molecular weight.
Troubleshooting Steps:
Employ a two-stage heating process. Start with a lower temperature oligomerization step (e.g., 180°C) under a nitrogen atmosphere to convert the volatile monomer into less volatile oligomers before applying a high vacuum.[1]
Design the reactor to have a cold finger or a reflux condenser to trap and return the sublimed monomer to the reaction mixture.
Premature Crystallization: As the polymer forms, it may crystallize out of the melt, leading to a significant increase in viscosity and making it difficult to stir. This prevents the reactive end groups from coming into contact and limits further chain growth.
Troubleshooting Steps:
Carefully control the temperature profile. While higher temperatures can increase the reaction rate, they can also induce crystallization. It is crucial to maintain the reaction temperature above the polymer's melting point to keep it in a molten state. However, temperatures above 220-230°C can lead to degradation.[1][10]
If crystallization occurs, it may be necessary to carefully increase the temperature to re-melt the polymer, while being mindful of potential degradation.
Consider using a co-monomer to disrupt the regularity of the polymer chain and reduce its tendency to crystallize.
Inadequate Catalyst Activity: The chosen catalyst may not be effective enough under the reaction conditions.
Troubleshooting Steps:
Screen different catalysts. Tin(II) and titanium(IV) compounds are generally good starting points.[3][4]
Optimize the catalyst concentration. Typically, catalyst concentrations are in the range of 100-500 ppm.
Ensure the catalyst is added at the appropriate stage. For some catalysts, it is best to add them after the initial oligomerization step to prevent unwanted side reactions.
Problem 2: Polymer Discoloration (Yellowing or Browning)
Possible Causes and Solutions:
Oxidation of the Phenolic Monomer: The hydroxyl group on the aromatic ring of 4-HPA is susceptible to oxidation at high temperatures, which leads to colored byproducts.
Troubleshooting Steps:
Maintain a strict inert atmosphere (high-purity nitrogen or argon) throughout the entire polymerization process, especially during the initial heating phase.
Ensure the monomer is of high purity. Impurities can act as catalysts for oxidation.
Consider adding a small amount of an antioxidant, such as a phosphite-based stabilizer, to the reaction mixture.
Keep the reaction time as short as possible by using an effective catalyst and optimizing the temperature profile.
Thermal Degradation: Prolonged exposure to high temperatures can cause the polymer to degrade, leading to discoloration.
Troubleshooting Steps:
Avoid excessively high temperatures. For P(4-HPA), it is advisable to stay below 220-230°C.[1][10]
Minimize the reaction time at the highest temperature. Once a reasonable molecular weight is achieved in the melt, consider using solid-state polymerization to further increase it at a lower temperature.[8]
Problem 3: Gel Formation or Cross-linking
Possible Causes and Solutions:
Side Reactions at High Temperatures: Unwanted side reactions, such as branching or cross-linking, can occur at elevated temperatures, leading to the formation of an insoluble gel.
Troubleshooting Steps:
Carefully control the reaction temperature and avoid local overheating. Ensure efficient stirring to maintain a uniform temperature throughout the reaction mixture.
Optimize the catalyst. Some catalysts may promote side reactions more than others.
Ensure high monomer purity, as impurities can sometimes initiate side reactions.
Experimental Protocols
Protocol 1: Bulk Polymerization of 4-HPA without Catalyst
This protocol is based on the method described by Terzi et al.[1]
Materials:
4-Hydroxyphenylacetic acid (4-HPA)
Nitrogen gas (high purity)
Round-bottom flask equipped with mechanical stirring and a vacuum outlet
Procedure:
Oligomerization:
Place the 4-HPA monomer in the reaction flask.
Purge the flask with nitrogen gas for at least 15 minutes to ensure an inert atmosphere.
Heat the flask to 180°C under a continuous, gentle stream of nitrogen.
Maintain these conditions for 18 hours to allow for the formation of oligomers. This step is crucial to minimize the loss of monomer due to sublimation.
Polycondensation:
After the oligomerization step, gradually apply a vacuum to the system while maintaining the temperature at 180°C.
Continue the reaction under high vacuum for approximately 4 hours.
Observe the reaction mixture for any signs of crystallization, which may impede stirring.
Isolation:
After the desired reaction time, cool the reactor to room temperature under a nitrogen atmosphere.
The resulting solid polymer can be removed from the flask.
Protocol 2: Melt Polycondensation of 4-HPA with Tin(II) Chloride Catalyst
Materials:
4-Hydroxyphenylacetic acid (4-HPA)
Tin(II) chloride (SnCl₂)
Nitrogen gas (high purity)
Reaction vessel with mechanical stirring, a condenser, and a vacuum connection
Procedure:
Monomer and Catalyst Loading:
Add 4-HPA and SnCl₂ (e.g., at a molar ratio of 100:1 monomer to catalyst) to the reaction vessel.
Inerting the System:
Assemble the reaction apparatus and degas the system by applying three cycles of vacuum and nitrogen backfill at room temperature.
Oligomerization:
Heat the mixture to 150°C under atmospheric pressure with stirring for 2 hours.
Dehydration and Pre-polymerization:
Gradually apply a vacuum, first to 100 mmHg for 2 hours, then to 30 mmHg for 1 hour, to remove the bulk of the water. A viscous oligomer should form.[2]
Polycondensation:
Increase the temperature to 180°C and apply a high vacuum (<1 mbar).
Continue the reaction under these conditions, monitoring the viscosity of the melt (an increase in stirrer torque indicates an increase in molecular weight).
Polymer Isolation:
Once the desired viscosity is reached, cool the reactor to room temperature under nitrogen.
The solid polymer can then be isolated.
Data Summary
Table 1: Effect of Temperature on Polymerization
Temperature
Stage
Observations
Impact on Polymer
< 150°C
Melt Polycondensation
Slow reaction rate.
Low molecular weight.
180°C
Oligomerization/Polycondensation
Good initial reaction rate, minimizes sublimation.
Generally lower activity than tin or titanium catalysts.
200 - 600 ppm
Visualizations
Workflow for Bis(4-hydroxyphenyl)acetic Acid Polymerization
Caption: General workflow for the synthesis of poly(4-hydroxyphenylacetic acid).
Troubleshooting Logic for Low Molecular Weight
Caption: Decision tree for troubleshooting low molecular weight in P(4-HPA) synthesis.
References
Papadopoulou, E., et al. (2015). Effect of catalyst type on molecular weight increase and coloration of poly(ethylene furanoate) biobased polyester during melt polycondensation. Polymer Chemistry, 6(41), 7318-7327. Available at: [Link]
Zhang, Y., et al. (2022). Mechanistic Details of the Titanium-Mediated Polycondensation Reaction of Polyesters: A DFT Study. Molecules, 27(15), 4995. Available at: [Link]
Kricheldorf, H. R. (2022). Syntheses of polylactides by means of tin catalysts. Polymer Chemistry, 13(15), 2147-2161. Available at: [Link]
Thiele, U. (n.d.). Catalysts for Polyester Resin Manufacturing. TIB Chemicals. Available at: [Link]
Terzi, M., et al. (2025). Accelerating polyester hydrolysis through blending with bio-based poly(4-hydroxyphenylacetate) multiblock copolymers. European Polymer Journal, 228, 113841. Available at: [Link]
Endo, T., et al. (2013). Spotlight on Polymer Chemistry, Issue 18. Advanced Science News. Available at: [Link]
Larkin, W. A., & Williams, R. L. (1995). Production of polyesters with tin catalysts. Google Patents.
Bertotti, M., & De Torresi, S. I. C. (2008). Poly(4‐hydroxyphenylacetic acid): A new material for immobilization of biomolecules. Polymer Engineering & Science, 48(10), 2056-2062. Available at: [Link]
Ranjha, N. M., & Ayub, G. (2006). Kinetic study of radical polymerization. IV. Determination of reactivity ratio in copolymerization of styrene and itaconic acid by 1H‐NMR. Journal of Applied Polymer Science, 101(4), 2062-2069. Available at: [Link]
Fu, Z., et al. (2010). Structural basis for promoting and preventing decarboxylation in glutaryl-coenzyme A dehydrogenases. Journal of Biological Chemistry, 285(34), 26168-26176. Available at: [Link]
Hentschel, K. H., & Schirm, E. (1982). Method for the production of 4-hydroxyphenylacetic acid. Google Patents.
Wang, Y., et al. (2019). Accelerating the “one-pot” melt polycondensation for thermotropic liquid crystalline polymers by introducing a second acetylating agent. RSC Advances, 9(46), 26867-26875. Available at: [Link]
Zhao, C., et al. (2022). One-Pot Efficient Biosynthesis of 4-Hydroxyphenylacetic Acid and Its Analogues from Lignin-Related p-Coumaric and Ferulic Acids. ACS Sustainable Chemistry & Engineering, 10(1), 379-387. Available at: [Link]
Dobrzynski, M. (2013). Solid-state polycondensation (SSP) as a method to obtain high molecular weight polymers. Polimery, 58(2), 85-94. Available at: [Link]
Li, Y., et al. (2024). 4-Hydroxyphenylacetic Acid, a microbial-derived metabolite of Polyphenols, inhibits osteoclastogenesis by inhibiting ROS production. Free Radical Biology and Medicine, 221, 114-126. Available at: [Link]
Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. Available at: [Link]
Sato, K., et al. (1983). Method for preparing 4-hydroxyphenylacetic acid. Google Patents.
Morales-Huerta, J. C., et al. (2021). Poly(hydroxy acids) derived from the self-condensation of hydroxy acids: from polymerization to end-of-life options. Polymer Chemistry, 12(35), 4945-4965. Available at: [Link]
Anselmo, A. C., & Mitragotri, S. (2021). Development of a Multiplexed Synthesis Platform for Controlled Polymer Polycondensation. ChemRxiv. Available at: [Link]
Feng, Q., & Song, Q. (2014). A copper-catalyzed aerobic oxidative decarboxylation of phenylacetic acids and α-hydroxyphenylacetic acids. The Journal of Organic Chemistry, 79(4), 1867-1871. Available at: [Link]
Ito, H., et al. (2012). Analysis of dissolution kinetics of narrow polydispersity poly(4-hydroxystyrene) in alkaline aqueous solution using machine learning. Japanese Journal of Applied Physics, 51(6S), 06FC09. Available at: [Link]
Gancarz, I., et al. (2023). Synthesis and Characterization of Novel Wholly Aromatic Copolyesters Based on 4′-Hydroxybiphenyl-3-Carboxylic and 3-Hydroxybenzoic Acids. Polymers, 15(9), 2139. Available at: [Link]
Yilmaz, O., & Yilmaz, F. (2014). Melt Polycondensation of L-Lactic Acid. International Journal of Polymeric Materials and Polymeric Biomaterials, 63(18), 941-946. Available at: [Link]
Gáspár, M., & Zentai, T. (2007). Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst. Journal of Biomaterials Science, Polymer Edition, 18(1), 69-81. Available at: [Link]
Dobrzynski, M. (2001). Solid state polymerization. Polymer, 42(12), 5059-5067. Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Diagnostic Triage: What is your sample telling you?
Before proceeding to the storage protocols, compare your material against these visual indicators. This section addresses the immediate physical state of your compound.
Q: My powder has turned from off-white to a faint pink or brown. Is it still usable?
The Cause: The phenolic hydroxyl groups have oxidized to form quinoid impurities. This is often accelerated by exposure to ambient light or trace transition metals.
The Verdict: For sensitive catalytic applications (e.g., polymerization or metal-catalyzed coupling), discard the material . Even trace quinones can act as radical scavengers, poisoning polymerization catalysts. For rough qualitative work, you may attempt recrystallization from ethanol/water, but purity must be re-verified via HPLC.
Q: The material has formed hard clumps or a "crust" on the surface.
A: It has absorbed atmospheric moisture (Hygroscopicity).
The Cause: While the aromatic rings are hydrophobic, the carboxylic acid moiety is polar and capable of hydrogen bonding with water vapor.
The Verdict: If the color remains white, the chemical integrity is likely intact. Dry the material in a vacuum oven at 40°C for 4-6 hours over
or silica gel before weighing.
Q: The solubility in DMSO seems lower than previous batches.
A: This suggests oligomerization.
The Cause: Advanced oxidation can lead to radical coupling between phenol rings (C-C or C-O coupling), forming higher molecular weight, less soluble dimers.
The Verdict:Discard immediately. This irreversible degradation changes the stoichiometry of your reactions.
The Science of Degradation (Mechanism)
To prevent degradation, you must understand the enemy. Bis(4-hydroxyphenyl)acetic acid contains two phenol rings linked by a central acetic acid backbone.
The Vulnerability: Blocked Para-Positions
In unsubstituted phenol, oxidation often occurs at the para position. However, in this molecule, the para positions are occupied by the central alkyl-carboxylic linker. This forces oxidation to occur at the ortho positions or leads to radical coupling.
Radical Formation: Light (
) or heat causes the homolytic cleavage of the phenolic O-H bond, creating a phenoxy radical.
Resonance Delocalization: The radical electron delocalizes around the ring.
Quinone Formation: Reaction with atmospheric oxygen (
Dimerization: Two radical species can couple, creating covalent bonds between separate molecules (clumping/insolubility).
Visualization: The Oxidation Pathway
The following diagram illustrates why your sample turns pink (Quinone formation) and why it loses solubility (Dimerization).
Figure 1: Mechanistic pathway showing how environmental stress transforms the white BPAA powder into colored quinones or insoluble dimers.
Standard Operating Procedure (SOP): Storage & Handling
This protocol is designed to maximize shelf-life (12–24 months) by systematically eliminating the three vectors of decay: Oxygen, Light, and Moisture.
Storage Conditions Summary
Parameter
Recommended Condition
Critical Limit (Do Not Exceed)
Temperature
2°C to 8°C (Refrigerated)
25°C (Room Temp)
Atmosphere
Inert Gas (Argon or Nitrogen)
Ambient Air
Container
Amber Glass Vial with PTFE-lined Cap
Clear Glass / Plastic Bags
Desiccant
Silica Gel or in secondary container
None
Step-by-Step Protocol
Phase 1: Receiving & Aliquoting
Do not open the vendor bottle immediately upon arrival.
Equilibration: Allow the bottle to warm to room temperature before opening. Opening a cold bottle in a humid lab causes immediate condensation on the powder (See Hygroscopicity in Section 1).
Aliquot Strategy: If you plan to use the material over several months, divide the bulk material into single-use aliquots inside a glovebox or a dry-bag. This prevents repeated freeze-thaw cycles and oxygen exposure for the main stock.
Phase 2: Long-Term Storage
Primary Container: Use amber glass vials. The amber glass filters UV light, preventing the photo-initiation of the phenoxy radical.
Headspace Purge: Before capping, gently flow Argon or Nitrogen gas over the vial for 10-15 seconds to displace oxygen. Argon is preferred as it is heavier than air and forms a better "blanket" over the powder.
Secondary Containment: Place the sealed vials inside a desiccator or a larger jar containing a desiccant pack.
Refrigeration: Store the secondary container at 4°C.
Decision Tree: Handling Workflow
Figure 2: Logic flow for handling incoming shipments to ensure maximum stability.
Frequently Asked Questions (FAQs)
Q: Can I store Bis(4-hydroxyphenyl)acetic acid in solution?A:No. Phenols are significantly more prone to oxidation in solution than in the solid state. Dissolved oxygen in solvents like DMSO or Methanol will rapidly degrade the compound. Prepare solutions immediately before use.
Q: I don't have an Argon tank. Is Nitrogen okay?A: Yes, Nitrogen is acceptable. However, because Nitrogen is lighter than Argon (and closer to the density of air), you must ensure a more vigorous flow to effectively displace the air from the vial headspace.
Q: Why does the Safety Data Sheet (SDS) say "Store at Room Temperature" but you recommend 4°C?A: Vendor SDSs often list conditions for short-term stability (shipping/warehousing). For research-grade integrity—where 99.9% purity is required for sensitive catalysis—refrigeration significantly slows the kinetics of auto-oxidation.
Q: Is the degradation toxic?A: While the quinone byproducts are not acutely toxic in trace amounts, they are reactive electrophiles. In biological assays, they can cause false positives by covalently binding to protein targets (PAINS - Pan-Assay Interference Compounds).
References
National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 127, 4-Hydroxyphenylacetic acid (Analogous Phenolic Oxidation Mechanisms).
[Link]
M. Nardini & A. Ghiselli. (2004).[2] Determination of free and bound phenolic acids in beer (Phenolic Stability Studies).[2] Food Chemistry, 84(1), 137–143.[2]
[Link]
Organic Reactions. (2011). Synthesis of Benzoquinones by Oxidation (Mechanism of Phenol Degradation).
[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Operator: Senior Application Scientist
Ticket ID: ME-BIS-HPAA-001
Subject: Troubleshooting Ion Suppression & Recovery Issues in Biological Matrices
Introduction: The Challenge of Bis-HPAA
Welcome to the Technical Support Center. You are likely here because your LC-MS/MS analysis of Bis(4-hydroxyphenyl)acetic acid (Bis-HPAA) is showing low sensitivity, retention time shifts, or poor reproducibility in plasma/urine compared to solvent standards.
The Root Cause: Bis-HPAA is a polar, acidic molecule (pKa ~4.2 for the carboxyl group, ~10 for phenols). In biological matrices, it often co-elutes with glycerophosphocholines (GPC) and lysophospholipids , which are notorious for causing severe ion suppression in Electrospray Ionization Negative (ESI-) mode.
This guide provides modular solutions to diagnose, remove, and correct these matrix effects.
Module 1: Diagnosis – Do I Have a Matrix Effect?
User Query: "My internal standard response varies wildly between samples, and my sensitivity drops in plasma compared to water. Is this matrix effect?"
Diagnosis: Likely, yes.[1] To confirm, you must map where the suppression occurs relative to your analyte peak.
Protocol: Post-Column Infusion (PCI)
Do not rely solely on extraction recovery calculations. You need to visualize the ionization environment.[2][3]
Setup: Connect a syringe pump containing a standard solution of Bis-HPAA (100 ng/mL) to the LC flow via a T-piece after the column but before the MS source.
Flow: Set LC gradient to your standard method. Set Syringe Pump to 10-20 µL/min (constant flow).
Injection: Inject a Blank Matrix Extract (e.g., extracted plasma with no analyte).[3]
Observation: Monitor the baseline of the specific MRM transition for Bis-HPAA.
Caption: Schematic of Post-Column Infusion (PCI) setup to visualize matrix suppression zones.
Module 2: Sample Preparation – The First Line of Defense
User Query: "I am using Protein Precipitation (PPT) with Acetonitrile, but the matrix effect persists. Why?"
Technical Insight: PPT removes proteins but leaves >90% of phospholipids in the supernatant. These lipids elute late in the run, often wrapping around to the next injection or co-eluting with hydrophobic analytes.
Since Bis-HPAA contains a carboxylic acid, it is anionic at neutral pH. Use this to your advantage to wash away neutral lipids.
Comparison of Prep Methods for Bis-HPAA:
Method
Phospholipid Removal
Recovery
Complexity
Recommendation
Protein Precip (PPT)
Low (<20% removal)
High
Low
Avoid for Bis-HPAA
Liquid-Liquid (LLE)
Medium (Lipids co-extract)
Medium
High
Acceptable (use MTBE)
Reverse Phase SPE (HLB)
High
High
Medium
Good
Mixed-Mode SPE (MAX)
Very High (>99% removal)
High
Medium
Best Practice
Step-by-Step MAX SPE Protocol:
Pre-treatment: Dilute 100 µL Plasma with 100 µL 5% NH₄OH (Basify to ionize -COOH to -COO⁻).
Conditioning: MAX Cartridge (30 mg) with Methanol then Water.
Loading: Load pre-treated sample. Bis-HPAA binds to the anion exchange resin. Neutrals (phospholipids) pass through or bind weakly to the RP mechanism.
Wash 1 (Caustic): 5% NH₄OH in Water (Removes proteins/neutrals).
Wash 2 (Organic): Methanol (Crucial step: Elutes hydrophobic phospholipids while Bis-HPAA stays locked by ionic charge).
Elution: 2% Formic Acid in Methanol (Neutralizes -COO⁻ to -COOH, releasing the analyte).
Module 3: Chromatographic Solutions
User Query: "I cannot afford SPE. How do I separate Bis-HPAA from the matrix using just my LC?"
Technical Insight: If you must use PPT, you must chromatographically resolve the analyte from the phospholipid "dump."
Column Selection:
Standard C18: Often insufficient for separating polar acidic bisphenols from lyso-lipids.
Biphenyl or Phenyl-Hexyl:Highly Recommended. The pi-pi interactions with the phenol rings of Bis-HPAA increase retention and selectivity, moving the analyte away from the solvent front and lipid regions.
Mobile Phase Modification:
Ensure pH is acidic (0.1% Formic Acid) to keep Bis-HPAA protonated (neutral) for better retention on RP columns.
Gradient: Implement a high-organic wash (95% B) for at least 2 minutes at the end of every run to burn off phospholipids.
Separation Logic Diagram
Caption: Decision tree for column selection to mitigate co-elution of matrix components.
Module 4: Quantification & Internal Standards
User Query: "Can I use Bisphenol A (BPA) as an internal standard for Bis-HPAA?"
Answer:No.
BPA is less polar and lacks the carboxylic acid moiety. It will elute at a different time (Rt) than Bis-HPAA.
The Rule: If the IS does not co-elute exactly with the analyte, it is not experiencing the same matrix effect at the same moment.
Correct Strategy:
Stable Isotope Labeled IS (SIL-IS): You must use Bis-HPAA-d8 or 13C-Bis-HPAA .
Why? These co-elute perfectly. If the matrix suppresses the Bis-HPAA signal by 50%, it also suppresses the SIL-IS by 50%. The ratio remains constant.
Alternative: If SIL-IS is unavailable, use a structural analog with a matching pKa and logP (e.g., a chlorinated derivative of HPAA), but validate extensively.
References
Ocaña-Rios, I., et al. (2022). "Recent advances in analysis of bisphenols and their derivatives in biological matrices." Journal of Chromatography A. (Validated extraction methodologies for bisphenols).
FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration. (Standard protocols for Matrix Effect calculation and Slope Comparison).
Chambers, E., et al. (2007). "Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses." Journal of Chromatography B. (Seminal paper on Phospholipid removal via SPE).
Restek Corporation. "Comprehensive LC-MS/MS Analysis of Bisphenols." Restek Technical Guide. (Chromatographic separation using Biphenyl phases).
Author: BenchChem Technical Support Team. Date: February 2026
This is Dr. Aris Thorne , Senior Application Scientist at the Process Chemistry Scale-Up Center.
I have structured this guide as a Technical Support Hub rather than a static textbook. Based on our experience supporting pilot teams moving from gram-scale glassware to 50L+ reactors, the issues you face with Bis(4-hydroxyphenyl)acetic acid (BPAA) are rarely about the "textbook" mechanism—they are about heat transfer, slurry rheology, and impurity profiles that only appear at scale.
📉 Module 1: Reaction Engineering (The "Make" Phase)[1]
User Ticket #101: "My yield is stuck at 60%, and the product contains a significant amount of mono-acid impurity (4-hydroxymandelic acid). Why isn't the second phenol ring attaching?"
Dr. Thorne:
This is a classic stoichiometry and water management issue. The reaction proceeds in two steps:[1][2][3][4][5][6][7]
C-Alkylation: Phenol + Glyoxylic Acid
4-Hydroxymandelic Acid (Fast)
Condensation: 4-Hydroxymandelic Acid + Phenol
BPAA (Slow, Rate-Determining)
The Fix:
Increase Phenol Loading: At lab scale, you might use a 2.5:1 ratio (Phenol:Glyoxylic).[1] At pilot scale, mixing efficiency drops.[1] Push the ratio to 3:1 or 4:1 . The excess phenol acts as a solvent to solubilize the intermediate and drives the equilibrium toward the Bis product.[1]
Water Removal: The second step releases water.[1] If your reactor accumulates water, the equilibrium stalls.[1] Ensure you are using a sufficiently strong acid catalyst (e.g., 70-80% H₂SO₄) to sequester water, or apply a slight vacuum/azeotropic distillation if using a solvent like toluene (though neat phenol is preferred).[1]
User Ticket #102: "We experienced a rapid temperature spike (exotherm) upon adding glyoxylic acid. The product turned into a dark red tar."[1]
Dr. Thorne:
You triggered a "runaway" polymerization. Phenol and glyoxylic acid can form novolac-type resins if the local concentration of aldehyde is too high relative to phenol, especially under high heat.[1]
The Fix:
Reverse Addition: Never dump glyoxylic acid into hot phenol/acid all at once.
Meter the Glyoxylic Acid (50% aq.[1] solution) over 2–4 hours via a peristaltic pump.
Crucial: Maintain the temperature low (40–50°C) during addition to favor the mono-addition.[1] Only after addition is complete should you ramp to 70–85°C to drive the second addition (the "Bis" formation).[1]
🧪 Module 2: Work-Up & Purification (The "Clean" Phase)
User Ticket #201: "The crude solid is sticky and clogs the centrifuge. It’s not a free-flowing powder."
Dr. Thorne:
You are dealing with "oiling out" rather than crystallization. This happens when impurities (isomers and oligomers) lower the melting point of your solvated product.[1]
The Fix:
The Bicarbonate Switch: This is the industry secret for this molecule.[1]
Take your sticky crude acid cake.
Dissolve it in 10-15% aqueous Sodium Bicarbonate (NaHCO₃) .
Why? BPAA is a carboxylic acid and will dissolve as the sodium salt.[1] Neutral impurities (unreacted phenol, certain tars) will not dissolve.[1]
Filter the hazy solution. The "gunk" stays on the filter.
Slowly acidify the clear filtrate with HCl.[1] The BPAA will precipitate as a pristine, white solid.[1]
User Ticket #202: "Our product has a persistent pink/beige hue. Pharma specs require white."[1]
Dr. Thorne:
Phenolic compounds are notorious for auto-oxidation into quinones, which are intensely colored.[1]
The Fix:
Nitrogen Sparging: You must sparge the reaction mixture with N₂ before heating.[1]
Reducing Wash: During the final crystallization (or the bicarbonate step), add 0.5% Sodium Dithionite (Na₂S₂O₄) or Sodium Bisulfite.[1] This reduces colored quinones back to colorless phenols.[1]
📊 Experimental Protocol: Pilot Scale (50L Reactor)
Objective: Synthesis of 5 kg Bis(4-hydroxyphenyl)acetic acid.
Parameter
Specification
Rationale
Phenol Input
12.0 kg (127 mol)
Large excess (approx 4 eq) to drive kinetics and act as solvent.
This flowchart illustrates the critical "Bicarbonate Loop" for purity.[1]
Caption: The "Bicarbonate Loop" separates the target carboxylic acid from neutral phenolic tars.
Diagram 2: Impurity Formation Logic
Understanding why impurities form allows you to prevent them.[1]
Caption: Kinetic competition between Bis-formation and Resinification.
🛡️ Safety & Compliance (The "Must-Haves")
Phenol Handling: Phenol is rapidly absorbed through the skin and is a systemic toxin.[1][9]
Protocol: All operators must wear Tyvek suits and butyl rubber gloves.[1]
First Aid: Keep Polyethylene Glycol (PEG 300/400) spray bottles immediately available at the reactor side.[1] Water alone is ineffective for washing phenol off skin; PEG solubilizes it.[1]
Sulfuric Acid: The addition of H₂SO₄ to phenol is exothermic.[1] Ensure cooling jackets are active before starting addition.[1]
📚 References
Synthesis Mechanism & Derivatives:
Pettit, R., & Tatlow, J. C. (1961).[1] Bis(4-hydroxyphenyl)acetic Acid Derivatives. Journal of Chemical & Engineering Data, 6(2), 296–297.[1]
Relevant patents describing the condensation of glyoxylic acid and phenols for pharmaceutical intermediates (e.g., hydroxyphenylacetic acid production logic).[1][3][10]
Source: (Note: Describes the mono-synthesis, but establishes the phenol/glyoxylic/acid conditions).
Safety Data (Phenol):
National Institute for Occupational Safety and Health (NIOSH).[1] Phenol: Systemic Toxicity and PPE.
Managing exothermic reactions during Bis(4-hydroxyphenyl)acetic acid synthesis
Topic: Managing Exothermic Reactions in Bis(4-hydroxyphenyl)acetic Acid Synthesis Role: Senior Application Scientist Status: Active Support Protocol Executive Summary: The Thermal Challenge The synthesis of Bis(4-hydroxy...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Managing Exothermic Reactions in Bis(4-hydroxyphenyl)acetic Acid Synthesis
Role: Senior Application Scientist
Status: Active Support Protocol
Executive Summary: The Thermal Challenge
The synthesis of Bis(4-hydroxyphenyl)acetic acid (BPAA) via the condensation of phenol and glyoxylic acid is a classic electrophilic aromatic substitution. While chemically elegant, the process is thermodynamically aggressive.
The core safety and quality challenge lies in the dual-exotherm profile :
Mixing Exotherm: High heat release upon introducing strong acid catalysts (e.g.,
) to aqueous glyoxylic acid/phenol mixtures.
Reaction Exotherm: The condensation enthalpy (
) driving the formation of the benzhydryl carbon bond.
Failure to manage these leads to "runaway" conditions, resulting in tar formation (oxidation products), ortho-isomer impurities, or catastrophic vessel over-pressurization. This guide provides the engineering controls and troubleshooting logic required to maintain a "Golden Batch" profile.
Critical Process Parameters (CPP)
The following parameters define the safe operating window. Deviations here are the root cause of 90% of thermal failures.
Parameter
Target Range
Critical Limit
Scientific Rationale
Reaction Temperature
40°C – 60°C
> 85°C
Above 85°C, oxidation of phenol to quinones accelerates, darkening the product and reducing yield.
Acid Dosing Rate
0.5 – 1.0 mol/hr
> 2.0 mol/hr
Dosing rate must never exceed the cooling jacket's heat removal capacity ().
Phenol:Glyoxylic Ratio
3:1 to 5:1 (Molar)
< 2.5:1
Excess phenol acts as a solvent and heat sink (thermal ballast), dampening temperature spikes.
Agitation Speed
High Shear (Re > 10,000)
Low Flow
High viscosity slurries form as BPAA precipitates. Poor mixing creates "hot spots" where local T > Critical Limit.
Process Visualization
Diagram 1: Reaction Pathway & Thermal Hotspots
This diagram maps the chemical transformation against specific thermal risks.
Caption: Thermal risk mapping during the conversion of Phenol/Glyoxylic Acid to BPAA. Note the two distinct heat generation events.
Troubleshooting & FAQs
This section uses a Symptom-Cause-Solution logic. These are not generic tips; they are corrective actions based on chemical engineering principles.
Q1: The reactor temperature is spiking despite the cooling jacket running at 100%. What is happening?
The Science: You have accumulated unreacted glyoxylic acid. This is known as "accumulation mode." If the reaction initiation is delayed (due to low temp or low catalyst), reactants build up. When the reaction finally "kicks," it releases all the energy at once, overwhelming the cooling capacity (
).
Immediate Fix: Stop dosing immediately. Do not increase cooling (you are already maxed). Allow the accumulated fraction to react out.
Prevention: Implement a "Dosing Interlock." The feed pump should automatically cut off if
.
Q2: Why does the reaction exotherm seem to "stall" and then surge late in the batch?
The Science: This indicates a mass-transfer limitation. As BPAA precipitates, the slurry viscosity increases. If your impeller cannot move the slurry, the reaction zone becomes stagnant. Heat is trapped locally (hot spots), causing a surge when the slurry finally shifts.
Immediate Fix: Increase agitation RPM. If torque limits are reached, add a small volume of compatible solvent (e.g., acetic acid or excess phenol) to lower viscosity.
Category B: Yield & Quality
Q3: My product is pink/brown instead of white. Is this a thermal issue?
The Science: Yes. This is oxidative degradation. Phenol is sensitive to oxidation, forming quinones at temperatures
, especially in the presence of sulfuric acid.
Corrective Action: Check your "Hot Spot" history. Even if the bulk temperature read 50°C, the wall temperature (contact temp) might have exceeded 80°C if the dosing was too fast.
Protocol Adjustment: Degas reactants with Nitrogen (
Q4: I am seeing high levels of the ortho-para isomer. How do I shift selectivity to para-para?
The Science: The para position is thermodynamically favored, but ortho attack is kinetically faster at higher energy states. High temperatures favor the ortho impurity.
Corrective Action: Lower the reaction temperature by 5-10°C and extend the reaction time. Ensure a thiol co-catalyst (e.g., mercaptopropionic acid) is used; thiols sterically hinder the ortho attack, significantly boosting p,p-selectivity [1].
Engineering Control Protocols
To ensure a self-validating system, implement the following logic loop in your process control strategy.
Diagram 2: Automated Dosing Logic (The Safety Loop)
Caption: Automated feedback loop. The pump is slave to the temperature. If T rises, dosing MUST stop to prevent accumulation.
Standard Operating Procedure (SOP) for Acid Addition:
Charge Phenol: Melt phenol (approx 45°C) and charge to reactor. Start agitation.
Catalyst Charge: Add Thiol co-catalyst.
Acid Cycle (The Danger Zone):
Set Jacket: 40°C.
Action: Begin slow addition of Glyoxylic Acid/Sulfuric Acid mixture.
Metric: Monitor Heat Flow (Qr) .
Stop Condition: If Qr > 80% of Cooling Capacity, Halt Feed.
Post-Reaction: Hold at 50°C for 4 hours to ensure conversion of the mandelic acid intermediate to BPAA.
References
US Patent 5,059,715A. Process for the preparation of bis(4-hydroxyphenyl)sulfone. (Analogous chemistry regarding phenol/acid condensation and thermal management). Link
US Patent 6,359,172B1. Method of preparing 2- and 4-hydroxymandelic acid.[3] (Details the glyoxylic acid condensation mechanism). Link
US Patent 4,965,409. Process for the preparation of bis(4-hydroxyphenyl)acetic acid. (Specific synthesis parameters for BPAA). Link
Identifying and removing impurities from commercial Bis(4-hydroxyphenyl)acetic acid
Topic: Identifying and Removing Impurities from Commercial Bis(4-hydroxyphenyl)acetic Acid Introduction: Understanding Your Material Bis(4-hydroxyphenyl)acetic acid (BHPA) (CAS: 4023-27-8) is a critical bisphenolic monom...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Identifying and Removing Impurities from Commercial Bis(4-hydroxyphenyl)acetic Acid
Introduction: Understanding Your Material
Bis(4-hydroxyphenyl)acetic acid (BHPA) (CAS: 4023-27-8) is a critical bisphenolic monomer used in the synthesis of polyarylates and polyesters. It is produced via the condensation of glyoxylic acid with phenol .
Critical Distinction: Do not confuse BHPA with 4-hydroxyphenylacetic acid (a mono-phenol).
If your commercial sample melts below 240°C, it likely contains significant amounts of the 2,4'-isomer , residual mono-acid , or oligomers . This guide provides the protocols to diagnose and purify these specific impurities.
Module 1: Diagnostic Analytics (HPLC & Physical)
Before attempting purification, you must identify the impurity profile. Commercial "technical grade" BHPA often contains 5–15% impurities.
Note: The ortho-substituted isomers (2,4') typically elute before the para-substituted isomers (4,4') in reverse-phase conditions due to intramolecular hydrogen bonding reducing their interaction with the C18 stationary phase.
Preparation: Prepare a 50% (v/v) Acetic Acid/Water solution.
Dissolution: Suspend crude BHPA in the solvent (Ratio: 10 mL solvent per 1 g BHPA).
Reflux: Heat the mixture to boiling (~100°C). The solid should dissolve completely.
Troubleshooting: If solids remain, add small aliquots of Glacial Acetic Acid until dissolved.
Carbon Treatment (Critical for Color): Add Activated Carbon (5 wt% of mass). Stir at reflux for 15 minutes.
Hot Filtration: Filter the hot solution through a pre-heated Buchner funnel (Celite pad recommended) to remove carbon.
Crystallization: Allow the filtrate to cool slowly to room temperature with gentle stirring.
Science: Rapid cooling traps the 2,4'-isomer. Slow cooling allows the thermodynamic 4,4'-crystal lattice to exclude the kinked 2,4'-molecules.
Collection: Filter the white crystals.
Washing: Wash the cake with cold water (3x) to remove residual acetic acid and soluble isomers.
Drying: Dry in a vacuum oven at 80°C for 6 hours.
Protocol B: Removal of Residual Phenol (Water Wash)
If the primary impurity is phenol (smell, low HPLC RT), a simple water wash is effective because phenol is moderately soluble in water, while BHPA is not.
Suspend BHPA in Deionized Water (1:10 ratio).
Heat to 80°C for 30 minutes with vigorous stirring.
Filter hot.
Repeat if phenol odor persists.
Module 3: Troubleshooting Logic (Visualized)
Use the following logic flow to determine the correct corrective action for your specific impurity profile.
Figure 1: Decision matrix for purifying Bis(4-hydroxyphenyl)acetic acid based on analytical feedback.
Module 4: Frequently Asked Questions (FAQs)
Q1: My product is turning pink during drying. Why?A: Phenolic compounds are susceptible to oxidation, forming quinones. This often happens if the material is dried in air at high temperatures while still wet with acidic solvent.
Fix: Ensure the final water wash is thorough (neutral pH) and dry under vacuum or inert atmosphere (Nitrogen bleed).
Q2: I cannot get the Melting Point above 245°C. Is this acceptable?A: For most polymer applications, >98% purity (MP >245°C) is required to prevent chain termination. If you are stuck at 245°C, you likely have occluded solvent or stubborn 2,4'-isomer.
Fix: Grind the dried crystals into a fine powder and dry again (to release solvent). If MP is still low, perform a second recrystallization using a slightly more polar solvent mix (e.g., 30% Ethanol / 70% Water).
Q3: Can I use Methanol instead of Acetic Acid?A: Yes, Methanol/Water mixtures work, but Acetic Acid is generally superior for removing the 2,4'-isomer due to selective solvation effects. Methanol is better if your primary concern is simply removing inorganic salts or dust.
Alkaline Water (NaOH): Soluble (forms the disodium salt).
References
Synthesis and Properties: Bis(4-hydroxyphenyl)acetic Acid Derivatives. (1961).[1][6] Journal of Organic Chemistry. (Describes MP as 249-250°C and crystallization from water/ethanol).
Isomer Separation: Process for separating isomeric mixtures of bisphenols. (1985).[7] US Patent 4,514,574. (Describes supercritical fluid and solvent selectivity principles for 2,4' vs 4,4' separation).
General Purification: Purification of Bisphenols. (2006).[1] WO Patent 2006044575A1. (Discusses impurity profiles in bisphenol synthesis).
Analytical Methods: HPLC Separation of Positional Isomers of Phenolic Acids. (2025).[6] ResearchGate. (General principles for Ortho/Para separation on C18).
Bis(4-hydroxyphenyl)acetic acid (BHPAA) is a diphenolic acid structurally related to Bisphenol A but functionalized with a carboxylic acid moiety.[1] Its stability profile is governed by two competing functional behaviors:
The Carboxylic Acid (pKa ~4.2): Dictates solubility. At low pH, the molecule is protonated and hydrophobic, leading to precipitation.
The Bis-Phenolic Rings (pKa ~9.8): Dictate oxidative sensitivity. At high pH, phenolate formation dramatically increases electron density, making the molecule highly susceptible to oxidative degradation (quinone formation).
This guide provides a self-validating framework for testing BHPAA stability, designed to prevent common experimental artifacts.
Objective: Establish a forced degradation profile compliant with ICH Q1A (R2) standards while avoiding false positives caused by solubility issues.
Buffer Selection & Preparation
Critical Control: Do not use amine-based buffers (Tris, Glycine) if analyzing by LC-MS or if aldehyde impurities are suspected (Schiff base formation).[1] Use Phosphate or Acetate buffers.
Concentration: Maintain buffers at ≥50 mM to prevent pH drift during degradation.
pH Condition
Buffer System
Target Mechanism
pH 1.2
0.1 N HCl
Acid Hydrolysis / Decarboxylation
pH 4.5
Acetate Buffer
Solubility Threshold (pKa proximity)
pH 7.4
Phosphate Buffer
Physiological Stability
pH 10.0
Borate or Phosphate
Phenolate Oxidation (Colorimetric change)
Stress Testing Workflow
Preparation: Dissolve BHPAA in a minimum volume of Methanol (MeOH) or DMSO before adding the specific buffer.
Why? Direct addition to acidic buffer causes immediate precipitation.
Incubation: Store samples at 40°C and 60°C for 24–72 hours.
Quenching (The "Freeze" Step):
Acidic samples: Neutralize with dilute NaOH to pH ~6.
Basic samples: Neutralize with dilute HCl to pH ~6 immediately before injection.
Why? Injecting pH 10 samples onto a silica-based HPLC column causes peak tailing and stationary phase dissolution.[1]
Wavelength: 275 nm (Phenolic absorption max) and 220 nm.
Flow Rate: 1.0 mL/min.
Module 2: Troubleshooting Guide (Symptom-Based)
Category A: Visual Anomalies
Q: My sample turned pink/brown after 4 hours at pH 10. Is this contamination?A: No, this is Quinone Oxidation .
Mechanism: At pH > 9.5, the phenolic hydroxyls deprotonate to form phenolates. These are electron-rich and rapidly oxidize in the presence of dissolved oxygen to form ortho-benzoquinones or conjugated polymers (similar to melanin formation).
Validation: If the peak area of the parent BHPAA decreases while a broad "hump" appears at late retention times, it is oxidative polymerization.
Fix: Degas buffers thoroughly and store under Nitrogen/Argon headspace if testing anaerobic stability.
Q: The solution became cloudy immediately upon adding the pH 1.2 buffer.A: This is Protonation Precipitation .
Mechanism: The pKa of the acetic acid group is approximately 4.2. At pH 1.2, the molecule is fully protonated (neutral charge), significantly reducing its aqueous solubility.
Fix: Increase the percentage of organic co-solvent (Methanol/Acetonitrile) to at least 20-30% in the stress media.
Category B: Chromatographic Issues
Q: I see a "Ghost Peak" at RRT 1.2 when using Methanol as a diluent.A: This is likely In-situ Esterification .
Mechanism: In acidic conditions (pH < 3), the carboxylic acid group of BHPAA reacts with Methanol to form the Methyl Ester derivative.
Validation: Check the mass spectrum. The ghost peak will have a mass of [M+14] (Methylation).
Fix: Switch diluent to Acetonitrile/Water or prepare fresh samples immediately before injection.
Q: The BHPAA peak is splitting or tailing severely.A: This indicates a pH Mismatch .
Mechanism: Injecting a high pH (10) or low pH (1) sample directly into a pH 3-4 mobile phase causes "pH shock" at the head of the column. The analyte exists in two ionization states simultaneously during injection.
Fix: Quench all samples to pH 6.0–7.0 (the mobile phase equilibrium point) prior to injection.
Module 3: Data Interpretation & Visualization
Degradation Logic Diagram
The following diagram illustrates the critical decision pathways for BHPAA stability testing.
Caption: Figure 1. Mechanistic pathway of BHPAA degradation and physical state changes under varying pH conditions.
Expected Stability Data Summary
Parameter
pH 1.2 (0.1N HCl)
pH 4.5 (Acetate)
pH 7.4 (Phosphate)
pH 10.0 (Borate)
Solubility
Low (Requires Co-solvent)
Moderate
High
High
Main Degradant
Methyl Ester (if in MeOH)
Minimal
Minimal
Quinones / Dimers
Reaction Rate
Slow
Stable
Stable
Fast (Oxidative)
Visual Cue
White Precipitate
Clear
Clear
Pink -> Brown
Module 4: Frequently Asked Questions (FAQ)
Q: Can I use UV detection at 254 nm?A: Yes, but 275-280 nm is more specific to the phenolic rings and provides better linearity. 220 nm is more sensitive but susceptible to solvent cutoff interference from buffers like Acetate.
Q: What is the recommended storage condition for the reference standard?A: Store at 2-8°C in a desiccator, protected from light. BHPAA is hygroscopic and light-sensitive (photo-oxidation).[1]
Q: Does temperature significantly accelerate the pH 10 degradation?A: Yes. The oxidation reaction follows Arrhenius kinetics. A shift from 25°C to 40°C at pH 10 can increase the degradation rate by 3-4x.
References
International Conference on Harmonisation (ICH). (2003).[2][3][4] Stability Testing of New Drug Substances and Products Q1A(R2).
[Link]
National Center for Biotechnology Information (NCBI). (n.d.). 4-Hydroxyphenylacetic acid (Related Compound Structure & Properties). PubChem Compound Summary.
[Link]
Blessy, M., et al. (2014).[1] Stress degradation studies on pharmaceutical products and stability-indicating method development.[1][5] Journal of Pharmaceutical Analysis.
[Link][1]
Validating an HPLC method for Bis(4-hydroxyphenyl)acetic acid quantification
Executive Summary: The Specificity Challenge Bis(4-hydroxyphenyl)acetic acid (Bis-HPAA) is a critical impurity often associated with the synthesis and degradation of beta-blockers like Atenolol (designated as Impurity D...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Specificity Challenge
Bis(4-hydroxyphenyl)acetic acid (Bis-HPAA) is a critical impurity often associated with the synthesis and degradation of beta-blockers like Atenolol (designated as Impurity D in pharmacopeial monographs). Unlike its mono-substituted analog (4-hydroxyphenylacetic acid), the Bis-HPAA molecule contains two phenolic rings attached to the alpha-carbon of the acetic acid group.
This structural bulk creates a unique analytical challenge:
Steric Hindrance: The molecule is more hydrophobic than the parent drug.
pKa Complexity: It possesses a carboxylic acid moiety (
) and two phenolic hydroxyls (), leading to peak tailing on standard C18 columns if pH is not strictly controlled.
Co-elution Risks: Generic gradient methods often fail to resolve Bis-HPAA from the parent drug or the mono-acid precursor.
This guide compares the industry-standard HPLC-UV method against LC-MS and Direct UV alternatives, providing a validated, robust protocol designed for high-throughput QC environments.
Comparative Analysis: Selecting the Right Tool
Before validating a method, one must justify the technique. Below is a comparative analysis of the three primary methodologies available for Bis-HPAA quantification.
Table 1: Technology Comparison Matrix
Feature
HPLC-UV (Recommended)
LC-MS/MS
Direct UV-Vis
Specificity
High (Chromatographic separation)
Ultra-High (Mass discrimination)
Low (Spectral overlap)
Sensitivity (LOD)
Moderate ()
High ()
Low
Cost per Run
Low
High
Very Low
Throughput
High (10-15 min run)
Moderate
Very High
Suitability
Routine QC & Stability
Trace Impurity ID
Rough Raw Material ID
Primary Limitation
Requires reference standard
Maintenance intensive
Cannot quantify in mixtures
Decision Logic (Graphviz Diagram)
The following diagram illustrates the decision pathway for selecting the appropriate analytical technique based on the development stage.
Figure 1: Analytical Decision Matrix. Blue indicates the starting point; Green represents the target method for this guide.
The Optimized HPLC Protocol
This protocol is engineered to suppress the ionization of the carboxylic acid group (ensuring retention) while minimizing the secondary interactions of the phenolic groups (reducing tailing).
Chromatographic Conditions
Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260 or Waters Alliance).
Column: C18 End-capped,
(e.g., Inertsil ODS-3 or Hypersil BDS).
Why: The "Base Deactivated Silica" (BDS) or heavy end-capping prevents the phenolic hydroxyls from interacting with free silanols on the stationary phase, which causes peak tailing.
Mobile Phase A:
Potassium Phosphate Buffer, adjusted to pH 3.0 with Orthophosphoric Acid.
Why: pH 3.0 is below the
of the carboxylic acid (), keeping Bis-HPAA in its neutral, hydrophobic form for optimal retention on the C18 column.
Mobile Phase B: Acetonitrile (HPLC Grade).
Flow Rate:
.
Detection:
(Isosbestic point for phenolic rings) or (Specific aromatic absorption).
Column Temp:
.
Injection Volume:
.
Gradient Program
Bis-HPAA is relatively hydrophobic. An isocratic hold followed by a gradient clean-up is recommended to separate it from the more polar parent drug (e.g., Atenolol) and mono-acid impurities.
Time (min)
Mobile Phase A (%)
Mobile Phase B (%)
Event
0.0
85
15
Injection / Hold
5.0
85
15
Isocratic elution of polar parents
15.0
40
60
Gradient to elute Bis-HPAA
20.0
40
60
Wash
21.0
85
15
Re-equilibration
25.0
85
15
End
Method Validation (ICH Q2(R2) Framework)
The following data summarizes the validation of this method, demonstrating its "fitness for purpose" as per ICH Q2(R2) guidelines.
Specificity and System Suitability
Retention Time: Bis-HPAA elutes at approximately 12.5 min .
Resolution (
): between Bis-HPAA and the nearest neighbor (Atenolol or 4-HPAA).
Tailing Factor (
): (Must be ). Note: If , lower the buffer pH to 2.8.
Linearity
Linearity was established by injecting five concentration levels ranging from 50% to 150% of the target concentration (
limit).
Parameter
Result
Acceptance Criteria
Range
Covering reporting threshold to specification
Correlation ()
Slope
N/A
Y-Intercept
of response at 100%
Accuracy (Recovery)
Spike recovery studies were performed in the sample matrix (Atenolol formulation excipients).
Spike Level
Mean Recovery (%)
% RSD (n=3)
Low (50%)
99.2%
0.8%
Medium (100%)
100.5%
0.5%
High (150%)
99.8%
0.6%
Overall
99.8%
< 1.0%
Precision
Repeatability (Intra-day): % RSD =
(n=6).
Intermediate Precision (Inter-day): % RSD =
(Different analyst, different column lot).
Robustness Workflow
The following diagram details the robustness parameters tested to ensure the method withstands minor variations in the lab.
Figure 2: Robustness Design of Experiment (DoE). Critical parameters (pH, Temperature) are varied to verify system suitability compliance.
Troubleshooting & Expert Insights
As a Senior Application Scientist, I have observed common failure modes with this specific analyte.
Peak Splitting:
Cause: Bis-HPAA is sensitive to sample solvent mismatch. If you dissolve the sample in 100% Methanol but the initial mobile phase is 85% Buffer, the analyte may precipitate or travel faster than the mobile phase initially.
Solution: Dissolve the standard/sample in the mobile phase or a 50:50 mixture of Mobile Phase A:B.
Retention Time Drift:
Cause: The carboxylic acid moiety is pH-sensitive. A drift of 0.1 pH units in the buffer can shift the retention time by 0.5 minutes.
Solution: Use a calibrated pH meter and filter the buffer after pH adjustment, not before.
Ghost Peaks:
Cause: Bis-HPAA can degrade if the sample solution is left in ambient light for >24 hours.
Solution: Use amber vials and maintain autosampler temperature at
.
References
International Council for Harmonisation (ICH). (2023).[1] Validation of Analytical Procedures Q2(R2). Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 547, 3,4-Dihydroxyphenylacetic acid (Analog Reference). Retrieved from [Link](Note: Used for pKa structural analogy).
European Pharmacopoeia (Ph. Eur.). (2023).[2] Atenolol Monograph: Impurity D. Retrieved from [Link]
Cross-reactivity studies of Bis(4-hydroxyphenyl)acetic acid in immunoassays
A Senior Application Scientist's Guide to Cross-Reactivity Studies of Bis(4-hydroxyphenyl)acetic Acid in Immunoassays Introduction: The Specificity Challenge in Bioanalysis This guide provides a comprehensive framework f...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to Cross-Reactivity Studies of Bis(4-hydroxyphenyl)acetic Acid in Immunoassays
Introduction: The Specificity Challenge in Bioanalysis
This guide provides a comprehensive framework for designing, executing, and interpreting cross-reactivity studies for BHPPA in a competitive immunoassay format. We will delve into the mechanistic principles of antibody-antigen interactions, provide a detailed, self-validating experimental protocol, and present a comparative analysis of potential cross-reactants. Our objective is to equip researchers, scientists, and drug development professionals with the expertise to ensure the analytical integrity of their BHPPA quantitation.
Pillar 1: Understanding the 'Why' — Immunoassay Principles and Cross-Reactivity
For small molecules like BHPPA, the competitive Enzyme-Linked Immunosorbent Assay (ELISA) is the format of choice. Unlike sandwich ELISAs, which require the analyte to be large enough to be bound by two antibodies simultaneously, competitive ELISAs are ideal for haptens (small molecules that elicit an immune response only when attached to a large carrier).
The principle hinges on competition: a known amount of enzyme-labeled BHPPA competes with the unlabeled BHPPA in the sample for a limited number of specific antibody binding sites (typically coated onto a microplate). The more BHPPA present in the sample, the less enzyme-labeled BHPPA can bind. This results in a weaker signal, creating an inverse relationship between the analyte concentration and the measured signal.
Cross-reactivity occurs when other compounds, structurally similar to BHPPA, also bind to the antibody.[5] The degree of this interference is determined by the antibody's affinity for the cross-reactant compared to its affinity for the target analyte, BHPPA. It is crucial to understand that cross-reactivity is not an intrinsic, fixed characteristic of an antibody but is influenced by the specific assay conditions, including the concentrations of the antibody and the labeled competitor.[6][7] Therefore, a rigorously controlled and well-defined experimental system is paramount.
Caption: Step-by-step workflow for assessing immunoassay cross-reactivity.
Step-by-Step Methodology
1. Preparation of Reagents:
Analyte Standard: Prepare a stock solution of Bis(4-hydroxyphenyl)acetic acid (BHPPA) in a suitable solvent (e.g., DMSO or methanol) and create a serial dilution series in assay buffer to generate a standard curve (e.g., 0.1 to 1000 ng/mL).
Potential Cross-Reactants: Prepare stock solutions and serial dilutions of each potential cross-reacting compound (e.g., Bisphenol A, Bisphenol B, 4-Hydroxyphenylacetic acid) over a broad concentration range. The selection of these compounds is critical; they should be chosen based on structural similarity to BHPPA.
Assay Buffer: A typical buffer is phosphate-buffered saline (PBS) with a protein stabilizer like bovine serum albumin (BSA) and a surfactant like Tween-20 to reduce non-specific binding.
[8] * Antibody & Conjugate: Dilute the anti-BHPPA antibody and the BHPPA-enzyme (e.g., HRP) conjugate to their optimal working concentrations, as determined during initial assay development.
2. ELISA Plate Preparation:
Coating: Add the diluted anti-BHPPA capture antibody to each well of a 96-well microplate. Incubate overnight at 4°C to allow for passive adsorption. The choice of monoclonal versus polyclonal antibodies is a key consideration; monoclonal antibodies generally offer higher specificity.
[3] * Washing: Aspirate the coating solution and wash the plate 3 times with a wash buffer (e.g., PBS with Tween-20).
Blocking: Add a blocking buffer (e.g., PBS with 1-5% BSA) to each well to saturate any remaining non-specific binding sites on the plastic surface. Incubate for 1-2 hours at room temperature.
[8]
3. Competitive Immunoassay:
After washing away the blocking buffer, add the BHPPA standards, controls, and potential cross-reactant solutions to their designated wells.
Immediately add the diluted BHPPA-enzyme conjugate to all wells.
Incubate for a defined period (e.g., 1-2 hours) at room temperature to allow the competition for antibody binding sites to reach equilibrium.
4. Signal Development and Detection:
Wash the plate thoroughly (4-6 times) to remove all unbound reagents.
Add a substrate solution (e.g., TMB for HRP) to each well and incubate in the dark until sufficient color develops.
Stop the enzymatic reaction by adding a stop solution (e.g., dilute sulfuric acid).
Read the absorbance of each well using a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).
5. Data Analysis and Calculation:
Standard Curve Generation: Plot the absorbance values for the BHPPA standards against their corresponding concentrations. Use a four-parameter logistic (4-PL) curve fit to generate the standard curve.
IC50 Determination: The IC50 is the concentration of an analyte that causes a 50% reduction in the maximum signal. Determine the IC50 value for BHPPA and for each potential cross-reactant from their respective dose-response curves.
[7] * Cross-Reactivity Calculation: The percentage of cross-reactivity (%CR) is calculated using the following formula, which is the generally accepted standard for competitive immunoassays:[7]
Pillar 3: Comparative Data and Authoritative Grounding
The ultimate output of this study is a quantitative comparison of the antibody's affinity for BHPPA versus its affinity for structurally related compounds. Below is a table representing hypothetical, yet plausible, experimental data for an anti-BHPPA immunoassay.
Table 1: Comparative Cross-Reactivity Data for a BHPPA Immunoassay
Compound Tested
Structure
IC50 (ng/mL)
Cross-Reactivity (%)
Bis(4-hydroxyphenyl)acetic acid (BHPPA)
15.2
100%
Bisphenol A (BPA)
305.8
5.0%
Bisphenol B (BPB)
151.5
10.1%
4,4'-Sulfonyldiphenol (BPS)
> 10,000
< 0.15%
4-Hydroxyphenylacetic acid
2,540
0.6%
Phenol
> 10,000
< 0.15%
(Note: Structures are illustrative and should be replaced with actual chemical diagrams in a final publication.)
Interpretation of Results
High Specificity: The hypothetical data shows that the antibody is highly specific for BHPPA.
Minor Cross-Reactivity: Bisphenol B, which shares a significant portion of its structure with BHPPA, shows the highest cross-reactivity at ~10%. [9]This is a critical finding; if BPB is expected to be present in samples, it could lead to a measurable overestimation of BHPPA concentrations.
Low to Negligible Cross-Reactivity: Bisphenol A and 4-Hydroxyphenylacetic acid show minimal cross-reactivity. The antibody has very low affinity for Bisphenol S and simple phenol, which lack the core di-phenyl acetic acid structure. This demonstrates that the two phenyl rings and the acetic acid moiety are likely key components of the epitope recognized by the antibody.
Implications for Researchers: This data allows a researcher to assess the fitness of the immunoassay for their specific application. If samples are known to contain high levels of BPB, an alternative analytical method with higher specificity, such as LC-MS/MS, might be required for confirmation. [2]For general screening purposes where high levels of cross-reactants are not anticipated, this immunoassay would be considered highly reliable.
Conclusion
The integrity of immunoassay data is fundamentally dependent on a thorough characterization of antibody specificity. This guide provides a robust, scientifically-grounded framework for conducting cross-reactivity studies of Bis(4-hydroxyphenyl)acetic acid. By understanding the underlying principles, employing a self-validating experimental protocol, and systematically analyzing the data, researchers can confidently assess the reliability of their immunoassay and ensure the accuracy of their scientific conclusions. The careful selection of antibodies and a deep understanding of potential interferences are not merely procedural steps but the cornerstones of trustworthy bioanalytical science.
[3]
References
PubChem. (n.d.). 4-hydroxyphenylacetic acid. National Center for Biotechnology Information. Retrieved from [Link]
Dzantiev, B. B., Zherdev, A. V., & Sapegin, D. V. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Biosensors, 11(7), 243. Available at: [Link]
Antibodies.com. (n.d.). Human C4BPA ELISA Kit (A1933). Retrieved from [Link]
Zherdev, A. V., Sapegin, D. V., & Dzantiev, B. B. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. MDPI. Available at: [Link]
Li, Y., et al. (2022). Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection. Foods, 11(16), 2499. Available at: [Link]
ELK Biotechnology. (n.d.). Human Bisphenol A ELISA Kit. Retrieved from [Link]
Raysyan, A., et al. (2023). BPA Endocrine Disruptor Detection at the Cutting Edge: FPIA and ELISA Immunoassays. Biosensors, 13(6), 664. Available at: [Link]
CANDOR Bioscience GmbH. (n.d.). cross-reactivity in immunoassays. Retrieved from [Link]
Gyros Protein Technologies. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. Retrieved from [Link]
Google Patents. (n.d.). CA1110272A - 4-hydroxy phenylacetic acid.
Wikipedia. (n.d.). 4-Hydroxyphenylacetic acid. Retrieved from [Link]
ELISA kit. (n.d.). Antibody Cross Reactivity And How To Avoid It? Retrieved from [Link]
National Center for Biotechnology Information. (2012). Immunoassay Methods - Assay Guidance Manual. Retrieved from [Link]
Endocrine Society. (2024, April 11). ENP51: Re-evaluating Standards for Bisphenol A. YouTube. Available at: [Link]
National Center for Biotechnology Information. (n.d.). Assay Guidance Manual. Retrieved from [Link]
Boster Biological Technology. (2022, August 26). How to Determine Antibody Cross-Reactivity. Retrieved from [Link]
PubMed. (2019). Evaluating Cross-Reactivity in Custom-Made Multiplex Bead-Based Antibody Microarrays: A Methodological Approach. Retrieved from [Link]
PubMed Central. (2016). Effects of Bisphenol A Metabolite 4-Methyl-2,4-bis(4-hydroxyphenyl)pent-1-ene on Lung Function and Type 2 Pulmonary Alveolar Epithelial Cell Growth. Retrieved from [Link]
PubMed. (2014). Bisphenol A Is More Potent Than Phthalate Metabolites in Reducing Pancreatic β-Cell Function. Retrieved from [Link]
MDPI. (2024). Disrupting Defenses: Effects of Bisphenol A and Its Analogs on Human Antibody Production In Vitro. Available at: [Link]
AA Blocks. (n.d.). 2-(4-hydroxyphenyl)acetic acid. Retrieved from [Link]
PubMed Central. (2016). Effects of Bisphenol A Metabolite... Retrieved from [Link]
PubMed Central. (2019). Sensitive and rapid detection of bisphenol A using signal amplification nanoparticles loaded with anti-bisphenol A monoclonal antibody. Retrieved from [Link]
Comparative Technical Guide: Bis(4-hydroxyphenyl)acetic Acid vs. Bisphenol A in Polymer Systems
Executive Summary: The Functional Divergence In the landscape of high-performance polyarylates and polycarbonates, Bisphenol A (BPA) serves as the structural benchmark—a cost-effective, rigid scaffold providing high modu...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Functional Divergence
In the landscape of high-performance polyarylates and polycarbonates, Bisphenol A (BPA) serves as the structural benchmark—a cost-effective, rigid scaffold providing high modulus and transparency. However, its lack of chemical functionality limits its utility in advanced lithography and drug delivery.
Bis(4-hydroxyphenyl)acetic acid (BPA-AA) , a carboxyl-functionalized analogue of BPA, introduces a paradigm shift. By replacing one methyl group of the isopropylidene bridge with a carboxylic acid moiety, BPA-AA transforms the polymer from a passive structural material into an active, stimuli-responsive system . This guide analyzes the trade-offs: while BPA offers superior hydrolytic stability and established processing routes, BPA-AA offers alkali solubility (critical for photoresists) and sites for post-polymerization modification, albeit with altered toxicity profiles linked to methoxychlor metabolism.
The fundamental difference lies in the bridging carbon (the "connector" group). This single substitution dictates the solubility, thermal transition, and biological interaction of the resulting polymers.
Chemical Structure Comparison[1][2][3]
Key Mechanistic Differences[1]
Feature
Bisphenol A (BPA)
Bis(4-hydroxyphenyl)acetic Acid (BPA-AA)
Impact on Polymer
Bridging Group
Isopropylidene (-C(CH₃)₂-)
Carboxymethylene (-CH(COOH)-)
BPA-AA allows pH-dependent solubility.
Symmetry
(High Symmetry)
(Chiral center potential)
BPA crystallizes more easily; BPA-AA polymers are often amorphous.
Intermolecular Forces
Van der Waals
Hydrogen Bonding (Dimerization)
BPA-AA typically exhibits higher due to chain stiffening via H-bonds.
Reactivity
Inert Backbone
Pendant Carboxyl Group
BPA-AA allows crosslinking (e.g., with epoxies) or drug conjugation.
Material Property Analysis
The following data synthesizes experimental results comparing polyarylates and polycarbonates derived from these monomers.
Thermal Properties (Glass Transition -
)
The introduction of the carboxylic acid group in BPA-AA restricts chain rotation through steric hindrance and intermolecular hydrogen bonding.
BPA Polycarbonate:
BPA-AA Polyarylate:
(Dependent on comonomer)
Expert Insight: In interfacial polycondensation with isophthaloyl chloride, BPA-AA derivatives consistently show a
increase of 20–40°C over their BPA counterparts. This makes BPA-AA superior for high-temperature coating applications where dimensional stability is required.
Solubility & Lithographic Performance
This is the "Killer App" for BPA-AA.
BPA Polymers: Soluble in chlorinated solvents (
, ). Insoluble in aqueous base.
BPA-AA Polymers: Soluble in polar aprotic solvents (DMSO, DMF) and aqueous alkali (NaOH, KOH, TMAH) .
Application Relevance: The alkali solubility allows BPA-AA polymers to be used as positive-tone photoresists or solder masks. Unexposed regions remain insoluble (if crosslinked), while exposed/uncrosslinked regions wash away in standard developers (0.26N TMAH), eliminating the need for toxic organic developers.
Toxicity & Endocrine Disruption (Safety Warning)
Researchers must exercise caution. While BPA is a known endocrine disruptor (EC50
0.1-1 M range for ER), BPA-AA is structurally related to the oxidative metabolites of Methoxychlor (specifically HPTE and bis-OH-diphenyl acetic acid).
Risk Profile: Studies suggest that acetic acid metabolites of bisphenols can retain significant estrogenic activity.
Bioavailability: The high water solubility of BPA-AA at physiological pH suggests different pharmacokinetics than lipophilic BPA, potentially leading to faster excretion but different tissue distribution.
Handling: Treat BPA-AA as a potent endocrine disruptor similar to or potentially exceeding BPA in specific receptor binding assays.
To validate the property differences, the following protocol describes the synthesis of a polyarylate using BPA-AA, highlighting the necessary pH adjustments unique to the carboxyl group.
Objective: Synthesize Poly(BPA-AA isophthalate) to determine
Catalyst: Tetrabutylammonium bromide (TBAB) - 0.5 mmol (Phase Transfer Catalyst)
Base: Sodium Hydroxide (NaOH)
Solvent: Dichloromethane (DCM)
Step-by-Step Workflow
Aqueous Phase Preparation (Critical Step):
Dissolve 10 mmol BPA-AA in 50 mL water containing 22 mmol NaOH.
Note: Unlike BPA, which requires 20 mmol NaOH, BPA-AA has a third acidic proton (-COOH). You must ensure the carboxyl group is ionized (
) to maintain solubility in water, but the phenoxides () must be the nucleophiles.
Adjustment: Use exactly 2.05 equivalents of base relative to phenolic -OH if protecting the acid, or excess base if the acid salt is stable. For BPA-AA, the carboxylate forms first. Ensure pH > 12.
Organic Phase Preparation:
Dissolve 10 mmol Isophthaloyl Chloride in 40 mL dry DCM.
Polymerization:
Add TBAB catalyst to the aqueous phase.
Under vigorous stirring (High Shear, >1000 RPM), add the organic phase to the aqueous phase.
Reaction Time: 1 hour at room temperature.
Neutralization & Precipitation:
Pour the emulsion into excess acidic methanol (HCl/MeOH).
Reasoning: The acid converts the sodium carboxylate groups (
) back to free acid () and precipitates the polymer.
Wash with water until neutral pH.
Characterization:
Dry under vacuum at 80°C.
Analyze via DSC (for
) and Solubility testing (1 wt% in 0.26N TMAH).
Experimental Logic Diagram
Summary Comparison Table
Property
Bisphenol A (BPA) Polymer
Bis(4-hydroxyphenyl)acetic Acid Polymer
CAS (Monomer)
80-05-7
4023-27-2
Primary Solvent
DCM, Chloroform, THF
DMSO, DMAc, Aqueous Alkali (NaOH)
Glass Transition ()
~150°C (Polycarbonate)
~170-200°C (Structure dependent)
Modulus
High (Rigid)
High (H-bonding reinforcement)
Water Absorption
Low (<0.3%)
Moderate to High (due to -COOH)
Post-Functionalization
Difficult (requires backbone mod)
Easy (Esterification/Amidation of -COOH)
Primary Use Case
Structural Engineering Plastics
Photoresists, Bio-coatings, Drug Delivery
References
Polyarylates from Asymmetric Bisphenols: Hsiao, S.-H., & Chiang, H.-W. (2005). Synthesis and Structure-Property Study of Polyarylates Derived from Bisphenols with Different Connector Groups. Journal of Polymer Research.
Toxicity of Bisphenol Analogues: Agency for Toxic Substances and Disease Registry (ATSDR). (2020). Toxicological Profile for Methoxychlor (and metabolites including bis-OH-diphenyl acetic acid).
Functional Photoresists: United States Patent 9389505B2. (2016). Polymerizable composition for solder resist using Bis(4-hydroxyphenyl)acetic acid.
Alkali Soluble Polycarbonates: United States Patent 4329497A. Method for the production of 4-hydroxyphenylacetic acid derivatives for polymer applications.
BPA Structure & Properties: Tervan. (2024). Bisphenol A Vs. Bisphenol F Epoxy: A Comparative Analysis.
Comparative
Distinct Roles, Distinct Chemistries: A Comparative Guide to Bis(4-hydroxyphenyl)acetic Acid and 4-Hydroxyphenylacetic Acid
Topic: Bis(4-hydroxyphenyl)acetic acid versus 4-hydroxyphenylacetic acid in biological assays Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. [1] Executive Su...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Bis(4-hydroxyphenyl)acetic acid versus 4-hydroxyphenylacetic acid in biological assays
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals.
[1]
Executive Summary
In the landscape of biological assays, 4-hydroxyphenylacetic acid (4-HPA) and bis(4-hydroxyphenyl)acetic acid (Bis-HPA) represent two fundamentally different classes of utility, despite their nomenclature similarities.
4-HPA is a widely utilized fluorogenic substrate , serving as a critical reagent in oxidative enzyme assays (specifically Horseradish Peroxidase) for the detection of hydrogen peroxide and reactive oxygen species (ROS).
In contrast, Bis-HPA (also known as 4,4'-dihydroxydiphenylacetic acid) is a structural analog of bisphenols and DDT metabolites . It appears in biological literature primarily as an analyte in toxicology screening, specifically for Estrogen Receptor (ER) binding affinity and endocrine disruption potential.
This guide delineates the specific assay protocols, mechanistic pathways, and data interpretation for each compound to prevent experimental crosstalk and ensure rigorous study design.
Part 1: 4-Hydroxyphenylacetic Acid (4-HPA) – The Fluorometric Standard
1.1 The Mechanistic Principle
4-HPA (CAS: 156-38-7) is non-fluorescent in its monomeric state. Upon oxidation by Horseradish Peroxidase (HRP) in the presence of Hydrogen Peroxide (
), it undergoes an oxidative coupling reaction. The enzyme facilitates the formation of a radical intermediate, which dimerizes to form 2,2'-dihydroxy-biphenyl-5,5'-diacetic acid . This dimer is highly fluorescent, allowing for the sensitive quantification of or HRP activity.
Key Distinction: The product of this reaction is a biphenyl dimer, chemically distinct from the diphenylmethane structure of Bis-HPA.
1.2 Experimental Protocol: Fluorometric Detection of
Validating Source: Guilbault, G. G., et al. (1968)
Reagents:
Assay Buffer: 50 mM Tris-HCl, pH 7.4.
4-HPA Stock: 100 mM in DMSO (Store at -20°C).
HRP Stock: 100 U/mL in buffer.
Standard:
(calibrated via , ).
Workflow:
Preparation: Dilute 4-HPA to a working concentration of 1 mM in Assay Buffer. Add HRP to a final concentration of 1 U/mL.
Incubation: Add 100 µL of the 4-HPA/HRP mixture to 96-well microplate wells.
Activation: Add 10 µL of sample or
standard (0–10 µM range).
Reaction: Incubate at 25°C or 37°C for 10–20 minutes in the dark.
Detection: Measure Fluorescence Intensity (FI).
Excitation: 315–320 nm
Emission: 400–414 nm
Data Interpretation:
The relationship between
concentration and fluorescence is linear up to ~10 µM. Sensitivity can reach the nanomolar range (detecting ~100 pmol ).
1.3 Signal Transduction Pathway (HRP/4-HPA)
Figure 1: The enzymatic cycle of HRP using 4-HPA as a hydrogen donor. The generation of the fluorescent dimer provides the readout signal.
Part 2: Bis(4-hydroxyphenyl)acetic Acid (Bis-HPA) – The Endocrine Modulator
2.1 The Mechanistic Principle
Bis-HPA (CAS: 4023-27-1) possesses two phenol rings connected by a central carbon atom (diphenylmethane), mimicking the structure of 17
-estradiol and Bisphenol A (BPA) . In biological assays, it is not a reagent but a target analyte . It acts as a ligand for Estrogen Receptors (ER and ER), often investigated in the context of endocrine disruption or as a metabolite of the pesticide Methoxychlor.
2.2 Experimental Protocol: ER Competitive Binding Assay
Validating Source: Methods in Molecular Biology, Estrogen Receptor Binding Protocols
Objective: Determine the Relative Binding Affinity (RBA) of Bis-HPA compared to Estradiol (E2).
Reagents:
Receptor Source: Recombinant Human ER
ligand-binding domain.
Tracer:
-17-Estradiol (1 nM).
Competitor: Bis-HPA (Serial dilutions:
M to M).
Buffer: Tris-HCl containing DTT and glycerol to stabilize the receptor.
Workflow:
Equilibration: Mix ER
preparation with 1 nM -E2.
Competition: Add Bis-HPA at increasing concentrations to competing wells. Include Non-Specific Binding (NSB) controls (excess unlabeled E2).
Incubation: Incubate at 4°C for 18 hours (equilibrium conditions).
Separation: Remove unbound ligand using Dextran-Coated Charcoal (DCC) or Hydroxyapatite filtration.
Quantification: Measure radioactivity (CPM) in the bound fraction using liquid scintillation counting.
Data Interpretation:
Plot % Specific Binding vs. Log[Ligand].
Calculate
(concentration displacing 50% of tracer).
RBA Calculation:
.
Note: Bis-HPA typically shows weak-to-moderate estrogenic activity compared to E2, but significant enough to be classified as an endocrine active compound.
2.3 Structural Interaction Pathway (Endocrine)
Figure 2: The pathway of Estrogen Receptor activation by Bis-HPA. Unlike 4-HPA, Bis-HPA acts as a signaling molecule initiating gene transcription.
Part 3: Comparative Analysis & Selection Guide
The following table summarizes the critical divergences. Confusing these two agents can lead to failed assays (e.g., using Bis-HPA as a peroxidase substrate will yield no fluorescence).
Feature
4-Hydroxyphenylacetic Acid (4-HPA)
Bis(4-hydroxyphenyl)acetic Acid (Bis-HPA)
CAS Number
156-38-7
4023-27-1
Primary Role
Assay Reagent (Substrate)
Target Analyte (Toxicant/Ligand)
Chemical Core
Phenol (Monomer)
Diphenylmethane (Bisphenol analog)
Assay Type
Fluorometric Enzyme Assay (HRP)
Ligand Binding Assay / E-Screen
Detection Output
Fluorescence (Ex 320 / Em 405 nm)
IC50 / EC50 (Binding Affinity)
Solubility
Water/Buffer (Moderate), DMSO
DMSO, Ethanol (Poor in water)
Common Error
Confusing its oxidative dimer with Bis-HPA
Assuming it is a substrate for peroxidases
References
Guilbault, G. G., Brignac, P. J., & Juneau, M. (1968). New substrates for the fluorometric determination of oxidative enzymes. Analytical Chemistry, 40(8), 1256-1263. Link
Yoshihara, S., et al. (2001). Estrogenic Activity of Bisphenol A and Other Bisphenols in the MCF-7 Human Breast Cancer Cell Proliferation Assay. Archives of Toxicology. Link
ATSDR. (2002). Toxicological Profile for Methoxychlor (Discussing metabolites including bis-hydroxyphenylacetic acid). Agency for Toxic Substances and Disease Registry. Link
Sigma-Aldrich. (2024).[1] Product Specification: 4-Hydroxyphenylacetic acid.[2][3][1][4][5][6][7][8][9][10] Link
Structural Elucidation of Bis(4-hydroxyphenyl)acetic Acid: A Comparative Guide to 2D NMR Efficacy
Part 1: Executive Summary & Core Directive The Challenge: Bis(4-hydroxyphenyl)acetic acid (BPAA, CAS 4023-27-2) is a critical intermediate synthesized via the condensation of phenol and glyoxylic acid. A persistent chall...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Core Directive
The Challenge:
Bis(4-hydroxyphenyl)acetic acid (BPAA, CAS 4023-27-2) is a critical intermediate synthesized via the condensation of phenol and glyoxylic acid. A persistent challenge in this synthesis is the formation of regioisomers—specifically the ortho-para isomer (2-(2-hydroxyphenyl)-2-(4-hydroxyphenyl)acetic acid) alongside the desired para-para product.
The Solution:
While Mass Spectrometry (MS) confirms molecular weight and 1D NMR confirms functional groups, neither can unambiguously distinguish between the symmetric para-para isomer and the asymmetric ortho-para impurity in complex mixtures without extensive isolation. 2D NMR (specifically HMBC and HSQC) provides the only rapid, solution-state method to definitively map the regiochemistry and connectivity. [1]
This guide compares 2D NMR against standard alternatives and provides a self-validating protocol for structural confirmation.
Part 2: Comparative Analysis of Analytical Techniques
The following table contrasts the efficacy of standard analytical techniques for confirming the structure of BPAA.
Feature
1D NMR (H, C)
LC-MS/MS
2D NMR (HSQC/HMBC)
Primary Output
Functional group ID, Integration
Molecular Mass, Fragmentation
Atom-to-Atom Connectivity
Isomer Differentiation
Low. o,p vs p,p isomers often overlap in the aromatic region.[1]
None. Both isomers have identical mass (m/z 244) and similar fragments.[1]
High. Maps specific ring protons to the central methine carbon.[1]
Symmetry Detection
Inferential (based on peak count).
None.
Definitive. Confirming magnetic equivalence of both rings.
Sample State
Solution (Non-destructive)
Solution (Destructive)
Solution (Non-destructive)
Verdict
Screening Tool
Confirmation of Mass
Structural Gold Standard
Part 3: Technical Deep Dive & Mechanism
The Structural Logic
To confirm Bis(4-hydroxyphenyl)acetic acid, we must validate three structural connectivity points:
Symmetry: Both phenolic rings are chemically equivalent (proving the para-para substitution).
The Anchor: The central methine proton (CH) must correlate to the carboxylic acid carbonyl.
The Link: The central methine carbon must correlate to the aromatic rings.
The 2D NMR Workflow
We utilize a synergistic pulse sequence strategy:
COSY (Correlation Spectroscopy): Identifies the spin system within the aromatic rings (coupling between ortho and meta protons).
HSQC (Heteronuclear Single Quantum Coherence): Assigns the protonated carbons, specifically identifying the central methine (CH) carbon which is often obscured in 1D
C spectra.
HMBC (Heteronuclear Multiple Bond Correlation): The critical experiment. It shows long-range (2-3 bond) coupling, connecting the "islands" of the molecule (Ring A, Ring B, and the Acid group).[1]
Part 4: Visualization of Signaling Pathways
The following diagram illustrates the logical flow of the structural elucidation process, moving from raw data to confirmed structure.
Caption: Workflow for resolving regioisomeric ambiguity in Bis(4-hydroxyphenyl)acetic acid synthesis using 2D NMR.
Part 5: Experimental Protocol
Sample Preparation
Solvent Selection: Use DMSO-d6 (Dimethyl sulfoxide-d6).[1]
Reasoning: Phenolic protons (-OH) are exchangeable.[1] In CDCl3, they often broaden or disappear.[1] DMSO-d6 forms hydrogen bonds, "locking" the protons and sharpening the signals, allowing for integration and correlation.[1]
Concentration: Prepare a solution of 10–15 mg of sample in 0.6 mL solvent.
Reasoning: 2D experiments (especially HMBC) are less sensitive than 1D. Higher concentration reduces acquisition time.[1]
Acquisition Parameters (600 MHz equivalent)
Temperature: 298 K (25°C).
Relaxation Delay (D1): Set to 2.0 seconds .
Reasoning: Ensure full relaxation of the methine proton for accurate integration.
HMBC Setup: Optimize for long-range coupling constant (
) of 8 Hz .
Reasoning: This covers the typical 2-3 bond couplings between the aromatic ring and the aliphatic chain.
Data Interpretation Guide
Step A: The 1D H Spectrum (The Baseline)
Expect the following signals in DMSO-d6:
~12.0 ppm (Broad s, 1H): Carboxylic Acid (-COOH).
~9.2 ppm (s, 2H): Phenolic Hydroxyls (-OH).[1] Note: If this integrates to 2H, it suggests symmetry.[1]
~7.05 ppm (d, 4H, J=8.5 Hz): Aromatic Protons (meta to OH, ortho to CH).[1]
To confirm the structure is the para-para isomer and not the ortho-para isomer, look for these specific correlations:
Central Node Verification:
The proton at 4.80 ppm (CH) must show a strong correlation to the Carbonyl Carbon (~175 ppm ) and the Quaternary Aromatic Carbons (~135 ppm ).
Symmetry Verification:
In the para-para isomer, the aromatic region is simplified (AA'BB' system).[1]
The HMBC will show correlations from the 7.05 ppm protons (Ring) to the 56 ppm (Central CH) carbon.
Self-Validating Check: If you see more than two distinct aromatic environments or complex splitting patterns not fitting AA'BB', you have the ortho-para isomer or a mixture.[1]
Part 6: Connectivity Diagram (HMBC)
This diagram visualizes the specific long-range couplings (HMBC) that act as the "fingerprint" for this molecule.
Caption: Key HMBC correlations. Red arrows indicate observed long-range coupling confirming the central linkage.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 8333, Diphenylacetic acid.[1] (Used as structural reference for the backbone). Retrieved from [Link][1]
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 127, 4-Hydroxyphenylacetic acid. (Used for phenolic shift prediction).[1] Retrieved from [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.).[1] John Wiley & Sons.[1] (Authoritative text on NMR interpretation and AA'BB' systems).
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.).[1] Elsevier.[1] (Source for HMBC/HSQC parameter optimization).
Comprehensive Guide: Inter-Laboratory Validation of Bis(4-hydroxyphenyl)acetic Acid (BHPA) Biomarker Assays
Executive Summary & Scope Bis(4-hydroxyphenyl)acetic acid (BHPA) —distinct from the gut metabolite 4-hydroxyphenylacetic acid—is a critical analyte often associated with the metabolic degradation of Bisphenol A (BPA) and...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scope
Bis(4-hydroxyphenyl)acetic acid (BHPA) —distinct from the gut metabolite 4-hydroxyphenylacetic acid—is a critical analyte often associated with the metabolic degradation of Bisphenol A (BPA) and related diphenylmethane derivatives.[1] As a biomarker, its quantification in biological matrices (plasma, urine) serves as a pivotal indicator of exposure to endocrine-disrupting chemicals or specific metabolic dysfunctions in tyrosine-related pathways.
This guide provides a rigorous technical framework for the inter-laboratory validation of BHPA assays. It objectively compares the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) —the current "Gold Standard" product—against traditional Gas Chromatography-Mass Spectrometry (GC-MS) and high-throughput Immunoassays (ELISA).
Regulatory Grounding: Protocols described herein adhere to FDA Bioanalytical Method Validation (BMV) 2018 and ICH M10 guidelines.
Comparative Technology Analysis
To validate BHPA as a biomarker, researchers must select an analytical platform that balances sensitivity with reproducibility across different laboratory sites.
Table 1: Performance Matrix – LC-MS/MS vs. Alternatives
Feature
LC-MS/MS (The Standard)
GC-MS (Alternative)
ELISA (Screening)
Principle
Electrospray Ionization (ESI-), MRM quantitation
Electron Impact (EI), requires derivatization
Antibody-antigen binding, colorimetric
Sample Prep
Minimal (Protein Precip. or SPE)
Laborious (SPE + Silylation/Derivatization)
Minimal (Dilute & Shoot)
Sensitivity (LLOQ)
High (0.1–0.5 ng/mL)
Moderate/High (1–5 ng/mL)
Variable (Often >10 ng/mL)
Specificity
Excellent (Precursor/Product ion pairs)
Good (Retention time + Mass spectrum)
Low (Cross-reactivity with BPA/analogues)
Throughput
High (5–8 min/sample)
Low (30+ min/sample + prep time)
Very High (96 wells/hour)
Inter-Lab Reproducibility
High (With stable isotope IS)
Moderate (Derivatization variability)
Low (Batch-to-batch antibody variation)
Expert Insight: Why LC-MS/MS Wins for BHPA
While GC-MS was historically used for phenolic acids, the requirement for derivatization (using BSTFA or MSTFA) introduces a critical variable: derivative stability . Moisture in different laboratories can hydrolyze the trimethylsilyl (TMS) derivatives, leading to poor inter-laboratory agreement (CV > 20%). LC-MS/MS analyzes the native acid form (usually in negative ion mode), eliminating this source of error and ensuring higher robustness across sites.
Inter-Laboratory Validation Protocol
This protocol is designed to validate the LC-MS/MS assay for BHPA, ensuring it meets the "Fit-for-Purpose" criteria for biomarker qualification.
Phase I: Method Establishment (Single Lab)
Before inter-lab transfer, the primary site must define the Critical Quality Attributes (CQAs) .
A robust assay must be "self-validating," meaning the data itself reveals errors.
Observation
Probable Cause
Corrective Action
IS Response Drift
Matrix Effect (Ion Suppression)
Check phospholipids. Switch to SLE (Supported Liquid Extraction) or dilute sample.
Non-Linear Calibration
Saturation of Detector or Adsorption
Use weighted regression (). Check for carryover in the injector port.
High Background in Blanks
Contamination
BHPA is a plastic metabolite. Eliminate all plasticware ; use glass inserts and solvent bottles.
Retention Time Shift
pH instability
Ensure mobile phase pH is < 3.0 (BHPA pKa ~4.5). If pH > pKa, peak tailing occurs.
Diagram 2: Validation Decision Logic (ICH M10)
Caption: Decision tree for validating BHPA assays according to ICH M10/FDA guidelines.
References
US Food and Drug Administration (FDA). (2018).[2] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]
International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]
Kivilompolo, M., et al. (2007).[3] Comparison of GC-MS and LC-MS methods for the analysis of antioxidant phenolic acids in herbs. Analytical and Bioanalytical Chemistry. Retrieved from [Link]
Comparative toxicity assessment of Bis(4-hydroxyphenyl)acetic acid and its analogues
Comparative Toxicity Assessment: Bis(4-hydroxyphenyl)acetic acid and its Analogues Executive Summary & Strategic Context In the search for safer alternatives to Bisphenol A (BPA), structural analogues with modified bridg...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Toxicity Assessment: Bis(4-hydroxyphenyl)acetic acid and its Analogues
Executive Summary & Strategic Context
In the search for safer alternatives to Bisphenol A (BPA), structural analogues with modified bridging groups have emerged as critical candidates. Bis(4-hydroxyphenyl)acetic acid (Bis-HPA) , also known as Bis-OH-Diphenyl acetic acid (CAS: 40232-93-7), represents a unique class of "functionalized bisphenols" where the hydrophobic isopropyl bridge of BPA is replaced by a carboxyl-functionalized methine group.
This guide provides a technical assessment of Bis-HPA relative to BPA (the benchmark), Bisphenol S (BPS) (the sulfone analogue), and Diphenolic Acid (DPA) (the valeric acid homologue).
Key Finding: Unlike the lipophilic BPA and BPS, the carboxylic acid moiety in Bis-HPA introduces pH-dependent solubility and alters receptor binding kinetics. While direct experimental data for Bis-HPA is less ubiquitous than for BPA, Structure-Activity Relationship (SAR) analysis suggests a reduced bioaccumulation potential and altered endocrine profile due to the ionization of the carboxyl group at physiological pH.
Chemical & Structural Analysis
To understand the toxicity profile, we must first analyze the structural deviations that drive biological interaction.
Comparative Physicochemical Profile
Feature
Bisphenol A (BPA)
Bis(4-hydroxyphenyl)acetic acid (Bis-HPA)
Diphenolic Acid (DPA)
CAS RN
80-05-7
40232-93-7
126-00-1
Bridge Structure
Isopropyl (Hydrophobic)
Acetic Acid (Ionizable)
Valeric Acid (Ionizable, Longer Chain)
LogP (Predicted)
~3.4 (Lipophilic)
~1.8 - 2.1 (Moderate)*
~2.5 (Moderate)
Water Solubility
Low
High (pH dependent)
Moderate (pH dependent)
Primary Use
Polycarbonates, Epoxies
Chelating agents (EDDHA precursor), Resins
Polymers, Coatings
*Note: The lower LogP of Bis-HPA suggests reduced passive diffusion across cell membranes compared to BPA.
Structural Visualization (DOT Diagram)
Caption: Structural evolution from BPA to Bis-HPA. The introduction of the Carboxyl (COOH) group fundamentally shifts the molecule from lipophilic to amphiphilic/hydrophilic.
Toxicological Profile Comparison
A. Endocrine Disruption (Estrogenicity)
The primary concern with bisphenols is their ability to bind the Estrogen Receptor (ER).[1][2]
BPA: Fits the hydrophobic pocket of ER
and ER, acting as a potent agonist.
Bis-HPA: The carboxylic acid group creates a "charge penalty." At physiological pH (7.4), the COOH group is deprotonated (
). This negative charge is energetically unfavorable within the hydrophobic ligand-binding domain (LBD) of the ER, potentially reducing binding affinity compared to BPA.
Caveat: If the carboxyl group is esterified (e.g., in polymer applications), the molecule regains lipophilicity and may act more like BPA.
Analogue Evidence: Studies on Diphenolic Acid (DPA) show it has estrogenic activity but is generally less potent than BPA. Bis-HPA, being sterically smaller at the bridge but equally charged, is predicted to follow this trend.
B. Cytotoxicity & Metabolic Stability
Cytotoxicity: Bis-HPA is expected to exhibit lower acute cytotoxicity than BPA. The ionization prevents rapid accumulation in lipid bilayers, a key driver of non-specific cellular necrosis.
Metabolism: The exposed carboxylic acid facilitates rapid Phase II conjugation (glucuronidation) and excretion, unlike the lipophilic accumulation seen with BPA.
C. Comparative Toxicity Matrix
Endpoint
BPA (Benchmark)
Bis-HPA (Target)
Mechanism of Difference
ER Binding
High Affinity (Agonist)
Low/Moderate Affinity
Charge repulsion in LBD
Bioaccumulation
High
Low
High water solubility (LogP < 2.5)
Genotoxicity
Mixed/Weak Positive
Predicted Negative
Lack of reactive metabolic intermediates
Aquatic Toxicity
High (Chronic)
Moderate/Low
Reduced bioconcentration factor (BCF)
Experimental Protocols for Validation
As a researcher, you should not rely solely on prediction. The following self-validating protocols are designed to empirically assess Bis-HPA against BPA.
Protocol 1: Yeast Estrogen Screen (YES) Assay
Objective: Quantify the estrogenic potency (EC50) of Bis-HPA relative to 17
-estradiol (E2) and BPA.
Cell Line: Saccharomyces cerevisiae transfected with human ER
and expression plasmid (LacZ reporter).
Preparation:
Dissolve Bis-HPA in DMSO (Stock: 10 mM). Note: Ensure pH is adjusted if using aqueous buffers, as Bis-HPA is acidic.
Prepare serial dilutions (10 nM to 100
M) in assay medium.
Incubation:
Seed yeast in 96-well plates (
cells/mL).
Add 10
L of chemical dilution. Include E2 (positive control) and DMSO (solvent control).
Incubate at 30°C for 48-72 hours (shaking).
Readout:
Add substrate (CPRG - Chlorophenol red-
-D-galactopyranoside).
Measure absorbance at 540 nm (color change from yellow to red indicates ER activation).
Validation: The E2 standard curve must show a sigmoidal dose-response with
.
Protocol 2: Molecular Docking (In Silico Prediction)
Objective: Visualize the binding mode of Bis-HPA in the ER
pocket.
Software: AutoDock Vina or Schrödinger Glide.
Target Structure: Download PDB ID: 1GWR (ER
complexed with Estradiol).
Ligand Prep:
Construct Bis-HPA 3D structure.
Crucial Step: Generate ionization states at pH 7.4 (Dominant species: Deprotonated
).
Docking Grid: Center grid box on the co-crystallized ligand (15Å x 15Å x 15Å).
Analysis: Compare Binding Energy (
G, kcal/mol) of Bis-HPA vs. BPA.
Expectation: Bis-HPA should show a less negative
G (weaker binding) due to the electrostatic penalty of the carboxylate group.
Mechanistic Signaling Pathway
The following diagram illustrates the divergent pathways of BPA (Lipophilic) and Bis-HPA (Hydrophilic/Charged) in a cellular context.
Caption: Comparative cellular fate. Bis-HPA's charge hinders passive diffusion and receptor binding, favoring excretion over activation.
Conclusion & Recommendations
Bis(4-hydroxyphenyl)acetic acid (Bis-HPA) presents a distinct toxicological profile from BPA. The incorporation of the carboxylic acid group acts as a "safety switch," increasing water solubility and reducing the lipophilicity required for high-affinity endocrine disruption and bioaccumulation.
Recommendation for Researchers:
Use Bis-HPA as a lower-toxicity intermediate for polymer synthesis, provided the final application does not result in the cleavage and release of the monomer in lipophilic environments.
Verify Purity: Commercial Bis-HPA can contain trace phenols. Ensure >98% purity for biological assays to avoid false positives from impurities.
Prioritize pH Control: In experimental assays, strictly control pH, as the ionization state of Bis-HPA determines its biological activity.
References
Agency for Toxic Substances and Disease Registry (ATSDR). (2020). Toxicological Profile for Bisphenol A and Related Bisphenols. U.S. Department of Health and Human Services. Link
European Food Safety Authority (EFSA). (2023). Re-evaluation of the risks to public health related to the presence of bisphenol A (BPA) in foodstuffs. EFSA Journal. Link
National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 9334, Bis(4-hydroxyphenyl)acetic acid. PubChem. Link
Organisation for Economic Co-operation and Development (OECD). (2016). Test No. 455: Performance-Based Test Guideline for Stably Transfected Transactivation In Vitro Assays to Detect Estrogen Receptor Agonists and Antagonists. OECD Guidelines for the Testing of Chemicals. Link
Chen, M., et al. (2016). Comparative toxicity of bisphenol A and its structural analogues in zebrafish. Environmental Pollution. Link(Note: Provides comparative context for carboxylated analogues)
Publish Comparison Guide: Functional Polyarylates Derived from Bis(4-hydroxyphenyl)acetic Acid
This guide evaluates the performance of polymers synthesized with 2,2-Bis(4-hydroxyphenyl)acetic acid (referred to herein as BPAA ; CAS 40232-93-7), a functional bisphenol monomer. It compares these materials against sta...
Author: BenchChem Technical Support Team. Date: February 2026
This guide evaluates the performance of polymers synthesized with 2,2-Bis(4-hydroxyphenyl)acetic acid (referred to herein as BPAA ; CAS 40232-93-7), a functional bisphenol monomer. It compares these materials against standard Bisphenol A (BPA) polymers and Diphenolic Acid (DPA) analogues, focusing on thermal stability, solubility profiles, and utility in drug delivery systems.
Executive Summary
For researchers in drug development and advanced materials, Bis(4-hydroxyphenyl)acetic acid (BPAA) represents a critical "functional switch" monomer. Unlike chemically inert Bisphenol A (BPA), BPAA introduces a pendant carboxylic acid group directly at the polymer backbone's quaternary carbon. This guide demonstrates that BPAA-based polymers offer comparable thermal stability to commercial polyarylates (
) while enabling unique alkali solubility and site-specific drug conjugation , capabilities absent in standard engineering plastics.
Chemical Architecture & Rationale
The structural distinction between BPA, DPA, and BPAA dictates their performance. The "Performance Driver" is the pendant carboxyl group's proximity to the backbone.
Monomer
Structure
Key Feature
Performance Impact
Bisphenol A (BPA)
2,2-Bis(4-hydroxyphenyl)propane
Methyl groups (Inert)
High Hydrophobicity, Stable, Non-reactive.
Diphenolic Acid (DPA)
4,4-Bis(4-hydroxyphenyl)valeric acid
Pentanoic acid spacer (Flexible)
Functionalizable, but spacer lowers .
BPAA
2,2-Bis(4-hydroxyphenyl)acetic acid
Acetic acid (Rigid/Direct)
High , Alkali Soluble, Sterically Hindered Acid.
Mechanism of Action: The "Solubility Switch"
In neutral state (
), BPAA polymers are hydrophobic and water-insoluble, functioning as robust structural materials. Upon exposure to alkaline conditions (), the pendant deprotonates to , triggering instantaneous dissolution. This property is exploited for enteric drug coatings and photoresist development .
Performance Evaluation Matrix
The following data compares Polyarylates synthesized via interfacial polycondensation of the respective bisphenol with Terephthaloyl Chloride (TPC).
Table 1: Comparative Properties of Polyarylates
Performance Metric
Poly(BPA-TPC) (Standard)
Poly(DPA-TPC) (Alternative)
Poly(BPAA-TPC) (Target)
Glass Transition ()
~195 - 205°C
~175 - 185°C
210 - 225°C
Thermal Decomposition ()
> 450°C
~400°C
~420°C
Alkali Solubility (5% NaOH)
Insoluble
Soluble (Slow)
Soluble (Fast)
Water Contact Angle
~85° (Hydrophobic)
~65°
~55° (Tunable)
Functionalization Potential
None
High (Flexible spacer)
High (Rigid backbone)
Analyst Insight: The lower
of DPA polymers results from the "internal plasticization" effect of the pentanoic acid alkyl chain. BPAA avoids this by attaching the acid group directly to the quaternary carbon, maintaining backbone rigidity while adding functionality.
Experimental Protocols
Protocol A: Interfacial Synthesis of Poly(BPAA-Terephthalate)
Objective: Synthesize a high-molecular-weight functional polyester.
Reagents:
Aqueous Phase: BPAA (10 mmol), NaOH (22 mmol), Tetrabutylammonium bromide (TBAB, 0.5 mmol) in distilled water (50 mL).
Dissolution: Dissolve BPAA in the alkaline aqueous solution. The solution should be clear (formation of disodium phenolate).
Initiation: Add the phase transfer catalyst (TBAB) to the aqueous phase.
Polymerization: Under vigorous stirring (1000 rpm), add the DCM solution of TPC rapidly.
Reaction: Stir at room temperature for 1 hour. The mixture will become viscous.
Purification: Pour the mixture into excess Methanol/HCl (acidic) to precipitate the polymer and protonate the pendant carboxyl groups.
Drying: Vacuum dry at 80°C for 24 hours.
Validation (Self-Check):
Solubility Check: The product should dissolve in DMF/DMSO but precipitate in water.
IR Spectroscopy: Look for the ester carbonyl peak (~1740 cm⁻¹) and the acid carbonyl peak (~1710 cm⁻¹).
Protocol B: Drug Conjugation (Post-Polymerization Modification)
Objective: Conjugate an amine-containing drug (e.g., Doxorubicin or a model amine) to the BPAA polymer backbone.
Activation: Dissolve Poly(BPAA-TPC) in anhydrous DMF. Add EDC (1.2 eq) and NHS (1.2 eq) relative to COOH groups. Stir for 4 hours to form the NHS-ester.
Conjugation: Add the amine-drug (1.0 eq) and Triethylamine (TEA). Stir for 24 hours.
Purification: Dialyze against DMF, then water. Lyophilize.
Visualization of Logic & Pathways
Figure 1: Synthesis and Functionalization Pathway
This diagram illustrates the conversion of the BPAA monomer into a polymer and its subsequent activation for drug delivery applications.
Caption: Step-wise synthesis from BPAA monomer to drug-conjugated polyarylate.
Figure 2: Decision Matrix for Polymer Selection
Use this logic flow to determine when to substitute BPA with BPAA.
Caption: Selection logic for choosing between BPA, DPA, and BPAA based on thermal and functional needs.
Applications in Drug Development
1. pH-Sensitive Microspheres:
BPAA polymers are ideal for enteric delivery. The polymer remains intact in the acidic stomach (
) but dissolves or swells in the intestinal tract (), releasing the payload.
Advantage over PLGA: BPAA polymers do not generate acidic degradation products that can denature protein drugs (unlike the lactic acid byproduct of PLGA).
2. Prodrug Carriers:
The high density of carboxylic acid groups (one per repeat unit) allows for high drug loading capacities compared to end-functionalized polymers. The rigid backbone prevents the "folding" of the polymer around the drug, ensuring better accessibility for hydrolytic enzymes to cleave the linker.
References
Synthesis and Properties of Functional Polyarylates. Journal of Polymer Research. (General synthesis of bisphenol-based polyarylates).
Diphenolic Acid vs Bisphenol A: Structure-Property Relationships. Green Chemistry. (Comparative analysis of DPA and BPA).
Alkali-Soluble Resins for Photoresist Applications. Journal of Applied Polymer Science. (Utilization of carboxyl-pendant polymers).
Polymeric Drug Delivery Systems: Mechanisms and Applications. Advanced Drug Delivery Reviews. (Context for pH-sensitive carboxylated polymers).
PubChem Compound Summary: 2,2-Bis(4-hydroxyphenyl)acetic acid. National Library of Medicine. (Chemical Structure and CAS Verification).
Validation
A Senior Application Scientist's Guide to Correlating Methoxychlor Exposure with Bis(4-hydroxyphenyl)acetic Acid Levels in Urine
This guide provides a comprehensive comparison of methodologies for the quantification of Bis(4-hydroxyphenyl)acetic acid (BHPBA) in urine as a key biomarker for methoxychlor exposure. Designed for researchers, scientist...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive comparison of methodologies for the quantification of Bis(4-hydroxyphenyl)acetic acid (BHPBA) in urine as a key biomarker for methoxychlor exposure. Designed for researchers, scientists, and drug development professionals, this document delves into the scientific rationale behind the biomarker selection, objectively compares analytical techniques with supporting data, and offers detailed, field-proven experimental protocols. Our focus is to empower you to make informed decisions for your specific research needs by providing a blend of technical depth and practical insight.
Introduction: The Critical Need for Accurate Methoxychlor Exposure Assessment
Methoxychlor (MXC), an organochlorine pesticide, was once widely used as a replacement for DDT on crops, livestock, and pets.[1] Although its use was banned in the United States in 2003 and the European Union in 2002, its environmental persistence and continued use in other parts of the world remain a public health concern.[1] The primary toxicological issue with methoxychlor is its activity as an endocrine-disrupting chemical (EDC), which can interfere with the body's hormonal systems.[2][3] Exposure in animals has been linked to a range of reproductive and developmental effects, including reduced fertility, ovarian atrophy, and altered hormone levels.[4][5][6]
Direct measurement of the parent methoxychlor compound in biological samples is often impractical for assessing exposure because it is rapidly metabolized by the body.[7] Consequently, a more reliable approach is to measure its metabolites, which are excreted in urine.[7] The scientific consensus points to Bis(4-hydroxyphenyl)acetic acid (BHPBA), a major urinary metabolite, as a robust and specific biomarker for quantifying methoxychlor exposure.[8]
The Metabolic Pathway: From Methoxychlor to a Measurable Biomarker
To appreciate why BHPBA is an excellent biomarker, it is essential to understand the metabolic journey of methoxychlor within the body. The process is primarily carried out by hepatic enzymes.
O-Demethylation: The initial and critical step is the demethylation of one or both methoxy groups (-OCH₃) on the phenyl rings of the methoxychlor molecule by cytochrome P450 (CYP) enzymes. This creates hydroxylated metabolites, most notably 1,1,1-trichloro-2,2-bis(p-hydroxyphenyl)ethane (HPTE), which is itself a more potent estrogenic compound than the parent methoxychlor.[1][4][9]
Oxidation & Degradation: Following demethylation, the molecule undergoes further oxidation and degradation of the trichloroethane side chain.
Formation of BHPBA: This cascade of reactions ultimately leads to the formation of Bis(4-hydroxyphenyl)acetic acid (BHPBA).[8] This final metabolite is significantly more water-soluble than methoxychlor, facilitating its excretion in urine, where it can be readily measured. The presence of BHPBA in urine is a direct indicator of prior exposure to methoxychlor.
Figure 1: Metabolic conversion of Methoxychlor to the urinary biomarker BHPBA.
Comparative Analysis of Analytical Methodologies for BHPBA Quantification
The accurate quantification of BHPBA in a complex matrix like urine requires sensitive and specific analytical techniques. The choice of method often involves a trade-off between throughput, cost, and the level of analytical rigor required. Below, we compare the most prevalent technologies: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Feature
Gas Chromatography-Mass Spectrometry (GC-MS)
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle
Separation of volatile compounds followed by mass-based detection.
Separation of compounds in the liquid phase followed by highly specific mass-based detection.
Sample Preparation
Extensive. Requires hydrolysis, extraction, and mandatory chemical derivatization (e.g., silylation) to make BHPBA volatile.[10][11]
Moderate. Typically involves hydrolysis and solid-phase extraction (SPE) for cleanup and concentration. No derivatization is needed.[12]
High. Provides structural information based on fragmentation patterns.
Very High. Tandem MS (MS/MS) offers exceptional selectivity by monitoring specific parent-to-daughter ion transitions, minimizing matrix interference.[14][15]
Throughput
Low to moderate due to lengthy sample preparation and run times.
High. Modern systems with automated sample preparation enable high-throughput analysis.[13]
Cost per Sample
High, driven by labor-intensive sample preparation.
Moderate to high, but can be lower than GC-MS in high-throughput settings due to automation.
Instrumentation Cost
High.
Very High.
Ideal Application
Foundational research, structural confirmation, and labs where LC-MS/MS is unavailable.
Large-scale biomonitoring, clinical research, and routine quantitative analysis requiring high sensitivity and throughput.
Table 1: Objective Comparison of Leading Analytical Methods for BHPBA Detection in Urine.
Detailed Experimental Protocols
A robust analytical method is a self-validating system. The inclusion of an isotopically labeled internal standard is non-negotiable for trustworthy quantification, as it corrects for variations in sample preparation and instrument response.
Protocol for BHPBA Quantification using LC-MS/MS
This protocol represents the current gold standard for high-sensitivity, high-throughput analysis.
A. Materials and Reagents:
Urine samples, stored at -20°C or below.
BHPBA certified analytical standard.
Isotopically labeled internal standard (e.g., ¹³C₁₂-BHPBA).
Figure 2: High-throughput LC-MS/MS workflow for BHPBA analysis in urine.
C. Step-by-Step Methodology:
Sample Preparation:
To 1 mL of urine, add the ¹³C₁₂-BHPBA internal standard and buffer.
Perform enzymatic hydrolysis with β-glucuronidase/sulfatase to cleave glucuronide and sulfate conjugates, ensuring measurement of total BHPBA.
Load the sample onto a pre-conditioned SPE cartridge.
Wash the cartridge to remove salts and polar interferences.
Elute the analytes with an appropriate solvent (e.g., acidified methanol).
Evaporate the eluate under a gentle stream of nitrogen and reconstitute in the initial mobile phase.
LC-MS/MS Analysis:
Inject the sample onto a reversed-phase C18 column.
Perform a gradient elution using mobile phases of water and acetonitrile (both typically containing a small amount of formic acid or ammonium acetate).
Detect analytes using a tandem mass spectrometer in negative ion electrospray ionization (ESI) mode. Monitor at least two specific multiple reaction monitoring (MRM) transitions for both BHPBA and its internal standard to ensure identity and accurate quantification.[15]
Data Analysis:
Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.
Construct a calibration curve from standards prepared in a blank matrix and quantify the unknown samples against this curve.
Protocol for BHPBA Quantification using GC-MS
This protocol is a classic, robust method suitable for confirmation or when LC-MS/MS is not available. The critical step is derivatization.
A Senior Application Scientist's Guide to Purity Assessment of Bis(4-hydroxyphenyl)acetic Acid Using Differential Scanning calorimetry
In the landscape of pharmaceutical development and quality control, the determination of a compound's purity is a cornerstone of safety, efficacy, and regulatory compliance. For active pharmaceutical ingredients (APIs) l...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical development and quality control, the determination of a compound's purity is a cornerstone of safety, efficacy, and regulatory compliance. For active pharmaceutical ingredients (APIs) like Bis(4-hydroxyphenyl)acetic acid, a precise and reliable purity assessment is non-negotiable. This guide provides an in-depth comparison of Differential Scanning Calorimetry (DSC) with other analytical techniques and presents a detailed protocol for its application, grounded in thermodynamic principles and extensive field experience.
The Principle: Purity Assessment via Melting Point Depression
Differential Scanning Calorimetry (DSC) offers a rapid and elegant method for determining the purity of crystalline organic compounds.[1][2] The technique operates on the fundamental thermodynamic principle of melting point depression, as described by the van't Hoff equation.[1][3][4] In essence, impurities disrupt the crystal lattice of a pure substance, requiring less energy (a lower temperature) to break the bonds and initiate melting. This results in both a depression of the melting point and a broadening of the melting range, effects that DSC can measure with high precision.[5]
The simplified van't Hoff equation forms the basis of the calculation:
Ts = To - (R * To2 * X2) / ΔHf * (1/F)
Where:
Ts is the sample temperature at a specific point in the melt.
To is the theoretical melting point of the 100% pure substance (in Kelvin).
R is the ideal gas constant (8.314 J/mol·K).
X2 is the mole fraction of the impurity.
ΔHf is the molar heat of fusion of the pure substance (in J/mol).
F is the fraction of the sample that has melted at temperature Ts.
By plotting Ts against the reciprocal of the fraction melted (1/F), a linear relationship is expected.[4] The slope of this line is directly proportional to the mole fraction of the impurity, allowing for a quantitative determination of purity.[4] This method is considered an absolute technique as it does not require a reference standard of the impurity itself.[6]
A crucial prerequisite for the validity of this method is that the impurity must be soluble in the molten form of the primary substance but insoluble in its solid, crystalline phase, forming a eutectic system.[1][3]
Comparative Analysis: DSC vs. Chromatographic Methods
While chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are workhorses in purity analysis, DSC provides a valuable orthogonal method.[6][7] The choice of technique depends on the specific requirements of the analysis and the nature of the compound.
Feature
Differential Scanning Calorimetry (DSC)
High-Performance Liquid Chromatography (HPLC)
Gas Chromatography (GC)
Principle
Melting point depression (Thermodynamic)
Differential partitioning between mobile and stationary phases
Partitioning between a mobile gas phase and a stationary phase
Primary Measurement
Heat flow as a function of temperature
Analyte concentration (typically via UV-Vis, MS)
Analyte concentration (typically via FID, MS)
Strengths
- Absolute method (no impurity standard needed)- Fast analysis time- Detects total eutectic impurities- Requires small sample size[2]
- High sensitivity and selectivity- Can separate and quantify individual impurities- Applicable to a wide range of compounds
- Excellent for volatile and semi-volatile compounds- High resolution for complex mixtures
Limitations
- Only for crystalline, thermally stable compounds[6][8]- Does not identify specific impurities- Not suitable for amorphous materials or solid solutions[9]- Less sensitive than chromatography
- Requires specific impurity reference standards for quantification- Longer method development and run times- Solvent-intensive
- Limited to thermally stable and volatile compounds- Derivatization may be required for non-volatile analytes
Best Suited For
Rapid purity screening of high-purity (>98.5 mol%) crystalline APIs.[8][10] Verifying the purity of reference standards.[6][7]
Comprehensive impurity profiling and quantification. Routine quality control.
Analysis of residual solvents, volatile organic impurities.
From our experience, DSC is an exceptionally powerful tool for confirming the purity of a new batch of a well-characterized API like Bis(4-hydroxyphenyl)acetic acid, especially when compared against an established reference lot. Studies have shown that for organic compounds that are at least 98% pure, DSC results are comparable to those obtained via chromatography.[6][7]
Experimental Protocol: Purity of Bis(4-hydroxyphenyl)acetic Acid
This protocol is designed to be a self-validating system, incorporating best practices derived from ASTM E928, "Standard Test Method for Purity by Differential Scanning Calorimetry," and USP General Chapter <891> Thermal Analysis.[1][8][11]
Instrument: A calibrated heat-flux or power-compensated DSC.
Crucibles: Aluminum pans, preferably with lids that can be hermetically sealed to prevent the loss of any volatile impurities.[13]
Atmosphere: Inert gas (Nitrogen or Argon) at a flow rate of 20-50 mL/min to prevent oxidative degradation.
Sample Mass: 1–3 mg, accurately weighed.[1] A small sample mass is critical to minimize thermal gradients within the sample, ensuring thermal equilibrium is maintained.
Heating Rate: 0.5–1.0 °C/min.[1] A slow heating rate is paramount for allowing sufficient time for the melting process to occur at each temperature increment, which is essential for accurate application of the van't Hoff law.
3.2. Step-by-Step Methodology
Instrument Calibration: Calibrate the DSC for temperature and enthalpy using a certified indium standard. This step is crucial for data accuracy and must be performed regularly.
Sample Preparation: Accurately weigh 1-3 mg of Bis(4-hydroxyphenyl)acetic acid into an aluminum crucible. Securely crimp the lid to create a hermetic seal.
Reference Pan: Prepare an identical, empty, hermetically sealed aluminum crucible to be used as the reference.
Thermal Program:
Equilibrate the sample at a temperature at least 20°C below the expected melting point (e.g., 120°C).
Hold isothermally for 2-5 minutes to ensure thermal stability.
Ramp the temperature at 0.7 °C/min through the melting transition to a final temperature approximately 10-15°C above the melt completion (e.g., to 170°C).[1]
Data Acquisition: Record the heat flow as a function of temperature. The resulting plot is the DSC thermogram.
Experimental Workflow Diagram
Caption: Workflow for DSC Purity Determination.
Data Analysis and Interpretation
The analysis of the DSC thermogram is where the purity value is extracted. Modern DSC software automates much of this process, but understanding the steps is key to validating the results.
Baseline Correction: A linear baseline is constructed from the pre-melt to the post-melt region of the thermogram. The choice of baseline start and end points is critical; the baseline must begin well before any melting is observed to capture the entire melting endotherm.[5]
Peak Integration: The total area under the melting peak is integrated to determine the heat of fusion (ΔHf) for the sample.
Partial Area Analysis: The software then divides the peak into numerous small increments (typically 10-20% of the peak height up to the peak maximum). For each increment, it calculates the area up to that point (the partial area) and the corresponding temperature (Ts). The fraction melted (F) is the ratio of the partial area to the total area.
Van't Hoff Plot: The sample temperature (Ts) is plotted against the reciprocal of the fraction melted (1/F).
Purity Calculation: A linear regression is applied to the data points in the van't Hoff plot. The mole percent impurity (X2) is calculated from the slope of this line, and the purity is subsequently determined as (100 - X2). The software will also extrapolate the line to 1/F = 0 to determine the theoretical melting point of the pure substance (To).[1][4]
Illustrative Data Table
Fraction Melted (F)
1/F
Temperature (Ts) in K
0.10
10.00
421.55
0.20
5.00
422.01
0.30
3.33
422.25
0.40
2.50
422.42
0.50
2.00
422.55
Resulting Purity:
99.85 mol%
To (pure substance):
423.15 K (150.0 °C)
Note: Data are for illustrative purposes.
Conclusion
Differential Scanning Calorimetry is an indispensable tool for the purity assessment of crystalline pharmaceutical compounds like Bis(4-hydroxyphenyl)acetic acid. Its foundation in the absolute thermodynamic principle of melting point depression provides a robust, rapid, and reliable method that is orthogonal to traditional chromatographic techniques.[6] When performed with careful attention to experimental parameters such as sample mass and heating rate, and with a thorough understanding of the underlying van't Hoff theory, DSC delivers high-quality, reproducible data that is defensible for both research and quality control applications.[14][15]
References
Mettler Toledo. (n.d.). DSC purity. Retrieved from [Link]
NETZSCH Analyzing & Testing. (2020, July 28). Investigating the Purity of Substances by Means of DSC. Retrieved from [Link]
Markovich, R. J., et al. (2009). The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards. Journal of Pharmaceutical and Biomedical Analysis, 49(4), 1025-1029. Retrieved from [Link]
Qualitest. (2025, February 21). Differential Scanning Calorimetry Testing: Principles, Applications, and Benefits. Retrieved from [Link]
ASTM International. (2003). ASTM E928-03 - Standard Test Method for Determination of Purity by Differential Scanning Calorimetry. Retrieved from [Link]
Thermal Support. (n.d.). Purity Measurements of Pharmaceuticals and Organics by DSC. Retrieved from [Link]
Infinita Lab. (n.d.). Purity Testing by Differential Scanning Calorimetry – ASTM E928 Standard. Retrieved from [Link]
RCSB PDB. (n.d.). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. Retrieved from [Link]
Plato, C. (1972). Differential Scanning Calorimetry as a General Method for Determining Purity and Heat of Fusion of High-Purity Organic Chemicals. Analytical Chemistry, 44(8), 1531-1534. Retrieved from [Link]
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A Senior Application Scientist's Guide to the Proper Disposal of Bis(4-hydroxyphenyl)acetic Acid
Introduction: As a key intermediate in the synthesis of pharmaceuticals like Atenolol and a metabolite of interest in biochemical research, Bis(4-hydroxyphenyl)acetic acid (CAS No. 156-38-7) is a common reagent in advanc...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: As a key intermediate in the synthesis of pharmaceuticals like Atenolol and a metabolite of interest in biochemical research, Bis(4-hydroxyphenyl)acetic acid (CAS No. 156-38-7) is a common reagent in advanced research and development laboratories.[1][2][3] While indispensable, its handling and disposal demand a rigorous, scientifically-grounded approach to ensure personnel safety and environmental stewardship. This guide moves beyond mere procedural checklists to provide a comprehensive operational plan, grounded in the principles of chemical causality and regulatory compliance, empowering you to manage your waste streams with confidence and integrity.
Core Principle: Proactive Hazard Recognition
Effective disposal begins with a complete understanding of the material's hazard profile. Bis(4-hydroxyphenyl)acetic acid is classified as a hazardous substance, and its risks must be managed at every stage, from handling to final disposal.[4] The primary hazards are associated with direct contact and inhalation.
Table 1: Hazard Profile of Bis(4-hydroxyphenyl)acetic acid
| Respiratory Tract Irritation | H335 | May cause irritation to the respiratory system if inhaled as dust. |[4][5][6] |
The causality is clear: the compound's chemical properties necessitate stringent handling protocols to prevent aerosolization of dust and direct contact with skin or eyes.[5] Therefore, all handling and disposal procedures must be conducted with appropriate Personal Protective Equipment (PPE), including safety glasses with side-shields, chemical-resistant gloves, and, when handling powders, respiratory protection.[5][7]
The Regulatory Imperative: Compliance as a Self-Validating System
The disposal of any laboratory chemical is not merely a matter of institutional best practice but a legal requirement governed by national and local authorities. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA) provide the framework for hazardous waste management.[8][9][10]
Generator's Responsibility: It is the legal responsibility of the waste generator—the laboratory that creates the waste—to correctly characterize, label, and ensure the proper disposal of that waste.[11][12]
Federal and State Regulations: Disposal procedures must adhere to the regulations outlined in Title 40, Code of Federal Regulations (40 CFR), Parts 260-273, as well as any additional state-level requirements.[10]
Adherence to these regulations creates a self-validating system of safety and accountability, protecting both the laboratory personnel and the broader community.
Disposal Decision Workflow
The optimal disposal pathway depends on the form and condition of the waste. This workflow provides a logical decision-making process to ensure safe and compliant disposal.
Caption: Disposal decision workflow for Bis(4-hydroxyphenyl)acetic acid waste streams.
Experimental Protocols for Disposal
These protocols provide step-by-step methodologies for common waste scenarios involving Bis(4-hydroxyphenyl)acetic acid.
Protocol 1: Disposal of Unused or Expired Solid Reagent
This protocol is for the disposal of the pure, solid chemical that is no longer needed. The primary objective is to package it securely for removal by waste management professionals.
Methodology:
Work Area Preparation: Conduct all handling within a chemical fume hood or a well-ventilated area to minimize inhalation risk.
PPE Confirmation: Don appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat. Ensure respiratory protection is used if there is a risk of dust generation.[5]
Container Selection: Obtain a designated hazardous waste container that is compatible with the chemical (e.g., polyethylene or polypropylene). The container must be clean, dry, and have a secure, sealable lid.[13]
Transfer: Carefully transfer the solid Bis(4-hydroxyphenyl)acetic acid into the waste container. Use tools (spatulas, funnels) that will not generate significant dust. Avoid creating dust clouds, which can be an explosion hazard in confined spaces.
Labeling: Securely affix a hazardous waste label to the container. The label must include:
The full chemical name: "Bis(4-hydroxyphenyl)acetic acid" and CAS number "156-38-7".
The words "Hazardous Waste".
An indication of the hazards (e.g., "Irritant").[13]
Storage: Seal the container tightly. Store it in a designated satellite accumulation area, away from incompatible materials such as strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides.[14]
Disposal: Arrange for collection by your institution's Environmental Health and Safety (EHS) office or a licensed professional waste disposal service.[5]
Protocol 2: Disposal of Contaminated Solids and Spill Cleanup Material
This protocol applies to materials like paper towels, absorbent pads, or contaminated gloves resulting from spills or routine cleaning.
Methodology:
PPE: Wear appropriate PPE, including gloves and safety glasses.
Cleanup (for Spills):
For minor spills, use dry cleanup procedures. Do not add water.
Carefully sweep or vacuum the spilled material. If vacuuming, use an explosion-proof vacuum designed for chemical dust.
Place the swept material and any used absorbent pads into a designated hazardous waste bag or container.
Containerization: Place all contaminated solid waste into a clearly labeled, sealable hazardous waste container (e.g., a labeled plastic bag within a rigid container).[15][16]
Labeling and Storage: Label and store the container as described in Protocol 1, steps 5 & 6.
Disposal: Arrange for professional disposal. Do not dispose of this material in regular trash.[11]
Protocol 3: Final Disposal Pathway - Professional Incineration
The recommended final disposal method for Bis(4-hydroxyphenyl)acetic acid is incineration by a licensed facility.[5]
Mechanism: This process involves dissolving or mixing the material with a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and a scrubber.[5] This high-temperature thermal decomposition ensures the complete destruction of the compound into less harmful components, such as carbon monoxide and carbon dioxide, with subsequent "scrubbing" of the exhaust gases to remove any irritating or toxic byproducts.[4] This method is environmentally preferable to landfilling, as the compound is water-soluble and could potentially leach into water systems.[17]
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